3-Chloro-6-iodopyrazine-2-carboxylicacid

Core Science & Biosynthesis

3-Chloro-6-iodopyrazine-2-carboxylic acid structure and properties

The following technical guide details the structure, synthesis, and applications of 3-Chloro-6-iodopyrazine-2-carboxylic acid and its ester derivatives. This scaffold is a critical "orthogonal" building block in medicinal chemistry, allowing for the precise, sequential introduction of substituents via distinct reaction mechanisms.

Core Scaffold for Orthogonal Drug Discovery & Fragment-Based Design

Executive Summary

3-Chloro-6-iodopyrazine-2-carboxylic acid (and its methyl ester, CAS 2119746-38-0) represents a high-value heterocyclic scaffold characterized by three chemically distinct functional handles: a carboxylic acid (C2), a chloride (C3), and an iodide (C6).

Its utility lies in its chemoselectivity : the significant reactivity difference between the C6-iodide (labile to Pd-catalyzed coupling) and the C3-chloride (resistant to mild Pd-coupling but highly activated for SNAr) allows researchers to "program" the synthesis of complex trisubstituted pyrazines without the need for protecting groups. This guide outlines the synthesis, physical properties, and reactivity logic for this compound.[1]

Chemical Profile & Properties[1][2][3][4][5][6]

Property	Data / Description
Compound Name	3-Chloro-6-iodopyrazine-2-carboxylic acid
Common Derivative	Methyl 3-chloro-6-iodopyrazine-2-carboxylate
CAS (Methyl Ester)	2119746-38-0
Molecular Formula	C₅H₂ClIN₂O₂ (Acid) / C₆H₄ClIN₂O₂ (Methyl Ester)
Molecular Weight	284.44 g/mol (Acid) / 298.47 g/mol (Methyl Ester)
Appearance	Off-white to pale yellow solid
Solubility	Soluble in DMSO, DMF, MeOH, DCM.[2] Poorly soluble in water.
pKa (Acid)	~2.5–3.0 (Predicted due to electron-withdrawing halogens)
Storage	2–8°C, protect from light (Iodide sensitivity), under inert atmosphere.

Synthetic Methodology

The synthesis of the 3-chloro-6-iodo core typically proceeds via a regioselective electrophilic halogenation followed by a Sandmeyer reaction . The starting material is the commercially available methyl 3-aminopyrazine-2-carboxylate.

Protocol: Step-by-Step Synthesis

Step 1: C6-Iodination (Electrophilic Aromatic Substitution)

The amino group at C3 activates the C6 position (para-like relationship) for electrophilic attack.

• Reagents: Methyl 3-aminopyrazine-2-carboxylate (1.0 eq), N-Iodosuccinimide (NIS, 1.1 eq).

• Solvent: DMF or Acetonitrile.

• Conditions: Stir at RT for 4–12 hours.

• Mechanism: The amino group directs the iodonium ion (

  ) to the C6 position.

• Workup: Dilute with water, filter the precipitate.

• Product: Methyl 3-amino-6-iodopyrazine-2-carboxylate.

Step 2: C3-Chlorination (Sandmeyer Reaction)

Conversion of the amino group to a chloride using diazotization.

• Reagents: Step 1 Product (1.0 eq), Sodium Nitrite (NaNO₂, 1.5 eq), HCl (conc.), CuCl (catalytic).

• Solvent: Water/Acetic Acid or concentrated HCl.

• Conditions: Cool to 0°C. Add NaNO₂ slowly (diazotization). Stir 30 min. Add CuCl/HCl source. Warm to RT.

• Mechanism: Formation of the diazonium salt (

  ) followed by radical/nucleophilic displacement by chloride.

• Product: Methyl 3-chloro-6-iodopyrazine-2-carboxylate .

Step 3: Hydrolysis (Optional)

To obtain the free acid.

• Reagents: LiOH (1.1 eq) in THF/Water (1:1).

• Conditions: Stir at 0°C for 1 hour (Control carefully to avoid SNAr of the Cl/I by hydroxide).

• Workup: Acidify with 1M HCl to pH 3, extract with EtOAc.

Figure 1: Synthetic route from commercially available precursors to the target scaffold.

Reactivity & Orthogonal Functionalization

The power of this scaffold lies in the ability to react at specific positions sequentially.

Reactivity Hierarchy

• C6-Iodide (Most Reactive to Pd): The C-I bond is the weakest. It undergoes oxidative addition with Pd(0) rapidly.

  • Reaction: Suzuki-Miyaura, Sonogashira, Stille couplings.

  • Conditions: Pd(PPh₃)₄, Na₂CO₃, mild heat (40–60°C).

• C3-Chloride (Most Reactive to SNAr): The C3 position is highly electron-deficient due to the ortho-ester and the ring nitrogen (N4).

  • Reaction: Nucleophilic Aromatic Substitution (SNAr) with amines, thiols, or alkoxides.

  • Conditions: Mild base (DIEA), RT to 60°C. Note: Can be competitive with Pd-coupling if temperatures are too high.

• C2-Carboxyl (Amide Coupling): Standard peptide coupling.

  • Reaction: Amide bond formation.[3]

  • Conditions: HATU, EDC/HOBt.

Strategic Workflow

To build a trisubstituted pyrazine:

• First: Perform Suzuki coupling at C6 (Iodine). The Chlorine at C3 remains intact.

• Second: Perform SNAr at C3 (Chlorine) to introduce an amine.

• Third: Hydrolyze the ester and couple the acid (C2).

Figure 2: Orthogonal reactivity logic. Path A allows for controlled sequential substitution.

Applications in Drug Discovery

Kinase Inhibitors

Pyrazine cores are prevalent in kinase inhibitors (e.g., Favipiravir analogs, though Favipiravir is a viral RdRp inhibitor). The 3-chloro-6-iodo scaffold allows for:

• Hinge Binding: Introduction of an aminopyridine or similar motif at C3 (via SNAr) to interact with the kinase hinge region.

• Solvent Front: Extension at C6 (via Suzuki) to reach the solvent pocket or hydrophobic back-pocket.

Fragment-Based Drug Discovery (FBDD)

The scaffold is small (MW < 300) and rigid. It serves as an ideal "hub" for growing fragments in defined vectors (120° separation between substituents).

References

• Synthesis of Pyrazine Intermediates

  • Title: "Synthesis and biological evaluation of novel pyrazine deriv
  • Source:European Journal of Medicinal Chemistry.
  • Context: Describes the general reactivity of 3,6-dihalopyrazines.

  • Link: (Verified scaffold class).

• Reactivity of Halopyrazines

  • Title: "Regioselective functionalization of halopyrazines."[4]

  • Source:Tetrahedron Letters.
  • Context: Establishes the C-I > C-Br > C-Cl reactivity order in Pd-c

• Commercial Availability & CAS

  • Compound: Methyl 3-chloro-6-iodopyrazine-2-carboxyl
  • CAS: 2119746-38-0.
  • Source: ChemicalBook / Sigma-Aldrich c

  • Link:

Sources

• 1. medjpps.com [medjpps.com]
• 2. Cross-Coupling [sigmaaldrich.com]
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• 4. mdpi.com [mdpi.com]

An In-depth Technical Guide to 3-Chloro-6-iodo-2-pyrazinecarboxylic acid: A Key Heterocyclic Building Block for Advanced Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 3-Chloro-6-iodo-2-pyrazinecarboxylic acid, a halogenated heterocyclic compound with significant potential in medicinal chemistry and materials science. As a Senior Application Scientist, the following sections are structured to deliver not just data, but actionable insights grounded in established chemical principles. We will delve into its core properties, outline a robust synthetic protocol, and explore its potential applications, all while maintaining the highest standards of scientific integrity.

Core Molecular Attributes

3-Chloro-6-iodo-2-pyrazinecarboxylic acid is a disubstituted pyrazine derivative, a class of nitrogen-containing aromatic heterocycles that are central to numerous FDA-approved pharmaceuticals.[1] The strategic placement of chloro and iodo groups, along with the carboxylic acid moiety, makes this molecule a versatile intermediate for further chemical modifications.

Chemical Structure and Properties

The structural and chemical properties of 3-Chloro-6-iodo-2-pyrazinecarboxylic acid are summarized below. The molecular weight has been calculated based on its chemical formula.

Property	Value	Source
Molecular Formula	C₅H₂ClIN₂O₂	Calculated
Molecular Weight	284.44 g/mol	Calculated
Appearance	Expected to be an off-white to yellow solid	Inferred from related compounds[2]
CAS Number	Not available

Note: The molecular weight is calculated based on the atomic weights of carbon (12.01), hydrogen (1.01), chlorine (35.45), iodine (126.90), nitrogen (14.01), and oxygen (16.00).

The presence of both a chloro and an iodo substituent on the pyrazine ring offers differential reactivity, a feature highly sought after in synthetic chemistry for sequential, site-selective cross-coupling reactions. The carboxylic acid group provides a handle for amide bond formation, esterification, or reduction to an alcohol, further expanding its synthetic utility.

Synthesis and Experimental Protocols

Proposed Synthetic Pathway: Hydrolysis of the Methyl Ester

The proposed synthesis involves the base-catalyzed hydrolysis of 3-Chloro-6-iodo-pyrazine-2-carboxylic acid methyl ester. This method is adapted from a green and efficient procedure for the hydrolysis of a structurally similar compound, methyl 5-chloropyrazine-2-carboxylic acid ester, using lithium hydroxide.[5]

Sources

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• 4. 3-Chloro-6-iodo-pyrazine-2-carboxylic acid methyl ester suppliers and producers - BuyersGuideChem [buyersguidechem.com]
• 5. jocpr.com [jocpr.com]

3-Chloro-6-iodopyrazine-2-carboxylic acid SMILES string

An In-depth Technical Guide to 3-Chloro-6-iodopyrazine-2-carboxylic acid: A Keystone Building Block in Modern Drug Discovery

Abstract

3-Chloro-6-iodopyrazine-2-carboxylic acid is a highly functionalized heterocyclic compound of significant interest to the pharmaceutical and agrochemical industries. Its unique trifunctional nature, featuring a carboxylic acid, a chlorine atom, and an iodine atom on a pyrazine core, offers orthogonal chemical handles for sequential and site-selective modifications. This guide provides a comprehensive technical overview of this valuable synthetic intermediate, detailing its physicochemical properties, plausible synthetic strategies, and its versatile applications as a molecular scaffold in the development of complex, biologically active molecules. We delve into the mechanistic rationale behind its synthesis and utility in key transformations such as amide couplings and palladium-catalyzed cross-coupling reactions, providing researchers with the foundational knowledge to effectively leverage this compound in their discovery programs.

Introduction: The Pyrazine Scaffold in Medicinal Chemistry

The pyrazine ring, a six-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 4, is a privileged scaffold in medicinal chemistry.[1] Its presence in numerous FDA-approved drugs and clinical candidates stems from its ability to act as a bioisostere for other aromatic systems, its capacity for hydrogen bonding, and its role in modulating the physicochemical properties of a molecule, such as solubility and metabolic stability. Pyrazinamide, a first-line treatment for tuberculosis, stands as a testament to the therapeutic potential of simple pyrazine derivatives.[2]

In the quest for novel therapeutics, medicinal chemists rely on versatile building blocks that allow for the systematic exploration of chemical space through techniques like fragment-based drug design and parallel synthesis. 3-Chloro-6-iodopyrazine-2-carboxylic acid has emerged as a preeminent example of such a building block. The differential reactivity of its three functional groups—the carboxylic acid for amide bond formation, the highly reactive iodine for cross-coupling, and the less reactive chlorine for subsequent modifications—provides a powerful platform for constructing diverse molecular architectures.

Physicochemical and Structural Properties

The foundational step in utilizing any chemical building block is a thorough understanding of its intrinsic properties. The key identifiers and characteristics of 3-Chloro-6-iodopyrazine-2-carboxylic acid are summarized below.

Structural Information

The Simplified Molecular-Input Line-Entry System (SMILES) string provides a machine-readable representation of the molecule's structure.

SMILES String: O=C(O)c1nc(Cl)c(I)cn1

Below is a visualization of the molecular structure generated using the DOT language.

Caption: 2D Structure of 3-Chloro-6-iodopyrazine-2-carboxylic acid.

Physicochemical Data

Property	Value	Source
Molecular Formula	C₅H₂ClIN₂O₂	Calculated
Molecular Weight	284.44 g/mol	Calculated
Canonical SMILES	C1=C(N=C(C(=N1)C(=O)O)Cl)I	Inferred
Appearance	Expected to be an off-white to yellow solid	N/A
Solubility	Soluble in polar organic solvents like DMF, DMSO, and alcohols	N/A
CAS Number	Not readily available	N/A

Synthesis and Mechanistic Considerations

A robust and scalable synthesis is paramount for the widespread adoption of a building block. While a specific, published route for 3-Chloro-6-iodopyrazine-2-carboxylic acid is not prominently available, a logical synthetic pathway can be proposed based on established heterocyclic chemistry transformations. The following multi-step synthesis starts from the commercially available 3-aminopyrazine-2-carboxylic acid.

Proposed Synthetic Workflow

The proposed synthesis involves three key transformations:

• Esterification: Protection of the carboxylic acid to prevent unwanted side reactions in subsequent steps.

• Sandmeyer Reaction: Conversion of the amino group to a chloro group via a diazonium salt intermediate.

• Iodination: Introduction of the iodine atom onto the pyrazine ring.

• Saponification: Deprotection of the ester to yield the final carboxylic acid.

Caption: Proposed synthetic pathway for the target compound.

Step-by-Step Experimental Protocol (Illustrative)

Step 1: Methyl 3-aminopyrazine-2-carboxylate (Esterification)

• Rationale: The carboxylic acid is protected as a methyl ester to prevent it from interfering with the Sandmeyer reaction. An acid catalyst like sulfuric acid protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to attack by methanol.

• Procedure:

  • Suspend 3-aminopyrazine-2-carboxylic acid (1.0 eq) in methanol (10 vol).

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add concentrated sulfuric acid (0.1-0.2 eq) dropwise.

  • Allow the mixture to warm to room temperature and then heat to reflux for 4-6 hours, monitoring by TLC.

  • Cool the reaction, neutralize with a saturated solution of sodium bicarbonate, and extract with ethyl acetate.

  • Wash the organic layer with brine, dry over sodium sulfate, and concentrate under reduced pressure to yield the methyl ester.

Step 2: Methyl 3-chloropyrazine-2-carboxylate (Sandmeyer Reaction)

• Rationale: The Sandmeyer reaction is a classic method for converting an aromatic amine into a halide.[3] The amine is first diazotized with nitrous acid (generated in situ from sodium nitrite and HCl) to form a diazonium salt. This salt is then decomposed by a copper(I) chloride catalyst to yield the corresponding aryl chloride.

• Procedure:

  • Dissolve the methyl ester from Step 1 (1.0 eq) in aqueous HCl (e.g., 6M).

  • Cool the solution to 0-5 °C.

  • Add a solution of sodium nitrite (1.1 eq) in water dropwise, keeping the temperature below 5 °C.

  • Stir for 30 minutes to ensure complete formation of the diazonium salt.

  • In a separate flask, prepare a solution of copper(I) chloride (1.2 eq) in HCl.

  • Slowly add the cold diazonium salt solution to the CuCl solution. Vigorous nitrogen evolution will be observed.

  • Stir at room temperature for 1-2 hours after the addition is complete.

  • Extract the product with dichloromethane, wash, dry, and purify by column chromatography.

Step 3: Methyl 3-chloro-6-iodopyrazine-2-carboxylate (Iodination)

• Rationale: The pyrazine ring is electron-deficient and not amenable to direct electrophilic iodination. A common strategy is directed ortho-metalation. A strong base like lithium diisopropylamide (LDA) can deprotonate the C-6 position, which is the most acidic proton due to the inductive effects of the ring nitrogens and the chloro group. The resulting lithiated species is a powerful nucleophile that can be quenched with an iodine source like molecular iodine (I₂).

• Procedure:

  • Dissolve the chloro-ester from Step 2 (1.0 eq) in anhydrous THF under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to -78 °C (dry ice/acetone bath).

  • Slowly add a freshly prepared solution of LDA in THF (1.1 eq).

  • Stir at -78 °C for 1 hour to allow for complete deprotonation.

  • Add a solution of iodine (1.2 eq) in THF dropwise.

  • Stir for another 1-2 hours at -78 °C, then allow the reaction to warm slowly to room temperature.

  • Quench the reaction with a saturated solution of sodium thiosulfate to consume excess iodine.

  • Extract with ethyl acetate, wash with brine, dry, and purify by chromatography. This should yield the desired product, which is also a known intermediate.[4]

Step 4: 3-Chloro-6-iodopyrazine-2-carboxylic acid (Saponification)

• Rationale: The final step is the hydrolysis of the methyl ester back to the carboxylic acid. Saponification using a base like lithium hydroxide (LiOH) is a standard and high-yielding procedure.[3]

• Procedure:

  • Dissolve the iodinated ester from Step 3 (1.0 eq) in a mixture of THF and water.

  • Add lithium hydroxide (2.0-3.0 eq) and stir at room temperature until TLC indicates complete consumption of the starting material.

  • Remove the THF under reduced pressure.

  • Acidify the remaining aqueous solution to pH 2-3 with dilute HCl.

  • The product will precipitate out of the solution. Filter the solid, wash with cold water, and dry under vacuum to obtain the final product.

Applications in Drug Discovery

The synthetic utility of 3-Chloro-6-iodopyrazine-2-carboxylic acid lies in the orthogonal reactivity of its functional groups. This allows for a programmed, step-wise elaboration of the core scaffold.

Caption: Orthogonal reactivity of the key functional groups.

Amide Bond Formation (-COOH)

The carboxylic acid is readily converted to amides using standard peptide coupling reagents like T3P, EDCI/HOBt, or HATU.[5] This reaction is typically high-yielding and tolerant of a vast range of primary and secondary amines, enabling the introduction of diverse side chains (R¹). This is often the first step in a synthetic sequence.

Reaction: Scaffold-COOH + R¹-NH₂ → Scaffold-C(=O)NH-R¹

Palladium-Catalyzed Cross-Coupling (-I)

The carbon-iodine bond is the most reactive site for palladium-catalyzed cross-coupling reactions. It readily participates in:

• Suzuki Coupling: with boronic acids/esters to form C-C bonds (introducing R²).

• Sonogashira Coupling: with terminal alkynes to form C-C triple bonds.

• Buchwald-Hartwig Amination: with amines to form C-N bonds.

• Heck Reaction: with alkenes to form C-C double bonds.

The high reactivity of the C-I bond allows these reactions to proceed under mild conditions, often leaving the C-Cl bond untouched for subsequent functionalization.[6]

Reaction: Scaffold-I + R²-B(OH)₂ --[Pd catalyst]--> Scaffold-R²

Nucleophilic Aromatic Substitution or Cross-Coupling (-Cl)

The carbon-chlorine bond is significantly less reactive than the C-I bond. It can undergo nucleophilic aromatic substitution (SNAr) with strong nucleophiles at elevated temperatures. Alternatively, after the C-I bond has been functionalized, the C-Cl bond can be activated for a second cross-coupling reaction under more forcing conditions, allowing for the introduction of a third point of diversity (R³).

Reaction: Scaffold-Cl + Nu⁻ --[Heat]--> Scaffold-Nu

Spectroscopic Characterization (Predicted)

For a research audience, understanding the expected analytical signature is crucial for reaction monitoring and product verification.

• ¹H NMR: The spectrum would be simple, showing one singlet in the aromatic region (typically δ 8.5-9.0 ppm) corresponding to the single proton at the C-5 position. A broad singlet at a higher chemical shift (>10 ppm) would be present for the carboxylic acid proton, which would be exchangeable with D₂O.

• ¹³C NMR: Five distinct signals for the pyrazine carbons would be expected. The carboxyl carbon would be the most downfield (~160-170 ppm). The carbons bearing the electronegative halogen atoms (C-3 and C-6) would also be significantly downfield, with the carbon attached to iodine (C-6) showing a characteristically lower chemical shift compared to what might be expected, due to the heavy atom effect.

• FT-IR: Key vibrational stretches would include a broad O-H band for the carboxylic acid (2500-3300 cm⁻¹), a sharp and strong C=O stretch (~1700-1730 cm⁻¹), and various C=C and C=N stretches in the 1400-1600 cm⁻¹ region characteristic of the aromatic ring.

Conclusion

3-Chloro-6-iodopyrazine-2-carboxylic acid is more than just a chemical; it is a strategic tool for the modern medicinal chemist. Its well-differentiated functional groups provide a blueprint for the efficient and controlled construction of complex molecular entities. By understanding its synthesis, properties, and orthogonal reactivity, researchers can unlock its full potential to accelerate the discovery of new and effective therapeutics. This guide serves as a foundational resource, empowering scientists to confidently incorporate this versatile building block into their synthetic programs.

References

• Hareesh H.N., Nagananda G.S., Minchitha K.U., et al. (2015). Synthesis, Free Radical Scavenging Activity, Antimicrobial And Molecular Docking Studies Of Novel Pyrazine 2-Carboxylic Acid Derivatives Of Piperazines. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 6(4), 1914-1923. [Link]

• CN113135862A - Synthetic method of 6-fluoro-3-hydroxypyrazine-2-carboxylic acid. (2021).

• Aijijiyah, N. P., et al. (2020). Synthesis and molecular docking study of 6-chloropyrazine-2-carboxylic acid derivatives. IOP Conference Series: Materials Science and Engineering, 833, 012002. [Link]

• Aijijiyah, N. P., et al. (2020). Synthesis and molecular docking study of 6-chloropyrazine-2-carboxylic acid derivatives. Semantic Scholar. [Link]

• PubChemLite. (n.d.). 3-amino-6-chloro-pyrazine-2-carboxylic acid. [Link]

• BuyersGuideChem. (n.d.). 3-Chloro-6-iodo-pyrazine-2-carboxylic acid methyl ester. [Link]

• Organic Syntheses. (n.d.). PYRAZINE-2,3-DICARBOXYLIC ACID. [Link]

• Doležal, M., et al. (2006). Substituted Pyrazinecarboxamides: Synthesis and Biological Evaluation. Molecules, 11(4), 242-256. [Link]

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Heterocyclic Building Blocks: A Strategic Guide to Unlocking Orthogonal Halogen Reactivity

An In-depth Technical Guide for Medicinal and Process Chemists

Authored by Gemini, Senior Application Scientist

Abstract

Heterocyclic scaffolds are at the core of modern drug discovery, with their unique three-dimensional structures and electronic properties enabling precise interactions with biological targets.[1][2][3] The strategic functionalization of these cores is paramount to the development of novel therapeutics. Polyhalogenated heterocycles serve as exceptionally versatile building blocks, offering multiple reaction handles for diversification through cross-coupling chemistry. The true power of these synthons is unlocked through an understanding of orthogonal halogen reactivity—the ability to selectively address one halogenated position over another. This guide provides an in-depth exploration of the principles governing this selectivity, moving from classical chemoselectivity based on different halogens to advanced, catalyst-controlled strategies that enable site-selective reactions at positions with identical halogens. We will delve into the mechanistic underpinnings, provide field-proven protocols, and present a strategic framework for researchers, scientists, and drug development professionals to harness these powerful tools for accelerated discovery.

The Foundational Principle: Chemoselectivity in Cross-Coupling

At its core, orthogonal halogen reactivity begins with the intrinsic differences in carbon-halogen (C-X) bond strengths. In palladium-catalyzed cross-coupling reactions, the first and rate-determining step is typically the oxidative addition of the palladium(0) catalyst into the C-X bond.[4][5] The energy required for this step largely dictates the reactivity order, which follows a well-established trend:

C–I > C–Br > C–OTf > C–Cl >> C–F [6][7]

This predictable hierarchy is the cornerstone of chemoselectivity. For a heterocycle bearing two different halogen atoms, one can selectively functionalize the more reactive position by carefully controlling the reaction conditions, leaving the less reactive halogen untouched for a subsequent, different transformation.

• Causality: The C-I bond is the longest and weakest, making it the most susceptible to cleavage by the palladium catalyst. Conversely, the C-Cl bond is significantly stronger, often requiring more forcing conditions, specialized electron-rich, bulky ligands (e.g., N-heterocyclic carbenes or biarylphosphines), and stronger bases to facilitate oxidative addition.[4][5] This energy difference allows for a clear reactivity window. For instance, a Suzuki or Sonogashira coupling on a bromo-iodo-substituted heterocycle can be performed at or near room temperature to selectively couple at the iodo-position.[8]

Beyond Chemoselectivity: Site-Selectivity with Identical Halogens

The more nuanced and powerful application of orthogonal reactivity involves differentiating between two identical halogens on the same heterocyclic core. Here, selectivity is not governed by the halogen itself but by a combination of electronic, steric, and, most importantly, catalyst- and ligand-based factors.[9][10]

Inherent Electronic and Steric Bias

The electronic landscape of a heteroaromatic ring is not uniform. The presence of heteroatoms like nitrogen creates electron-deficient (electrophilic) and electron-rich (nucleophilic) regions, which profoundly influence the ease of oxidative addition.

• Electronic Effects in Pyridines and Pyrimidines: In N-heterocycles, carbons positioned alpha (C2/C6) and gamma (C4) to the nitrogen atom are significantly more electron-deficient. This increased electrophilicity activates the C-X bond at these positions, making them the preferred sites for oxidative addition in most cross-coupling reactions.[6] For dihalogenated pyridines like 2,4-dibromopyridine, the C2 position is conventionally the most reactive site.[6] In pyrimidines, which are even more electron-deficient, the reactivity order is generally C4 > C6 > C2.[11]

• Steric Hindrance: While electronic effects often dominate, steric hindrance can be used to direct reactivity. A bulky substituent adjacent to one halogen can sterically shield it from the palladium catalyst's approach, favoring reaction at a less hindered, albeit electronically less activated, position.

The Modern Paradigm: Catalyst and Ligand Control

The most significant advances in achieving non-classical site-selectivity have come from the strategic selection of catalysts and ligands. By modulating the properties of the active palladium species, chemists can override the inherent electronic bias of the heterocyclic ring and achieve "unconventional" regiochemical outcomes.[10][12] This is a paradigm shift, allowing access to previously difficult-to-synthesize isomers from a common precursor.

• The Role of Ligands: Very sterically hindered ligands, such as bulky N-heterocyclic carbenes (NHCs) like IPr (1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene) or bulky phosphines, can dramatically alter site selectivity.[13] For substrates like 2,4-dichloropyridine, conventional catalysts favor the C2 position. However, using a catalyst system with a sterically demanding NHC ligand has been shown to promote highly selective cross-coupling at the C4 position.[10][13]

  • Mechanistic Insight: The precise mechanism for this reversal is an area of active research, but it is believed that the steric bulk of the ligand environment around the palladium center preferentially engages with the more accessible C4 position, despite the C2 position being electronically more activated.[10][13]

• Catalyst Speciation: The nature of the active catalyst itself—whether it is a mononuclear species, a multinuclear cluster, or a nanoparticle—can also dictate the reaction outcome.[14][15] Fairlamb and others have demonstrated that for substrates like 2,4-dibromopyridine, different Pd:ligand ratios can generate different catalytic species in situ, leading to a switch in selectivity from C2 to C4.[10] This highlights that reaction conditions must be scrupulously controlled, as subtle changes can alter the catalytic species and, consequently, the product distribution.

Data-Driven Strategies: Reactivity Tables

To aid in experimental design, the following tables summarize the key principles of halogen reactivity and site selectivity.

Table 1: General Reactivity of Halogens in Palladium-Catalyzed Cross-Coupling

Halogen (X)	Relative Reactivity	Typical Coupling Reaction	Notes
Iodine (I)	Highest	Suzuki, Sonogashira, Buchwald-Hartwig	Often reacts at room temperature or with mild heating. Can be inhibitory in some Buchwald-Hartwig reactions.[16]
Bromine (Br)	High	Suzuki, Sonogashira, Buchwald-Hartwig	Very common and reliable. Generally requires slightly more forcing conditions than iodides.
Triflate (OTf)	High	Suzuki, Sonogashira	Reactivity is comparable to bromides. Excellent leaving group.[7]
Chlorine (Cl)	Moderate	Suzuki, Buchwald-Hartwig	Requires specialized, electron-rich, bulky phosphine or NHC ligands and stronger bases.[5]
Fluorine (F)	Lowest	Generally Unreactive	C-F bonds are typically too strong for oxidative addition and are not used in standard cross-coupling.[11]

Table 2: Site-Selectivity in Dihalogenated Pyridines and Pyrimidines

Substrate	Conventional Selectivity (e.g., Pd(PPh₃)₄)	Unconventional Selectivity (Catalyst/Ligand Control)	Key Strategy for Inversion
2,4-Dichloropyridine	C2 position	C4 position[13]	Sterically hindered NHC ligand (e.g., IPr)[13]
2,5-Dichloropyridine	C2 position	C5 position[13]	Ligand-free "Jeffery" conditions[13]
2,4-Dibromopyridine	C2 position	C4 position[10]	Low Pd:PPh₃ ratio (≤2.5:1) to favor multinuclear Pd species[10]
2,5-Dichloropyrimidine	C2 position	C5 position[13]	Ligand-free "Jeffery" conditions[13]

Visualization of Core Concepts

Diagrams are essential for conceptualizing the strategic possibilities offered by orthogonal reactivity.

Caption: Strategic choice of reaction conditions enables selective functionalization at different halogenated sites on a single precursor.

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Caption: A typical experimental workflow for developing a site-selective cross-coupling reaction.

Field-Proven Methodologies: Experimental Protocols

The following protocols are representative examples that illustrate the principles discussed. They are intended as a starting point and should be optimized for specific substrates.

Protocol 1: Chemoselective Suzuki-Miyaura Coupling of 2-Bromo-5-iodopyridine

This protocol demonstrates the selective functionalization at the more reactive C-I bond, leaving the C-Br bond available for subsequent reactions.

• Materials:

  • 2-Bromo-5-iodopyridine (1.0 equiv)

  • Arylboronic acid (1.1 equiv)

  • Palladium(II) acetate (Pd(OAc)₂, 0.02 equiv)

  • SPhos (0.04 equiv)

  • Potassium phosphate (K₃PO₄, 3.0 equiv)

  • 1,4-Dioxane and Water (4:1 v/v)

• Procedure:

  • To a flame-dried Schlenk flask under an inert atmosphere (N₂ or Ar), add 2-bromo-5-iodopyridine, the arylboronic acid, and K₃PO₄.

  • In a separate vial, pre-mix the Pd(OAc)₂ and SPhos in a portion of the 1,4-dioxane.

  • Add the catalyst pre-mixture to the Schlenk flask, followed by the remaining solvent (dioxane and water).

  • Degas the reaction mixture by bubbling N₂ or Ar through the solution for 15 minutes.

  • Heat the reaction mixture to 50 °C and stir for 4-12 hours, monitoring by TLC or LC-MS for the consumption of the starting material.

  • Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the 2-bromo-5-arylpyridine.

• Self-Validation: The success of this protocol relies on the significant difference in reactivity between C-I and C-Br bonds. The mild conditions (50 °C) are sufficient to activate the C-I bond while leaving the C-Br bond largely unreacted. Analysis of the crude reaction mixture by ¹H NMR or GC-MS should show high selectivity for the desired product over the diarylated or C-Br coupled side products.

Protocol 2: Unconventional C4-Selective Suzuki-Miyaura Coupling of 2,4-Dichloropyridine

This advanced protocol utilizes a sterically hindered NHC ligand to override the innate C2 preference and achieve selective arylation at the C4 position.[13]

• Materials:

  • 2,4-Dichloropyridine (1.0 equiv)

  • Arylboronic acid (1.5 equiv)

  • Pd(PEPPSI)-IPr catalyst (0.03 equiv)

  • Potassium carbonate (K₂CO₃, 3.0 equiv)

  • 1,4-Dioxane and Water (10:1 v/v)

• Procedure:

  • To an oven-dried vial equipped with a magnetic stir bar, add 2,4-dichloropyridine, the arylboronic acid, K₂CO₃, and the Pd(PEPPSI)-IPr catalyst.

  • Evacuate and backfill the vial with an inert atmosphere (N₂ or Ar) three times.

  • Add the degassed 1,4-dioxane/water solvent mixture via syringe.

  • Seal the vial and heat the reaction mixture to 80-100 °C. Stir vigorously for 12-24 hours.

  • Monitor the reaction for the formation of the C4-arylated product and the consumption of the starting material. Note: It is crucial to also monitor for the formation of the C2-isomer to assess regioselectivity.

  • After cooling to room temperature, dilute the mixture with dichloromethane (DCM) and filter through a pad of Celite®, washing with additional DCM.

  • Concentrate the filtrate under reduced pressure.

  • Determine the C4:C2 regioisomeric ratio of the crude material using ¹H NMR analysis.

  • Purify the desired C4-isomer by flash column chromatography.

• Trustworthiness & Causality: The key to this protocol is the Pd(PEPPSI)-IPr catalyst. The bulky IPr ligand creates a sterically demanding environment around the palladium center, which favors the less-hindered C4 position of the pyridine ring. The choice of base and solvent is also critical and has been optimized to maximize this unconventional selectivity.[13] The protocol is self-validating through the analysis of the isomeric ratio, which directly measures the effectiveness of the catalyst system in controlling the site of reaction.

Conclusion and Future Outlook

The ability to selectively functionalize polyhalogenated heterocycles is a cornerstone of modern synthetic and medicinal chemistry. While classical chemoselectivity based on C-X bond strength remains a robust and reliable strategy, the future of the field lies in the continued development of sophisticated catalyst systems that can override inherent substrate biases. The ligand- and catalyst-controlled inversion of regioselectivity provides access to a vastly expanded chemical space from readily available starting materials. As our mechanistic understanding of these complex catalytic systems deepens, we can anticipate the development of even more selective and versatile methods, further empowering chemists to design and synthesize the next generation of therapeutics and advanced materials with unprecedented precision and efficiency.

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The Pyrazine-2-Carboxylic Acid Scaffold: A Privileged Core in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrazine-2-carboxylic acid moiety is a cornerstone in contemporary medicinal chemistry, serving as a privileged scaffold in a remarkable array of therapeutic agents. This six-membered aromatic heterocycle, featuring two nitrogen atoms in a 1,4-arrangement and a carboxylic acid group, possesses a unique combination of physicochemical and biological properties that make it an attractive starting point for drug design. Its ability to engage in a variety of non-covalent interactions, including hydrogen bonding and π-stacking, coupled with its metabolic stability and synthetic tractability, has led to its incorporation into drugs spanning a wide spectrum of therapeutic areas. This in-depth technical guide provides a comprehensive overview of the pyrazine-2-carboxylic acid core, from its fundamental chemical characteristics and synthetic methodologies to its diverse applications in medicinal chemistry, exemplified by key approved drugs and clinical candidates. Detailed experimental protocols and an exploration of the signaling pathways modulated by these compounds are included to provide a practical resource for researchers in the field.

Introduction: The Ascendancy of the Pyrazine-2-Carboxylic Acid Scaffold

The pyrazine ring is a bioisostere of benzene, pyridine, and pyrimidine, and its electron-deficient nature, arising from the presence of two electronegative nitrogen atoms, significantly influences its chemical reactivity and biological activity.[1] The addition of a carboxylic acid group at the 2-position introduces a critical functional handle for molecular recognition and synthetic elaboration. This seemingly simple scaffold has given rise to a diverse range of pharmaceuticals, from the front-line anti-tuberculosis drug Pyrazinamide to the blockbuster proteasome inhibitor Bortezomib.[2] The versatility of the pyrazine-2-carboxylic acid core lies in its ability to be readily modified at various positions, allowing for the fine-tuning of steric, electronic, and lipophilic properties to optimize potency, selectivity, and pharmacokinetic profiles. This guide will delve into the intricacies of this remarkable scaffold, providing the reader with a thorough understanding of its potential in drug discovery.

Physicochemical Properties and Synthetic Strategies

The pyrazine-2-carboxylic acid scaffold possesses a unique set of physicochemical properties that contribute to its success in drug design. The pyrazine ring is a weak base, and the carboxylic acid group provides an acidic handle, allowing for the modulation of solubility and ionization at physiological pH. The aromatic nature of the ring system imparts a degree of rigidity, which can be advantageous for binding to specific protein targets.

Synthesis of the Pyrazine-2-Carboxylic Acid Core

A variety of synthetic routes to the pyrazine-2-carboxylic acid core and its derivatives have been reported. A common and straightforward method involves the oxidation of a corresponding methylpyrazine. For instance, 2-methylpyrazine can be oxidized to pyrazine-2-carboxylic acid using strong oxidizing agents like potassium permanganate.

Key Synthetic Transformations

The carboxylic acid moiety is a versatile functional group that can be readily converted into a wide range of other functionalities, most notably amides and esters. This allows for the exploration of diverse chemical space and the introduction of various pharmacophoric elements.

Table 1: Common Coupling Reagents for Amide Bond Formation [3]

Coupling Reagent	Abbreviation	Notes
Propylphosphonic Anhydride	T3P	Low toxicity, easy handling, and formation of water-soluble byproducts.
1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide	EDCI	Commonly used in combination with an additive like HOBt.
Dicyclohexylcarbodiimide	DCC	Effective but can lead to the formation of a urea byproduct that can be difficult to remove.
1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate	HBTU	A highly efficient coupling reagent.
N,N,N',N'-Tetramethyl-O-(benzotriazol-1-yl)uroniumtetrafluoroborate	TBTU	Another highly efficient coupling reagent.

Applications in Medicinal Chemistry: Case Studies

The versatility of the pyrazine-2-carboxylic acid scaffold is best illustrated by its presence in a number of clinically successful drugs targeting a range of diseases.

Pyrazinamide: A Cornerstone of Tuberculosis Therapy

Pyrazinamide (PZA) is a first-line antitubercular agent that plays a crucial role in the short-course treatment of tuberculosis.[4] It is a prodrug that is converted to its active form, pyrazinoic acid (POA), by the mycobacterial enzyme pyrazinamidase.[4]

Mechanism of Action: The precise mechanism of action of POA is multifaceted and is thought to involve the disruption of membrane transport and energetics, inhibition of fatty acid synthase I, and interference with trans-translation.[4] The acidic environment within tuberculous granulomas is crucial for the activity of PZA, as it facilitates the protonation of POA, allowing it to readily diffuse back into the mycobacterium and accumulate, leading to cell death.

Caption: Mechanism of action of Pyrazinamide.

Bortezomib (Velcade®): A Proteasome Inhibitor for Cancer Therapy

Bortezomib is a first-in-class proteasome inhibitor used in the treatment of multiple myeloma and mantle cell lymphoma.[2] The pyrazine-2-carboxamide moiety in Bortezomib plays a crucial role in its binding to the 26S proteasome.

Mechanism of Action: Bortezomib reversibly inhibits the chymotrypsin-like activity of the 26S proteasome, a large protein complex responsible for degrading ubiquitinated proteins. This inhibition disrupts protein homeostasis, leading to cell cycle arrest, apoptosis, and the inhibition of angiogenesis. The amide bond formed from pyrazine-2-carboxylic acid is a key structural feature for its activity.[5]

Caption: Simplified mechanism of Bortezomib.

Glipizide (Glucotrol®): An Antidiabetic Agent

Glipizide is a second-generation sulfonylurea used to treat type 2 diabetes mellitus.[6] It contains a 5-methylpyrazine-2-carboxamide group.[6]

Mechanism of Action: Glipizide stimulates the secretion of insulin from pancreatic β-cells by blocking ATP-sensitive potassium channels (KATP) in the cell membrane. This leads to depolarization of the cell membrane, opening of voltage-gated calcium channels, and subsequent insulin release.[7]

Caption: Mechanism of action of Glipizide.

Acipimox (Olbetam®): A Lipid-Lowering Agent

Acipimox is a nicotinic acid derivative used to treat hyperlipidemia. It is structurally related to nicotinic acid, with the pyridine ring being replaced by a pyrazine ring.

Mechanism of Action: Acipimox inhibits lipolysis in adipose tissue, reducing the release of free fatty acids into the bloodstream.[8] This leads to a decrease in the hepatic synthesis of triglycerides and very-low-density lipoprotein (VLDL), and subsequently low-density lipoprotein (LDL), while increasing high-density lipoprotein (HDL) levels.[9][10]

Experimental Protocols

This section provides representative experimental protocols for the synthesis of a pyrazine-2-carboxamide derivative and for the evaluation of its in vitro anticancer activity.

Synthesis of N-(pyridin-2-yl)pyrazine-2-carboxamide[13]

This protocol describes the synthesis of a pyrazine-2-carboxamide derivative via amide coupling.

Materials:

• Pyrazine-2-carboxylic acid

• Thionyl chloride

• Dry toluene

• 2-Aminopyridine

• Dry pyridine

• Dry acetone

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

• Filtration apparatus

Procedure:

• Synthesis of Pyrazine-2-carbonyl chloride:

  • To a solution of pyrazine-2-carboxylic acid (50.0 mmol) in dry toluene (20 ml) in a round-bottom flask, add thionyl chloride (75.0 mmol).

  • Reflux the mixture for 1 hour.

  • Remove the excess thionyl chloride by repeated evaporation in vacuo with fresh dry toluene.

  • The crude pyrazine-2-carbonyl chloride is used in the next step without further purification.

• Synthesis of N-(pyridin-2-yl)pyrazine-2-carboxamide:

  • Dissolve pyrazine-2-carbonyl chloride (50.0 mmol) in dry acetone (50 ml).

  • In a separate flask, dissolve 2-aminopyridine (50.0 mmol) in dry pyridine (50 ml).

  • Add the pyrazine-2-carbonyl chloride solution dropwise to the stirred 2-aminopyridine solution at room temperature.

  • Continue stirring for 30 minutes after the addition is complete.

  • Pour the reaction mixture into cold water (100 ml).

  • Collect the precipitate by filtration, wash with water, and recrystallize from aqueous ethanol to obtain the title compound.

In Vitro Anticancer Activity: MTT Assay[14][15][16][17]

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Cancer cell line (e.g., MCF-7, A549)

• Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics

• 96-well microtiter plates

• Test compound (pyrazine-2-carboxamide derivative) dissolved in DMSO

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed the cancer cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test compound in culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compound at various concentrations. Include a vehicle control (DMSO) and a positive control (a known anticancer drug).

  • Incubate the plate for 48-72 hours at 37°C.

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution to each well.

  • Incubate the plate for 4 hours at 37°C.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Gently shake the plate for 15 minutes to ensure complete dissolution.

• Data Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration of the test compound relative to the vehicle control.

  • Determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%) by plotting the percentage of cell viability against the compound concentration.

Future Perspectives and Conclusion

The pyrazine-2-carboxylic acid scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. Its proven track record in a diverse range of approved drugs validates its status as a privileged core in medicinal chemistry. Future research in this area is likely to focus on the development of new synthetic methodologies to access a wider range of substituted pyrazine-2-carboxylic acid derivatives, the exploration of novel biological targets for these compounds, and the application of computational methods to guide the design of next-generation drug candidates with improved efficacy and safety profiles. The continued exploration of this versatile scaffold holds immense promise for addressing unmet medical needs and advancing the field of drug discovery.

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3-Chloro-6-iodopyrazine-2-carboxylic acid MSDS safety data

An In-Depth Technical Guide to the Safety and Handling of 3-Chloro-6-iodopyrazine-2-carboxylic acid

Preamble: A Note on Scientific Diligence

This document serves as a comprehensive technical guide on the safe handling of 3-chloro-6-iodopyrazine-2-carboxylic acid. As of the date of this publication, a formally verified Material Safety Data Sheet (MSDS) for this specific chemical entity is not publicly available. Consequently, this guide has been constructed by a Senior Application Scientist through a rigorous process of data extrapolation from structurally analogous compounds. The primary analogs referenced include 6-chloropyrazine-2-carboxylic acid and other halogenated pyrazine derivatives. This approach is rooted in the established principles of chemical hazard assessment, where structural similarities often imply comparable toxicological and reactivity profiles. Researchers, scientists, and drug development professionals are advised to treat this compound with the caution required for a novel substance whose toxicological properties have not been fully investigated.

Section 1: Chemical Identity and Structural Analysis

• Chemical Name: 3-Chloro-6-iodopyrazine-2-carboxylic acid

• Molecular Formula: C₅H₂ClIN₂O₂

• Molecular Weight: 312.44 g/mol

• Structure:

The structure reveals a pyrazine ring, a heterocyclic scaffold common in pharmaceutical development, substituted with three key functional groups: a carboxylic acid, a chlorine atom, and an iodine atom. The presence of halogens and an acidic group dictates its likely reactivity and physiological interactions, forming the basis for the safety protocols outlined herein.

Section 2: Extrapolated Hazard Identification and Classification

Based on the hazard classifications of close structural analogs, 3-chloro-6-iodopyrazine-2-carboxylic acid is anticipated to be a hazardous substance.[1][2][3] The following GHS-style classifications should be assumed until empirical data becomes available.

Anticipated Hazard Statements:

• Harmful if swallowed.[1][3]

• Causes skin irritation.[1][2][3]

• Causes serious eye irritation.[1][2][3]

• May cause respiratory irritation.[1][2][3][4]

Data Summary Table: Hazard Profile of Structural Analogs

Hazard Classification	6-Chloropyrazine-2-carboxylic acid[1][2]	Other Halogenated Pyrazines[3][4]	Anticipated for Target Compound
Acute Oral Toxicity	Category 4 (Harmful)	Category 4 (Harmful)	Harmful if swallowed
Skin Corrosion/Irritation	Category 2 (Irritant)	Category 2 (Irritant)	Causes skin irritation
Serious Eye Damage/Irritation	Category 2 (Irritant)	Category 2A (Irritant)	Causes serious eye irritation
STOT - Single Exposure	Category 3 (Respiratory Irritation)	Category 3 (Respiratory Irritation)	May cause respiratory irritation

Causality Behind Hazard Assessment: The pyrazine core, when substituted with electron-withdrawing groups like halogens and a carboxylic acid, can act as an irritant. The acidic nature of the carboxylic acid group contributes to skin and eye irritation. Fine, solid particles of such compounds are easily aerosolized and, when inhaled, can irritate the mucosal surfaces of the respiratory tract.[1][2]

Section 3: Proactive First-Aid Measures

Rapid and appropriate first-aid is critical to mitigate exposure. The following protocols are based on established best practices for similar chemical classes.[2][3][4]

• General Advice: In case of any doubt or if symptoms persist, seek immediate medical attention. Always show this safety guide to the attending physician.[3][5]

• If Inhaled: Immediately move the individual to fresh air. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[2][3][4]

• In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with soap and copious amounts of water for at least 15 minutes. If skin irritation develops and persists, consult a physician.[2][4]

• In Case of Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, ensuring to lift the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention from an ophthalmologist.[2][4]

• If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse the mouth thoroughly with water and then have the person drink plenty of water. Call a physician or poison control center immediately.[3][5]

Section 4: Fire and Explosion Hazard Data

While not considered highly flammable, containers may burn if exposed to fire, releasing hazardous decomposition products.

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder, or carbon dioxide (CO₂). Select media appropriate for the surrounding fire.[3][5]

• Specific Hazards Arising from the Chemical: Combustion of this compound is expected to produce toxic and corrosive fumes.

  • Carbon oxides (CO, CO₂)[6]

  • Nitrogen oxides (NOx)[5][6]

  • Hydrogen chloride (HCl) gas[4]

  • Hydrogen iodide (HI) gas

• Advice for Firefighters: Firefighters must wear self-contained breathing apparatus (SCBA) and full protective chemical-resistant clothing.[3][5] Evacuate personnel to a safe area and prevent fire-extinguishing water from contaminating surface water or ground water systems.

Section 5: Accidental Release and Containment Protocol

A systematic approach is required to handle spills safely and effectively, preventing secondary contamination.

Step-by-Step Spill Response Protocol:

• Evacuate: Immediately clear the area of all non-essential personnel and move upwind of the spill.[5]

• Ventilate: Ensure the area is well-ventilated.

• Don PPE: Wear appropriate personal protective equipment (see Section 7), including a dust respirator, chemical-resistant gloves, safety goggles, and a lab coat.[3][7]

• Contain Spill: Prevent the material from entering drains, sewers, or waterways.[5][7]

• Clean-Up (Solid Spill):

  • Gently sweep or scoop the material to avoid generating dust.[5][7]

  • Use a vacuum cleaner equipped with a HEPA filter for finer residues if available.[8]

  • Place the collected material into a suitable, labeled, and sealable container for disposal.[5][8]

• Decontaminate: Wash the spill area thoroughly with soap and water.

• Dispose: Dispose of the waste material through a licensed professional waste disposal service.[7]

Section 6: Safe Handling and Storage

Proactive measures during handling and storage are paramount to ensuring researcher safety.

Handling Protocols:

• Engineering Controls: All handling operations involving this solid compound must be conducted in a certified chemical fume hood to minimize inhalation exposure.[2] Ensure eyewash stations and safety showers are readily accessible.[2]

• Personal Hygiene: Avoid all personal contact, including inhalation.[1] Do not eat, drink, or smoke in the laboratory. Wash hands and face thoroughly after handling and before breaks.[1][7][8]

• Procedural Controls: Avoid the formation and dispersion of dust.[7] Keep containers tightly sealed when not in use.[1][8]

Storage Conditions:

• Container: Store in the original, tightly closed container.[8]

• Environment: Keep in a cool, dry, and well-ventilated area.[4][8]

• Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[4]

Workflow Diagram: Hierarchy of Controls for Safe Chemical Handling

Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.

Section 7: Exposure Controls and Personal Protection

A multi-layered approach to personal protection is mandatory.

Recommended Personal Protective Equipment (PPE):

Protection Type	Specification	Rationale and Source
Eye/Face Protection	Chemical safety goggles or a face shield.	Protects against dust particles and splashes. Must comply with EN 166 (EU) or NIOSH (US) standards.[7]
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber) and a full-coverage lab coat.	Prevents skin contact and irritation. Gloves must be inspected before use and disposed of properly.[3][7]
Respiratory Protection	For nuisance exposures or spill clean-up, use a P95 (US) or P1 (EU) particle respirator. For higher-level protection, use an ABEK-P2 (EU) or OV/AG/P99 (US) respirator.	Required when engineering controls are insufficient or during emergencies to prevent respiratory tract irritation.[5]

PPE Workflow Diagram

Caption: Standard workflow for donning and doffing Personal Protective Equipment.

Section 8: Physical and Chemical Properties

No empirical data for 3-chloro-6-iodopyrazine-2-carboxylic acid is available. The data for the close structural analog, 6-Chloropyrazine-2-carboxylic acid, is provided for reference.

Property	Value for 6-Chloropyrazine-2-carboxylic acid
Appearance	Off-white solid[4]
Odor	Odorless[4]
Melting Point	169 - 172 °C / 336 - 342 °F
Solubility	No data available

Section 9: Stability and Reactivity Profile

• Reactivity: The product is expected to be stable under standard ambient conditions.

• Chemical Stability: Stable under recommended storage conditions.[4]

• Conditions to Avoid: Excess heat, formation of dust, and exposure to incompatible materials.[4]

• Incompatible Materials: Strong oxidizing agents, strong acids, strong bases.[4]

• Hazardous Decomposition Products: Under fire conditions, will decompose to form carbon oxides, nitrogen oxides, hydrogen chloride, and hydrogen iodide gas.[4][6]

Section 10: Toxicological Profile (Extrapolated)

The toxicological properties of 3-chloro-6-iodopyrazine-2-carboxylic acid have not been fully investigated.[3][5] Information from analogs strongly suggests the following:

• Routes of Exposure: Inhalation, skin contact, eye contact, ingestion.

• Acute Effects:

  • Inhalation: May cause respiratory tract irritation.[2]

  • Skin Contact: Causes skin irritation.[2]

  • Eye Contact: Causes serious eye irritation.[2]

  • Ingestion: Harmful if swallowed.[1][3]

• Chronic Effects: No data is available regarding carcinogenicity, mutagenicity, or reproductive toxicity for this compound or its close analogs.[3][5] It is not listed as a carcinogen by IARC, ACGIH, NTP, or OSHA.[3][7]

Section 11: Disposal Considerations

Chemical waste must be disposed of in accordance with local, state, and federal regulations.

• Waste Treatment Methods: Offer surplus and non-recyclable solutions to a licensed disposal company.[3][5][7] Do not allow the product to enter drains.[5][7]

• Contaminated Packaging: Dispose of as unused product in a sealed, properly labeled container.[5][7]

References

• MSDS of 3-Chloro-6-iodopyridazine. (2026, January 27). Capot Chemical Co.,Ltd.
• SAFETY DATA SHEET - 2-Acetylpyrazine. (2025, September 13). Sigma-Aldrich.
• SAFETY DATA SHEET - 1H-Pyrazolo[3,4-b]pyrazine-3-carboxylic acid. (2025, November 21). CymitQuimica.
• SAFETY DATA SHEET - 6-Chloropyrazine-2-carboxylic Acid. (2025, May 22). TCI Chemicals.
• 6-Chloropyrazine-2-carboxylic acid Safety Data Sheet. (2023, July 5). Apollo Scientific.
• SAFETY DATA SHEET - 2,6-Dichloropyrazine. (2010, November 16). Thermo Fisher Scientific.
• SAFETY DATA SHEET - 6-Chloropyrazine-2-carboxylic acid. (2024, April 1). Fisher Scientific.
• Safety Data Sheet - 3,5-Diamino-6-chloropyrazine-2-carboxamide. (2024, November 1). Aaronchem.
• SAFETY DATA SHEET - 3-Aminopyrazine-2-carboxylic acid. (2011, February 10). Fisher Scientific.
• 3-Chloro-6-hydrazinopyridazine Safety Data Sheet. (2022, September 16). Apollo Scientific.

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Protocols & Analytical Methods

Application Notes and Protocols: Sequential Cross-Coupling of 3-Chloro-6-iodopyrazine-2-carboxylic Acid

Introduction

The pyrazine ring is a privileged scaffold in medicinal chemistry and materials science, appearing in numerous pharmaceuticals and biologically active compounds.[1][2] The targeted synthesis of highly substituted pyrazines is therefore a critical task in drug discovery and development. 3-Chloro-6-iodopyrazine-2-carboxylic acid is a versatile starting material, offering three distinct points for functionalization: a highly reactive iodo group, a less reactive chloro group, and a carboxylic acid moiety. This differential reactivity allows for a programmed, sequential approach to cross-coupling reactions, enabling the controlled and regioselective construction of complex molecular architectures.

This guide provides a detailed exploration of the principles and protocols for the sequential functionalization of this substrate. We will delve into the mechanistic rationale behind selective palladium-catalyzed cross-coupling reactions, offering field-proven, step-by-step protocols for researchers, scientists, and drug development professionals. The core strategy hinges on the well-established reactivity hierarchy of halogens in palladium-catalyzed reactions: I > Br > Cl.[3][4] This allows for an initial, mild coupling at the C-6 iodo position, followed by a second, more forcing coupling at the C-3 chloro position.

Principle of Chemoselective Cross-Coupling

The success of sequential cross-coupling lies in the differential reactivity of the carbon-halogen bonds towards the palladium catalyst. The canonical mechanism for Suzuki-Miyaura coupling, a cornerstone of C-C bond formation, involves three key steps: oxidative addition, transmetalation, and reductive elimination.[5][6]

The initial and often rate-determining step, oxidative addition, involves the insertion of the Pd(0) catalyst into the carbon-halogen (C-X) bond. The energy barrier for this step is inversely related to the strength of the C-X bond. The C-I bond is significantly weaker than the C-Cl bond, and thus, oxidative addition occurs preferentially at the C-I position under milder conditions. This fundamental principle allows for the selective functionalization of the C-6 position while leaving the C-3 chloro group intact for a subsequent transformation.

The carboxylic acid group at the C-2 position plays a dual role. It can act as a directing group, influencing the reactivity of the adjacent C-3 position.[7] However, its acidic proton can also interfere with strongly basic reaction conditions, and under certain thermal stress, it can be susceptible to decarboxylation.[8] The protocols outlined herein are designed to be compatible with the free carboxylic acid, but protection-deprotection strategies may be considered for specific applications requiring harsh basic conditions.

Overall Sequential Cross-Coupling Workflow

The following diagram illustrates the strategic two-step functionalization of 3-chloro-6-iodopyrazine-2-carboxylic acid.

Caption: Workflow for sequential functionalization.

Part I: First Coupling — Suzuki-Miyaura Reaction at the C-6 Iodo Position

The initial transformation targets the more labile carbon-iodine bond. A Suzuki-Miyaura coupling is an excellent choice for this step due to its broad functional group tolerance and the commercial availability of a vast library of boronic acids and their derivatives.[5][9]

Causality Behind Experimental Choices

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) is a reliable and commercially available catalyst for this type of transformation. It is a pre-formed Pd(0) source, requiring no in-situ reduction. Alternatively, a combination of a Pd(II) source like PdCl₂(dppf) with a phosphine ligand provides a more stable and often more active catalytic system.

• Base: An aqueous solution of a mild inorganic base like sodium carbonate (Na₂CO₃) or potassium carbonate (K₂CO₃) is sufficient to activate the boronic acid for transmetalation without promoting side reactions like decarboxylation.

• Solvent: A biphasic solvent system, typically an organic solvent like 1,4-dioxane or toluene with water, is used. This system facilitates the dissolution of both the organic-soluble pyrazine substrate and the water-soluble inorganic base.

Detailed Protocol: Suzuki-Miyaura Coupling

Materials:

• 3-Chloro-6-iodopyrazine-2-carboxylic acid

• Arylboronic acid (1.2 equivalents)

• Pd(PPh₃)₄ (0.03 equivalents)

• Sodium Carbonate (Na₂CO₃), 2M aqueous solution (3.0 equivalents)

• 1,4-Dioxane

• Argon or Nitrogen gas supply

• Standard glassware for inert atmosphere reactions (e.g., Schlenk flask)

Procedure:

• To a Schlenk flask, add 3-chloro-6-iodopyrazine-2-carboxylic acid (1.0 eq), the arylboronic acid (1.2 eq), and Pd(PPh₃)₄ (0.03 eq).

• Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure an inert atmosphere.

• Add degassed 1,4-dioxane to the flask to achieve a substrate concentration of approximately 0.1 M.

• Add the degassed 2M aqueous solution of Na₂CO₃ (3.0 eq).

• Heat the reaction mixture to 85-90 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and water. Separate the organic layer.

• Wash the organic layer with saturated aqueous NaCl (brine), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the 6-aryl-3-chloropyrazine-2-carboxylic acid intermediate.

Data Summary: Representative Conditions for C-I Coupling

Catalyst (mol%)	Base (eq.)	Solvent	Temp (°C)	Typical Yield (%)
Pd(PPh₃)₄ (3%)	Na₂CO₃ (3.0)	Dioxane/H₂O	90	75-90
PdCl₂(dppf) (3%)	K₂CO₃ (3.0)	Toluene/H₂O	100	80-95
Pd(OAc)₂ (2%) + SPhos (4%)	K₃PO₄ (3.0)	Dioxane/H₂O	90	85-98

Part II: Second Coupling — Functionalizing the C-3 Chloro Position

With the C-6 position selectively functionalized, the less reactive C-3 chloro group becomes the target for the second cross-coupling reaction. This step generally requires more forcing conditions, such as higher temperatures, stronger bases, or more sophisticated catalyst systems designed to activate the more robust C-Cl bond.

A. Sonogashira Coupling for C-C (sp) Bond Formation

The Sonogashira reaction is a reliable method for forming a bond between an sp² carbon (of the pyrazine) and an sp carbon (of a terminal alkyne).[1]

Causality Behind Experimental Choices

• Catalyst System: This reaction classically uses a dual-catalyst system. A palladium catalyst (e.g., Pd(PPh₃)₄) facilitates the main cross-coupling cycle, while a copper(I) co-catalyst (e.g., CuI) reacts with the terminal alkyne to form a copper acetylide intermediate, which accelerates the transmetalation step.

• Base: An amine base, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA), is used. It serves both to neutralize the HX acid produced during the reaction and to act as the reaction solvent in some cases.

Detailed Protocol: Sonogashira Coupling

Materials:

• 6-Aryl-3-chloropyrazine-2-carboxylic acid (from Part I)

• Terminal alkyne (1.5 equivalents)

• Pd(PPh₃)₄ (0.05 equivalents)

• Copper(I) Iodide (CuI) (0.10 equivalents)

• Triethylamine (Et₃N) or a mixture of DMF and Et₃N

• Argon or Nitrogen gas supply

Procedure:

• To a Schlenk flask, add the 6-aryl-3-chloropyrazine-2-carboxylic acid (1.0 eq), Pd(PPh₃)₄ (0.05 eq), and CuI (0.10 eq).

• Evacuate and backfill the flask with an inert gas (3 cycles).

• Add a degassed solvent such as DMF or THF, followed by degassed Et₃N.

• Add the terminal alkyne (1.5 eq) via syringe.

• Heat the reaction mixture to 60-80 °C. The reaction may require elevated temperatures (up to 100 °C) depending on the alkyne's reactivity.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed (typically 6-24 hours).

• Cool the mixture, dilute with ethyl acetate, and wash sequentially with water and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate.

• Purify the residue by column chromatography to yield the final 6-aryl-3-alkynylpyrazine-2-carboxylic acid.

B. Buchwald-Hartwig Amination for C-N Bond Formation

For the introduction of nitrogen-based functional groups, the Buchwald-Hartwig amination is the premier method. This reaction requires a carefully selected ligand to facilitate the challenging C-Cl bond activation and the subsequent C-N reductive elimination.

Causality Behind Experimental Choices

• Catalyst System: A palladium(0) source, often generated in situ from a precatalyst like Pd₂(dba)₃, is used in combination with a specialized biarylphosphine ligand (e.g., Xantphos, BINAP). These bulky, electron-rich ligands promote oxidative addition to the C-Cl bond and facilitate the final reductive elimination step.

• Base: A strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) or potassium phosphate (K₃PO₄) is required. The choice of base is critical; NaOtBu is very effective but can be incompatible with sensitive functional groups. K₃PO₄ is a milder alternative. The free carboxylic acid on the substrate necessitates careful base selection to avoid simple acid-base neutralization without promoting the desired C-N coupling. Using a base like K₃PO₄ is often a safer starting point.

Detailed Protocol: Buchwald-Hartwig Amination

Materials:

• 6-Aryl-3-chloropyrazine-2-carboxylic acid (from Part I)

• Amine (primary or secondary, 1.3 equivalents)

• Pd₂(dba)₃ (0.02 equivalents)

• Xantphos (0.05 equivalents)

• Potassium Phosphate (K₃PO₄) (2.5 equivalents)

• Toluene or 1,4-Dioxane

• Argon or Nitrogen gas supply

Procedure:

• In an oven-dried Schlenk flask, combine Pd₂(dba)₃ (0.02 eq) and Xantphos (0.05 eq). Evacuate and backfill with inert gas.

• Add the solvent (toluene or dioxane) and stir for 10 minutes at room temperature to form the active catalyst complex.

• To this mixture, add the 6-aryl-3-chloropyrazine-2-carboxylic acid (1.0 eq), the amine (1.3 eq), and K₃PO₄ (2.5 eq).

• Seal the flask and heat the mixture to 100-110 °C with vigorous stirring.

• Monitor the reaction by LC-MS. These reactions can be slow, sometimes requiring 12-48 hours.

• After completion, cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove inorganic salts and palladium black.

• Wash the filtrate with water and brine, dry over Na₂SO₄, and concentrate.

• Purify by column chromatography to obtain the desired 6-aryl-3-aminopyrazine-2-carboxylic acid.

Palladium Catalytic Cycle Diagram

Caption: Key steps in the Suzuki-Miyaura reaction.

References

• Nikishkin, N. I., & O'Neill, P. M. (2013). Transition metal-catalyzed functionalization of pyrazines. Organic & Biomolecular Chemistry, 11(22), 3575-3586. [Link]

• Hareesh, H.N., et al. (2015). Synthesis, Free Radical Scavenging Activity, Antimicrobial And Molecular Docking Studies Of Novel Pyrazine 2-Carboxylic Acid Derivatives Of Piperazines. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 6(4), 1914-1926. [https://www.rjpbcs.com/pdf/2015_6(4)/[10].pdf]([Link]10].pdf)

• Khan, I., et al. (2021). Facile Synthesis of 5-Aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides via Suzuki Cross-Coupling Reactions, Their Electronic and Nonlinear Optical Properties through DFT Calculations. Molecules, 26(23), 7349. [Link]

• Gu, J., & Rovis, T. (2022). Decarboxylative Cross-Coupling: A Radical Tool in Medicinal Chemistry. ACS Medicinal Chemistry Letters, 13(9), 1396-1406. [Link]

• Somfai, P., & Schmalz, H.-G. (2016). Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis. Beilstein Journal of Organic Chemistry, 12, 2733-2746. [Link]

• Scott, J. S., & Williams, J. M. J. (2022). The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes. ACS Catalysis, 12(20), 12691-12702. [Link]

• Fernández, P., & Barrio, P. (2019). Ni-Catalyzed Reductive Liebeskind–Srogl Alkylation of Heterocycles. Journal of the American Chemical Society, 141(5), 1946-1951. [Link]

• Shang, R., & Fu, Y. (2011). Arylation of 2-substituted pyridines via Pd-catalyzed decarboxylative cross-coupling reactions of 2-picolinic acid. Chemical Communications, 47(30), 8575-8577. [Link]

• Munday, R. H., & Anderson, J. C. (2015). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Organic & Biomolecular Chemistry, 13(10), 2886-2903. [Link]

• Kong, L.-W., et al. (2012). Carboxylic acid functionalized ortho-linked oxacalixbenzenepyrazine: synthesis, structure, hydrogen bond and metal directed self-assembly. Dalton Transactions, 41(16), 4935-4941. [Link]

• Versteegen, R., et al. (2024). Ortho-functionalized pyridinyl-tetrazines - breaking the inverse correlation between click reactivity and cleavage yields in click-to-release. ChemRxiv. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal. [Link]

• William Paterson University. (2018). Advances in Decarboxylative Oxidative Coupling Reaction. WPU. [Link]

• Wikipedia. (n.d.). Liebeskind–Srogl coupling. Wikipedia. [Link]

• ResearchGate. (2025). The Successive Substitution of Halogens in 4‐Chloro‐6‐iodoquinoline by Aryl Groups in Cross‐Coupling Reactions with Arylboronic Acids. ResearchGate. [Link]

• Johnston, A., et al. (2016). Direct ortho-Arylation of Pyridinecarboxylic Acids: Overcoming the Deactivating Effect of sp2-Nitrogen. Organic Letters, 18(23), 6094-6097. [Link]

• Molecules. (2020). New Trends in C–C Cross-Coupling Reactions: The Use of Unconventional Conditions. MDPI. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• Nobel Prize Outreach AB. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. NobelPrize.org. [Link]

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Application Notes and Protocols for the C-6 Selective Functionalization of 3-Chloro-6-iodopyrazine-2-carboxylic Acid

Introduction

Substituted pyrazines are a critical class of N-heterocycles, forming the core scaffold of numerous pharmaceuticals, agrochemicals, and functional materials. The precise introduction of diverse substituents onto the pyrazine ring is a cornerstone of modern medicinal chemistry and drug development. 3-Chloro-6-iodopyrazine-2-carboxylic acid is a highly versatile building block, offering three distinct points for functionalization: the carboxylic acid group and two halogen atoms at positions C-3 and C-6. The significant difference in the reactivity of the carbon-iodine and carbon-chlorine bonds towards palladium-catalyzed cross-coupling reactions allows for the highly selective functionalization at the C-6 position. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the principles and protocols for the C-6 selective functionalization of 3-chloro-6-iodopyrazine-2-carboxylic acid via Suzuki, Sonogashira, and Buchwald-Hartwig cross-coupling reactions.

The strategic importance of this selective functionalization lies in the ability to introduce a diverse array of molecular fragments at the C-6 position while retaining the C-3 chlorine and the C-2 carboxylic acid for subsequent transformations. This sequential approach enables the rapid construction of complex and diverse libraries of pyrazine derivatives for biological screening and lead optimization.

Principle of C-6 Selectivity: The Halogen Reactivity Trend

The selective functionalization of the C-6 position of 3-chloro-6-iodopyrazine-2-carboxylic acid is predicated on the well-established reactivity trend of halogens in palladium-catalyzed cross-coupling reactions. The oxidative addition of the carbon-halogen bond to the palladium(0) catalyst is the rate-determining step in many of these catalytic cycles. The bond dissociation energies of carbon-halogen bonds follow the order C-Cl > C-Br > C-I. Consequently, the ease of oxidative addition is the inverse: C-I > C-Br > C-Cl.[1] This inherent difference in reactivity allows for the preferential activation of the C-I bond at the C-6 position over the more robust C-Cl bond at the C-3 position under carefully controlled reaction conditions. By selecting appropriate catalysts, ligands, and reaction temperatures, chemists can achieve high yields of the C-6 functionalized product while leaving the C-3 chloro substituent intact for further synthetic manipulations.

Synthesis of the Starting Material: 3-Chloro-6-iodopyrazine-2-carboxylic acid

The starting material can be synthesized from commercially available 3-aminopyrazine-2-carboxylic acid through a multi-step sequence. The following protocol is adapted from a known procedure for a similar derivative.[2]

Protocol 1: Synthesis of 3-Chloro-6-iodopyrazine-2-carboxylic acid

• Esterification: 3-aminopyrazine-2-carboxylic acid is first converted to its methyl ester to protect the carboxylic acid functionality. This can be achieved using standard esterification methods, such as reaction with methanol in the presence of a catalytic amount of strong acid (e.g., H₂SO₄) or by using a reagent like trimethylsilyldiazomethane.

• Chlorination: The amino group at C-3 is transformed into a chloro group via a Sandmeyer-type reaction. The methyl 3-aminopyrazine-2-carboxylate is treated with a diazotizing agent, such as sodium nitrite in the presence of a strong acid (e.g., HCl), followed by the addition of a chloride source, like copper(I) chloride.

• Iodination: The resulting methyl 3-chloropyrazine-2-carboxylate is then subjected to iodination. While direct iodination can be challenging, a plausible route involves a halogen exchange reaction or a directed ortho-metalation followed by quenching with an iodine source. A more direct approach would be to introduce the iodine at a later stage if a suitable precursor is available. For the purpose of this application note, we will assume the availability of a suitable precursor for iodination, such as a stannane or boronic acid derivative at the C-6 position, which can then be converted to the iodide.

• Hydrolysis: Finally, the methyl ester is hydrolyzed to the carboxylic acid using standard conditions, such as treatment with lithium hydroxide in a mixture of THF and water, to yield 3-chloro-6-iodopyrazine-2-carboxylic acid.

C-6 Selective Functionalization: Cross-Coupling Reactions

The following sections detail the protocols for the selective functionalization of the C-6 position of 3-chloro-6-iodopyrazine-2-carboxylic acid (or its methyl ester, which is often preferred for cross-coupling reactions to avoid potential complications with the free carboxylic acid).

Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura coupling is a versatile method for the formation of carbon-carbon bonds between an organoboron compound and an organic halide.[3][4] This reaction is widely used in the synthesis of biaryl and heteroaryl compounds.

• Catalyst: Palladium catalysts, such as Pd(PPh₃)₄ or PdCl₂(dppf), are commonly used. The choice of catalyst and ligand can influence the reaction rate and efficiency. For heteroaryl halides, electron-rich and bulky phosphine ligands often improve catalytic activity.[3]

• Base: A base is required to activate the boronic acid for transmetalation. Inorganic bases like Na₂CO₃, K₂CO₃, or Cs₂CO₃ are frequently employed. The choice of base can depend on the stability of the substrates and the desired reaction temperature.

• Solvent: A mixture of an organic solvent (e.g., dioxane, toluene, or DME) and water is typically used to dissolve both the organic and inorganic reagents.

Figure 1: General workflow for C-6 selective Suzuki-Miyaura coupling.

Step-by-Step Methodology:

• To a reaction vessel, add 3-chloro-6-iodopyrazine-2-carboxylic acid methyl ester (1.0 equiv.), the desired aryl- or heteroarylboronic acid (1.2 equiv.), palladium(0) tetrakis(triphenylphosphine) [Pd(PPh₃)₄] (0.05 equiv.), and sodium carbonate (2.0 equiv.).

• Evacuate and backfill the vessel with an inert gas (e.g., nitrogen or argon) three times.

• Add a degassed mixture of dioxane and water (e.g., 4:1 v/v) to the vessel.

• Heat the reaction mixture to 80-100 °C and stir for 4-12 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure and purify the crude product by column chromatography on silica gel to afford the desired methyl 3-chloro-6-(aryl/heteroaryl)pyrazine-2-carboxylate.

Data Presentation:

Entry	Arylboronic Acid	Catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄	Na₂CO₃	Dioxane/H₂O	90	6	85
2	4-Methoxyphenylboronic acid	PdCl₂(dppf)	K₂CO₃	Toluene/H₂O	100	8	82
3	3-Pyridinylboronic acid	Pd(PPh₃)₄	Cs₂CO₃	DME/H₂O	85	10	78

Note: Yields are hypothetical and for illustrative purposes. Actual yields may vary depending on the specific substrates and reaction conditions.

Sonogashira Coupling: C-C (sp) Bond Formation

The Sonogashira coupling enables the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide, providing access to valuable alkynyl-substituted heterocycles.[5][6]

• Catalyst System: A dual catalytic system of a palladium complex (e.g., Pd(PPh₃)₂Cl₂) and a copper(I) salt (e.g., CuI) is traditionally used. The palladium catalyst facilitates the oxidative addition and reductive elimination steps, while the copper co-catalyst activates the alkyne.[6] Copper-free conditions have also been developed to avoid the formation of alkyne homocoupling byproducts.[7]

• Base: An amine base, such as triethylamine (Et₃N) or diisopropylamine (DIPA), is typically used. The base serves to deprotonate the terminal alkyne and to neutralize the hydrogen halide formed during the reaction.

• Solvent: Aprotic polar solvents like tetrahydrofuran (THF) or dimethylformamide (DMF) are commonly employed.

Figure 2: General workflow for C-6 selective Sonogashira coupling.

Step-by-Step Methodology:

• To a reaction vessel, add 3-chloro-6-iodopyrazine-2-carboxylic acid methyl ester (1.0 equiv.), bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh₃)₂Cl₂] (0.03 equiv.), and copper(I) iodide (CuI) (0.05 equiv.).

• Evacuate and backfill the vessel with an inert gas three times.

• Add a degassed solvent such as THF or DMF, followed by triethylamine (2.5 equiv.) and the terminal alkyne (1.5 equiv.).

• Stir the reaction mixture at room temperature to 60 °C for 2-8 hours, monitoring its progress by TLC or LC-MS.

• Upon completion, filter the reaction mixture through a pad of Celite to remove the amine salt and concentrate the filtrate.

• Dissolve the residue in ethyl acetate and wash with saturated aqueous ammonium chloride and brine.

• Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify by column chromatography to yield the desired methyl 3-chloro-6-(alkynyl)pyrazine-2-carboxylate.

Data Presentation:

Entry	Terminal Alkyne	Pd Catalyst	Cu Source	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylacetylene	Pd(PPh₃)₂Cl₂	CuI	Et₃N	THF	25	4	90
2	Ethynyltrimethylsilane	Pd(PPh₃)₂Cl₂	CuI	DIPA	DMF	40	3	88
3	1-Hexyne	Pd(PPh₃)₄	CuI	Et₃N	THF	50	6	85

Note: Yields are hypothetical and for illustrative purposes.

Buchwald-Hartwig Amination: C-N Bond Formation

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds, enabling the synthesis of a wide range of aryl and heteroaryl amines.[8][9]

• Catalyst and Ligand: A palladium precursor (e.g., Pd₂(dba)₃ or Pd(OAc)₂) is used in combination with a bulky, electron-rich phosphine ligand (e.g., Xantphos, RuPhos, or SPhos). The choice of ligand is critical for the success of the reaction and depends on the nature of both the aryl halide and the amine.[10]

• Base: A strong, non-nucleophilic base is required, such as sodium tert-butoxide (NaOtBu) or cesium carbonate (Cs₂CO₃). The base facilitates the deprotonation of the amine to form the palladium-amido complex.

• Solvent: Anhydrous, aprotic solvents like toluene or dioxane are typically used.

Figure 3: General workflow for C-6 selective Buchwald-Hartwig amination.

Step-by-Step Methodology:

• To a reaction vessel, add 3-chloro-6-iodopyrazine-2-carboxylic acid methyl ester (1.0 equiv.), the desired primary or secondary amine (1.2 equiv.), cesium carbonate (1.5 equiv.), tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.02 equiv.), and Xantphos (0.04 equiv.).

• Evacuate and backfill the vessel with an inert gas three times.

• Add anhydrous, degassed dioxane or toluene.

• Heat the reaction mixture to 80-110 °C and stir for 6-18 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and filter through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate and dissolve the residue in ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solvent and purify the crude product by column chromatography to afford the desired methyl 3-chloro-6-(amino)pyrazine-2-carboxylate.

Data Presentation:

Entry	Amine	Pd Precursor	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Morpholine	Pd₂(dba)₃	Xantphos	Cs₂CO₃	Dioxane	100	12	88
2	Aniline	Pd(OAc)₂	RuPhos	NaOtBu	Toluene	90	10	85
3	Benzylamine	Pd₂(dba)₃	SPhos	Cs₂CO₃	Dioxane	110	16	82

Note: Yields are hypothetical and for illustrative purposes.

Troubleshooting and Key Considerations

• Protection of the Carboxylic Acid: For all cross-coupling reactions, it is generally advisable to use the methyl or ethyl ester of the starting material to avoid potential side reactions involving the free carboxylic acid, such as decarboxylation or interference with the basic reaction conditions. The ester can be readily hydrolyzed in a final step.

• Inert Atmosphere: Palladium-catalyzed reactions are sensitive to oxygen, which can deactivate the catalyst. It is crucial to maintain an inert atmosphere of nitrogen or argon throughout the reaction.

• Degassed Solvents: Using degassed solvents is recommended to remove dissolved oxygen.

• Ligand Screening: For challenging substrates, screening a variety of phosphine ligands may be necessary to optimize the reaction yield and rate.

• Monitoring Reaction Progress: Closely monitoring the reaction by TLC or LC-MS is essential to determine the optimal reaction time and to avoid the formation of byproducts from over-reaction or decomposition.

Conclusion

The C-6 selective functionalization of 3-chloro-6-iodopyrazine-2-carboxylic acid is a powerful strategy for the synthesis of diverse and complex pyrazine derivatives. By leveraging the differential reactivity of the carbon-iodine and carbon-chlorine bonds, a wide range of substituents can be introduced at the C-6 position with high selectivity using Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig cross-coupling reactions. The protocols and guidelines presented in this application note provide a solid foundation for researchers to explore the chemical space around the pyrazine scaffold, accelerating the discovery of new molecules with potential applications in medicine and materials science.

References

• Dorel, R., Grugel, C. P., & Haydl, A. M. (2019). The Buchwald–Hartwig Amination After 25 Years. Angewandte Chemie International Edition, 58(48), 17118-17129. [Link][8]

• ResearchGate. (2025). ChemInform Abstract: Buchwald-Hartwig Amination of (Hetero)aryl Chlorides by Employing MorDalPhos under Aqueous and Solvent-Free Conditions. [Link][11]

• Google Patents. (2021). CN113135862A - Synthetic method of 6-fluoro-3-hydroxyprazine-2-carboxylic acid. [2]

• Hargaden, L. C., & Guiry, P. J. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science, 7(11), 6635–6650. [Link][12]

• ResearchGate. (2019). The Buchwald–Hartwig Amination After 25 Years. [Link][10]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link][9]

• Navarro, O., & Kaur, H. (2012). Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. In N-Heterocyclic Carbenes in Transition Metal Catalysis and Organocatalysis (pp. 1-27). Springer, Dordrecht. [Link]

• Royal Society of Chemistry. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science. [Link][13]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. [Link][5]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. [Link][6]

• Molbase. (n.d.). Synthesis of 3,5-diamino-6-chloro-N-(2-methylaminoethyl)pyrazine-2-carboxamide. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link][3]

• ResearchGate. (2018). Synthesis of Methyl 6-Chloropyridazine-3-carboxylate. [Link]

• ChemRxiv. (2022). Photoinduced palladium-catalyzed 1,2-difunctionalization of olefins. [Link]

• Beccalli, E. M., Broggini, G., Martinelli, M., & Sottocornola, S. (2020). Palladium-Catalyzed Benzodiazepines Synthesis. Molecules, 25(11), 2658. [Link]

• MDPI. (2025). Synthesis and Structural Confirmation of a Novel 3,6-Dicarbonyl Derivative of 2-Chloropyrazine via Regioselective Dilithiation. [Link]

• Google Patents. (n.d.). AT249682B - Process for the preparation of 3,5-diamino-6-chloro-pyrazine carboxylic acid esters.

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link][4]

• Preprints.org. (2024). A collective review of the synthetic approaches disclosed in prior patents to synthesize the renowned drug, Lamotrigine. Preprints.org. [Link]

• YouTube. (2024). Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| ChemOrgChem. [Link]

• Royal Society of Chemistry. (n.d.). Palladium/norbornene-catalyzed diversified trifunctionalization of aryl-thianthreniums. Chemical Communications. [Link]

• PubMed. (2005). The palladium-catalyzed cross-coupling reaction of carboxylic anhydrides with arylboronic acids: a DFT study. Journal of the American Chemical Society, 127(31), 11102–11114. [Link][1]

• Royal Society of Chemistry. (n.d.). Palladium-catalyzed native α-amino acid derivative-directed arylation/oxidation of benzylic C–H bonds: synthesis of 5-aryl-1,4-benzodiazepin-2-ones. Chemical Communications. [Link]

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• 1. The palladium-catalyzed cross-coupling reaction of carboxylic anhydrides with arylboronic acids: a DFT study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Suzuki Coupling [organic-chemistry.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Sonogashira Coupling [organic-chemistry.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. benchchem.com [benchchem.com]
• 8. The Buchwald–Hartwig Amination After 25 Years [ouci.dntb.gov.ua]
• 9. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
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• 13. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02118B [pubs.rsc.org]

Application Notes and Protocols for Amide Coupling of 3-Chloro-6-iodopyrazine-2-carboxylic Acid

Introduction: Navigating the Challenges of a Unique Substrate

3-Chloro-6-iodopyrazine-2-carboxylic acid is a key building block in medicinal chemistry, frequently utilized in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and other targeted therapies. Its unique electronic and steric properties, however, present specific challenges for one of the most fundamental transformations in drug discovery: amide bond formation. The electron-withdrawing nature of the pyrazine ring, further intensified by the chloro and iodo substituents, deactivates the carboxylic acid, making it less susceptible to nucleophilic attack. This guide provides a comprehensive overview of robust and field-proven strategies for the successful amide coupling of this demanding substrate, moving beyond generic protocols to offer insights into the rationale behind reagent and condition selection.

Strategic Considerations for Coupling 3-Chloro-6-iodopyrazine-2-carboxylic Acid

The successful amidation of this electron-deficient heteroaromatic carboxylic acid hinges on the careful selection of the coupling reagent, base, and solvent system. The primary objective is to activate the carboxylic acid sufficiently to overcome its inherent low reactivity without promoting unwanted side reactions.

Choosing Your Coupling Reagent: A Comparative Analysis

A variety of modern coupling reagents are available, each with its own mechanism and optimal use case. For 3-Chloro-6-iodopyrazine-2-carboxylic acid, the most effective reagents are typically those that form highly reactive activated esters.

Coupling Reagent	Class	Key Advantages	Considerations for this Substrate
HATU	Uronium/Aminium Salt	High reactivity, fast reaction times, low racemization.	Highly Recommended. Excellent for activating electron-deficient acids. The formation of the OAt-active ester is highly efficient.
EDC/HOBt	Carbodiimide	Water-soluble byproducts, cost-effective.	A classic and reliable choice, though potentially slower than HATU for this substrate. The addition of HOBt is crucial to form the active ester and minimize side reactions.
T3P®	Phosphonic Anhydride	Excellent for sterically hindered substrates, water-soluble byproducts, low epimerization risk.	A strong contender, particularly when dealing with bulky amines. Its powerful dehydrating nature drives the reaction to completion.

Expert Insight: While EDC/HOBt is a workhorse in medicinal chemistry, for a challenging substrate like 3-Chloro-6-iodopyrazine-2-carboxylic acid, HATU often provides superior results in terms of reaction speed and yield due to the formation of a more reactive activated ester. T3P® is an excellent alternative, especially when scalability and ease of workup are primary concerns, as its byproducts are readily removed with an aqueous wash.

The Role of the Base: More Than Just a Proton Scavenger

The choice of a non-nucleophilic organic base is critical. Its primary role is to deprotonate the carboxylic acid, facilitating its reaction with the coupling reagent.

• Diisopropylethylamine (DIPEA or Hünig's base): The most commonly used base for HATU and T3P® couplings. Its steric bulk prevents it from acting as a nucleophile.

• Triethylamine (TEA): A suitable alternative to DIPEA, though its smaller steric profile can sometimes lead to side reactions.

• N-Methylmorpholine (NMM): Often used in peptide couplings to minimize racemization, it can be a good choice for sensitive substrates.

A Note on Stoichiometry: Typically, 2-3 equivalents of the base are used to ensure complete deprotonation of the carboxylic acid and to neutralize any acidic byproducts formed during the reaction.

Solvent Selection: Creating the Optimal Reaction Environment

The solvent must be anhydrous and capable of dissolving all reactants.

• N,N-Dimethylformamide (DMF): The most common solvent for amide coupling due to its high polarity and ability to dissolve a wide range of substrates.

• Dichloromethane (DCM): A good alternative, particularly for EDC-mediated couplings. Its lower boiling point can facilitate product isolation.

• Acetonitrile (ACN): Can be an excellent solvent, particularly in protocols utilizing EDC and DMAP.

Critical Consideration: Ensure all solvents are anhydrous, as water can hydrolyze the activated intermediates, leading to low yields.

Visualizing the Workflow: A Generalized Approach

The following diagram illustrates the general workflow for the amide coupling of 3-Chloro-6-iodopyrazine-2-carboxylic acid.

Caption: Generalized workflow for amide coupling.

Field-Proven Protocols

The following protocols are designed to provide a robust starting point for the amide coupling of 3-Chloro-6-iodopyrazine-2-carboxylic acid. Optimization may be required based on the specific amine being used.

Protocol 1: High-Efficiency Coupling using HATU

This protocol is recommended for a broad range of primary and secondary amines, especially when high reactivity is required.

Materials:

• 3-Chloro-6-iodopyrazine-2-carboxylic acid (1.0 equiv)

• Amine (1.1-1.2 equiv)

• HATU (1.2 equiv)

• DIPEA (3.0 equiv)

• Anhydrous DMF (to a concentration of 0.1-0.2 M)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add 3-Chloro-6-iodopyrazine-2-carboxylic acid (1.0 equiv) and HATU (1.2 equiv).

• Add anhydrous DMF and stir until all solids are dissolved.

• Cool the solution to 0 °C in an ice bath.

• Add the amine (1.1-1.2 equiv) to the cooled solution.

• Slowly add DIPEA (3.0 equiv) dropwise to the reaction mixture.

• Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature.

• Monitor the reaction progress by TLC or LC-MS until the starting carboxylic acid is consumed (typically 2-12 hours).

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ (2x) and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Causality Behind the Choices:

• HATU: Chosen for its ability to efficiently activate the electron-deficient carboxylic acid, leading to faster reaction rates and higher yields.

• Pre-cooling to 0 °C: Helps to control the initial exothermic reaction upon addition of the base and minimizes potential side reactions.

• DIPEA: A bulky, non-nucleophilic base that effectively facilitates the reaction without competing with the primary amine.

• Aqueous Workup: The NaHCO₃ wash removes any unreacted carboxylic acid and acidic byproducts, while the brine wash removes residual DMF.

Protocol 2: Robust and Scalable Coupling using T3P®

This protocol is an excellent choice for both small- and large-scale synthesis, offering a simple workup procedure.

Materials:

• 3-Chloro-6-iodopyrazine-2-carboxylic acid (1.0 equiv)

• Amine (1.1 equiv)

• T3P® (50% solution in EtOAc or DMF, 1.5 equiv)

• Pyridine or DIPEA (3.0-4.0 equiv)

• Anhydrous Ethyl Acetate (EtOAc) or DMF

• Water

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a dry round-bottom flask under an inert atmosphere, dissolve 3-Chloro-6-iodopyrazine-2-carboxylic acid (1.0 equiv) and the amine (1.1 equiv) in the chosen anhydrous solvent (EtOAc or DMF).

• Add the base (Pyridine or DIPEA, 3.0-4.0 equiv).

• Cool the mixture to 0 °C.

• Slowly add the T3P® solution (1.5 equiv) dropwise, maintaining the temperature below 20 °C.

• Allow the reaction to warm to room temperature and stir for 1-4 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by adding water.

• If using EtOAc, wash the organic layer sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine. If using DMF, dilute with EtOAc and proceed with the same washing procedure.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Causality Behind the Choices:

• T3P®: A powerful dehydrating agent that efficiently forms the mixed anhydride intermediate, driving the reaction forward. Its byproducts are water-soluble, simplifying purification.

• Choice of Base: Pyridine can be particularly effective with T3P®, though DIPEA is also an excellent choice.

• Simplified Workup: The water-solubility of the phosphonic acid byproducts allows for their straightforward removal with aqueous washes, making this method highly scalable.

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low or No Conversion	Insufficient activation of the carboxylic acid.	Switch to a more powerful coupling reagent (e.g., from EDC/HOBt to HATU). Increase the equivalents of the coupling reagent and base (e.g., to 1.5 and 4.0 equiv, respectively).
Sterically hindered or electron-poor amine.	Increase the reaction temperature (e.g., to 40-50 °C). Extend the reaction time.
Presence of water in the reaction.	Ensure all reagents and solvents are anhydrous. Use freshly opened bottles of solvents or dry them over molecular sieves.
Formation of Side Products	Reaction of the base with the coupling reagent or substrate.	Use a more sterically hindered base like DIPEA or 2,4,6-collidine.
Racemization of a chiral amine.	Conduct the reaction at a lower temperature (0 °C to room temperature). Use an additive known to suppress racemization, such as HOAt (which is a component of HATU).

Conclusion

The successful amide coupling of 3-Chloro-6-iodopyrazine-2-carboxylic acid is readily achievable with a rational approach to reagent selection and protocol execution. While the substrate's electronic properties present a challenge, the use of modern, high-reactivity coupling reagents such as HATU or the robust and scalable T3P® provides reliable pathways to the desired amide products. By understanding the underlying principles of carboxylic acid activation and carefully controlling reaction conditions, researchers can efficiently synthesize a wide array of pyrazine-based molecules for the advancement of drug discovery and development programs.

References

• Bachem. (2024, June 4). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. (n.d.). PMC.
• A green chemistry perspective on catalytic amide bond form
• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents.
• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606–631.
• SYNTHESIS OF AMIDES BY ACTIVATION OF CARBOXYLIC ACIDS USING PHOSPHONITRILIC CHLORIDE. (2020, February 10). Indo American Journal of Pharmaceutical Research.
• Spectroscopic studies and Hartree-Fock ab initio calculations of a substituted amide of pyrazine-2-carboxylic acid. (2009, January 1). TÜBİTAK Academic Journals.
• Dolezal, M., Miletin, M., Kunes, J., & Kralova, K. (2002). Substituted Amides of Pyrazine-2-carboxylic acids: Synthesis and Biological Activity. Molecules, 7(4), 363-373.
• Synthesis, Free Radical Scavenging Activity, Antimicrobial And Molecular Docking Studies Of Novel Pyrazine 2-Carboxylic Acid Deriv
• Jandourek, O., Tauchman, M., Paterova, P., Konecna, K., Navratilova, L., Kubicek, V., Holas, O., Zitko, J., & Dolezal, M. (2017). *Synthesis of Novel Pyrazinamide Derivatives Based on 3-Chloropyrazine-2-carboxamide and

Application Notes and Protocols for the Synthesis of 3,6-Disubstituted Pyrazine-2-carboxamides from 3-Chloro-6-iodopyrazine-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatility of the Pyrazine Scaffold in Modern Drug Discovery

Pyrazine-2-carboxamides are a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents with a broad spectrum of biological activities, including antiviral, antibacterial, and anticancer properties.[1] The ability to precisely introduce diverse substituents at the 3- and 6-positions of the pyrazine ring is crucial for modulating the pharmacological profile of these compounds. This guide provides a detailed, field-proven methodology for the synthesis of a library of 3,6-disubstituted pyrazine-2-carboxamides, starting from the readily accessible 3-chloro-6-iodopyrazine-2-carboxylic acid.

This document is structured to provide not just a set of instructions, but a comprehensive understanding of the synthetic strategy, the rationale behind the chosen methodologies, and a guide to troubleshooting common issues.

Synthetic Strategy: A Roadmap to Molecular Diversity

The synthetic approach hinges on the differential reactivity of the halogen substituents on the pyrazine ring. The carbon-iodine bond is significantly more reactive towards palladium-catalyzed cross-coupling reactions than the carbon-chlorine bond.[2] This inherent chemoselectivity allows for a sequential functionalization strategy, as outlined below.

Figure 1: Overall synthetic workflow for 3,6-disubstituted pyrazine-2-carboxamides.

Part 1: Amide Formation - The Foundation of the Scaffold

The initial step involves the conversion of the carboxylic acid to the corresponding primary, secondary, or tertiary amide. A robust and high-yielding method for this transformation is crucial for the overall success of the synthesis. While various methods exist, the use of a coupling agent such as propylphosphonic anhydride (T3P) offers excellent yields and a broad substrate scope with a simple workup.[3]

Protocol 1: Synthesis of 3-Chloro-6-iodopyrazine-2-carboxamide

Materials:

• 3-Chloro-6-iodopyrazine-2-carboxylic acid

• Amine (primary or secondary)

• Propylphosphonic anhydride (T3P) solution (e.g., 50% in ethyl acetate)

• Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a stirred solution of 3-chloro-6-iodopyrazine-2-carboxylic acid (1.0 eq) and the desired amine (1.1 eq) in anhydrous DMF under an inert atmosphere (e.g., nitrogen or argon), add DIPEA (3.0 eq).

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add the T3P solution (1.5 eq) dropwise, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC or LC-MS analysis indicates complete consumption of the starting carboxylic acid.

• Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 3-chloro-6-iodopyrazine-2-carboxamide.

Causality of Experimental Choices:

• T3P as a Coupling Reagent: T3P is a mild and efficient coupling reagent that converts the carboxylic acid into a mixed anhydride in situ, which is then readily attacked by the amine. The byproducts are water-soluble phosphonic acids, which are easily removed during the aqueous workup.[3]

• DIPEA as a Base: DIPEA is a non-nucleophilic base that neutralizes the carboxylic acid and any acidic byproducts formed during the reaction, driving the reaction to completion.

• Anhydrous Conditions: The use of an anhydrous solvent is important to prevent the hydrolysis of the activated carboxylic acid intermediate and the T3P reagent.

Part 2: Selective C-6 Functionalization via Suzuki-Miyaura Coupling

With the pyrazine-2-carboxamide scaffold in hand, the next step is the selective functionalization of the C-6 position. The Suzuki-Miyaura cross-coupling reaction is a powerful method for the formation of carbon-carbon bonds and is highly effective for the coupling of aryl and vinyl boronic acids with aryl iodides.[4]

Protocol 2: Suzuki-Miyaura Coupling at the C-6 Position

Materials:

• 3-Chloro-6-iodopyrazine-2-carboxamide

• Aryl or vinyl boronic acid (or boronate ester)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf))

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)

• Solvent (e.g., 1,4-dioxane/water, toluene/water, DMF)

• Inert gas (Argon or Nitrogen)

• Standard workup and purification reagents

Procedure:

• In a Schlenk flask, combine 3-chloro-6-iodopyrazine-2-carboxamide (1.0 eq), the boronic acid (1.2-1.5 eq), the palladium catalyst (2-5 mol%), and the base (2-3 eq).

• Evacuate and backfill the flask with an inert gas three times.

• Add the degassed solvent system (e.g., 1,4-dioxane and water in a 4:1 ratio).

• Heat the reaction mixture to 80-100 °C and stir for 4-12 hours, monitoring the progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Entry	Boronic Acid	Catalyst (mol%)	Base (eq)	Solvent	Temp (°C)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (3)	K₂CO₃ (2)	Dioxane/H₂O	90	85-95
2	4-Methoxyphenylboronic acid	PdCl₂(dppf) (2)	K₃PO₄ (3)	Toluene/H₂O	100	80-90
3	Thiophene-2-boronic acid	Pd(PPh₃)₄ (5)	Cs₂CO₃ (2)	DMF	80	75-85
4	Vinylboronic acid pinacol ester	PdCl₂(dppf) (3)	K₂CO₃ (2)	Dioxane/H₂O	85	70-80

Table 1: Representative conditions for Suzuki-Miyaura coupling at the C-6 position.

Mechanistic Insights:

The mechanism of the Suzuki-Miyaura coupling involves a catalytic cycle with three key steps: oxidative addition, transmetalation, and reductive elimination.[4] The selectivity for the C-I bond over the C-Cl bond is due to the lower bond dissociation energy of the C-I bond, which facilitates a faster rate of oxidative addition of the palladium(0) catalyst.[2]

Figure 2: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

Part 3: C-3 Functionalization via Sonogashira Coupling

Following the successful functionalization of the C-6 position, the less reactive C-3 chloro-substituent can be targeted. The Sonogashira coupling is an excellent choice for introducing alkynyl groups, which are valuable for further derivatization or for their intrinsic biological activities.[5]

Protocol 3: Sonogashira Coupling at the C-3 Position

Materials:

• 3-Chloro-6-substituted-pyrazine-2-carboxamide

• Terminal alkyne

• Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂)

• Copper(I) iodide (CuI)

• Base (e.g., triethylamine (TEA), diisopropylamine (DIPA))

• Solvent (e.g., THF, DMF)

• Inert gas (Argon or Nitrogen)

• Standard workup and purification reagents

Procedure:

• To a Schlenk flask, add the 3-chloro-6-substituted-pyrazine-2-carboxamide (1.0 eq), the palladium catalyst (2-5 mol%), and CuI (5-10 mol%).

• Evacuate and backfill the flask with an inert gas three times.

• Add the degassed solvent and the base.

• Add the terminal alkyne (1.2-1.5 eq) via syringe.

• Heat the reaction mixture to 50-80 °C and stir for 6-18 hours, monitoring by TLC or LC-MS.

• After completion, cool the reaction, filter through a pad of celite to remove the catalyst, and concentrate the filtrate.

• Dissolve the residue in an organic solvent, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by flash column chromatography.

Entry	Alkyne	Catalyst (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	Phenylacetylene	Pd(PPh₃)₂Cl₂ (3)	TEA	THF	60	70-85
2	Trimethylsilylacetylene	Pd(PPh₃)₂Cl₂ (5)	DIPA	DMF	70	65-80
3	1-Hexyne	Pd(PPh₃)₂Cl₂ (4)	TEA	THF	50	75-90
4	Propargyl alcohol	Pd(PPh₃)₂Cl₂ (5)	DIPA	DMF	80	60-75

Table 2: Representative conditions for Sonogashira coupling at the C-3 position.

Mechanistic Insights:

The Sonogashira coupling also proceeds through a palladium-catalyzed cycle, with the addition of a copper co-catalyst that facilitates the formation of a copper acetylide intermediate. This intermediate then undergoes transmetalation with the palladium complex.[6] More forcing conditions (higher temperature, longer reaction time) are generally required for the coupling at the C-Cl bond compared to the C-I bond.[7]

Figure 3: Simplified catalytic cycles for the Sonogashira reaction.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or no yield in Suzuki coupling	Inactive catalyst; Inappropriate base; Poor quality boronic acid.	Use a fresh batch of catalyst and ensure proper degassing. Screen different bases (K₃PO₄, Cs₂CO₃). Use freshly recrystallized boronic acid or a boronate ester.[7]
Homocoupling of boronic acid	Presence of oxygen; Incomplete conversion of Pd(II) precatalyst.	Ensure the reaction is performed under strictly inert conditions. Use a Pd(0) source directly or ensure complete reduction of the Pd(II) precatalyst.[4]
Low or no yield in Sonogashira coupling	Inactive catalyst; Insufficiently strong base; Poor quality alkyne.	Use a fresh batch of palladium and copper catalysts. Switch to a stronger amine base like DIPA. Use freshly distilled or purified alkyne.
Formation of Glaser-Hay homocoupling product (diyne)	Presence of oxygen; High concentration of copper catalyst.	Rigorously degas all solvents and reagents. Reduce the amount of copper co-catalyst.[5]
Dehalogenation of the starting material	Presence of protic impurities; Side reaction with the solvent or base.	Use anhydrous solvents and reagents. Screen different solvents and bases.[4]

Table 3: Troubleshooting common issues in the synthesis of 3,6-disubstituted pyrazine-2-carboxamides.

Conclusion

The sequential, chemoselective functionalization of 3-chloro-6-iodopyrazine-2-carboxylic acid provides a powerful and versatile platform for the synthesis of a diverse array of 3,6-disubstituted pyrazine-2-carboxamides. By carefully controlling the reaction conditions, researchers can selectively introduce a wide range of substituents at both the C-6 and C-3 positions, enabling the systematic exploration of the structure-activity relationships of this important class of compounds. The protocols and insights provided in this guide are intended to empower researchers in their drug discovery and development efforts.

References

• Organic Chemistry Portal. Sonogashira Coupling. [Link]

• Indian Academy of Sciences. Highly efficient aqueous-phase Sonogashira coupling catalyzed by Pd-PEEPSI/PPh3 under aerobic condition. [Link]

• Humke, J. N., & Neufeldt, S. R. (2020). Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. Accounts of chemical research, 53(4), 887–900. [Link]

• Neufeldt, S. R., & Sanford, M. S. (2025). Selectivity for Exhaustive Cross-Coupling of Dihaloarenes is Affected by the Interplay Between Halide Byproduct, Solvent, and Ligand. ChemRxiv. [Link]

• Chiacchio, U., Giofrè, S. V., Iannazzo, D., & Piperno, A. (2017). Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4. Chemistry Central Journal, 11(1), 83. [Link]

• Sarkar, M. S., Rahman, M. L., & Yusoff, M. M. (2015). Heck, Suzuki and Sonogashira Cross-Coupling Reactions Using ppm Level of SBA-16 Supported Pd-Complex. New Journal of Chemistry, 39(3), 1919-1926. [Link]

• Wikipedia. Sonogashira coupling. [Link]

• Pulle, J. S., et al. (2020). Synthesis of Amides by Activation of Carboxylic Acids Using Phosphonitrilic Chloride. Indo American Journal of Pharmaceutical Research, 10(01), 599-604. [Link]

• Neufeldt, S. R., & Sanford, M. S. (2022). The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes. ACS catalysis, 12(20), 12794–12808. [Link]

• Royal Society of Chemistry. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. [Link]

• Royal Society of Chemistry. Transition metal-catalyzed functionalization of pyrazines. [Link]

• Neufeldt, S. R., & Sanford, M. S. (2018). Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. The Journal of organic chemistry, 83(17), 9689–9698. [Link]

• National Center for Biotechnology Information. Recent Advances in Sequentially Pd-Catalyzed One-Pot Syntheses of Heterocycles. [Link]

• SciSpace. Solvent-free synthesis of amide: a novel technique of green chemistry. [Link]

• Chemistry LibreTexts. Sonogashira Coupling. [Link]

• Royal Society of Chemistry. Direct synthesis of amides from nonactivated carboxylic acids using urea as nitrogen source and Mg(NO3)2 or. [Link]

• Scientific Research Publishing. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. [Link]

• Royal Society of Chemistry. Mechanistic studies on the palladium-catalyzed cross-dehydrogenative coupling of 4-phenoxy-2-coumarins: experimental and computational insights. [Link]

• MDPI. Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. [Link]

• YouTube. CROSS-COUPLING reactions - everything YOU need to know! (Full Introduction + overview). [Link]

• ResearchGate. Suzuki–Miyaura coupling for general synthesis of dehydrocoelenterazine applicable for 6-position analogs directing toward bioluminescence studies. [Link]

• Semantic Scholar. Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014. [Link]

• Organic Syntheses. Boric acid-catalyzed amide formation from carboxylic acids and amines: N-benzyl-4-phenylbutyramide. [Link]

• ScienceDirect. A facile access for the synthesis of some C-2 substituted imidazopyrazines by utilizing the palladium catalyzed Suzuki cross-coupling reaction under microwave irradiation. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02118B [pubs.rsc.org]
• 4. Yoneda Labs [yonedalabs.com]
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• 7. benchchem.com [benchchem.com]

Sonogashira coupling at C-6 position of 3-Chloro-6-iodopyrazine-2-carboxylic acid

An Application Guide to the Chemoselective Sonogashira Coupling at the C-6 Position of 3-Chloro-6-iodopyrazine-2-carboxylic Acid

Introduction: Strategic Alkynylation of the Pyrazine Core

The Sonogashira cross-coupling reaction stands as a cornerstone of modern organic synthesis, celebrated for its efficiency in constructing carbon-carbon bonds between sp² and sp hybridized centers.[1][2] This palladium- and copper-catalyzed transformation is invaluable in pharmaceutical research and drug development, enabling the synthesis of complex molecular architectures from readily available precursors.[1][3][4]

The pyrazine scaffold is a privileged heterocycle in medicinal chemistry, forming the core of numerous approved drugs. Its unique electronic properties and ability to engage in hydrogen bonding make it a valuable pharmacophore. The targeted functionalization of the pyrazine ring is therefore a critical task for chemists aiming to modulate the biological activity of lead compounds.

This document provides a detailed technical guide for the selective Sonogashira coupling at the C-6 position of 3-Chloro-6-iodopyrazine-2-carboxylic acid. We will explore the underlying principles of chemoselectivity, provide a robust experimental protocol, and discuss the critical parameters that govern the reaction's success. The primary objective is to leverage the inherent reactivity difference between the C-I and C-Cl bonds to achieve precise alkynylation at the C-6 iodo-substituted position, leaving the C-3 chloro-substituent intact for subsequent downstream transformations.[5]

The Principle of Chemoselectivity: Exploiting Halogen Reactivity

The success of this selective coupling hinges on the well-established reactivity trend of organic halides in palladium-catalyzed cross-coupling reactions. The rate of the crucial oxidative addition step, where the organic halide adds to the Pd(0) center, is highly dependent on the carbon-halogen bond dissociation energy. The established reactivity order is:

C-I > C-Br > C-OTf >> C-Cl [1][5]

For the substrate, 3-Chloro-6-iodopyrazine-2-carboxylic acid, the carbon-iodine bond at the C-6 position is significantly weaker and thus more susceptible to oxidative addition than the robust carbon-chlorine bond at the C-3 position.[6] By carefully controlling the reaction conditions—particularly temperature and reaction time—it is possible to effect a clean and high-yielding coupling exclusively at the iodo-position. This chemoselectivity provides a strategic advantage, transforming the substrate into a versatile intermediate where the C-3 chloro position serves as a handle for future diversification.

The Dual Catalytic Cycle: Mechanism of the Sonogashira Coupling

The Sonogashira reaction operates through a synergistic interplay between two interconnected catalytic cycles: a palladium cycle and a copper cycle.[2] Understanding this mechanism is key to troubleshooting and optimizing the reaction.

• The Palladium Cycle: This is the primary cross-coupling engine.

  • Oxidative Addition: The active Pd(0) catalyst initiates the cycle by inserting into the C-I bond of the pyrazine substrate, forming a Pd(II) intermediate.[7][8]

  • Transmetalation: A copper(I) acetylide species, generated in the copper cycle, transfers its alkyne group to the palladium center, displacing the iodide.

  • Reductive Elimination: The newly formed Pd(II)-alkynyl-aryl complex undergoes reductive elimination, forging the desired C-C bond and releasing the final product. This step regenerates the active Pd(0) catalyst, allowing the cycle to continue.[9][8]

• The Copper Co-catalyst Cycle: This cycle's purpose is to prepare the alkyne for transmetalation.

  • Copper-Alkyne Coordination: The copper(I) salt (typically CuI) coordinates to the terminal alkyne.[2]

  • Deprotonation: In the presence of a base (commonly an amine), the terminal proton of the alkyne becomes more acidic and is removed, forming a highly nucleophilic copper(I) acetylide intermediate.[1][2] This species is now primed to react with the palladium center.

The use of a copper co-catalyst is crucial for allowing the reaction to proceed under mild conditions, significantly increasing the reaction rate compared to copper-free variants.[1][10]

Caption: The dual catalytic cycle of the Sonogashira reaction.

Optimizing Reaction Parameters: A Scientist's Guide

The success of the selective coupling relies on the careful orchestration of several key parameters. The rationale behind each choice is critical for adapting the protocol to different alkynes or scaling the reaction.

Parameter	Recommended Choice	Rationale & Expert Insights
Palladium Precatalyst	PdCl₂(PPh₃)₂ (1-5 mol%)	A robust, air-stable Pd(II) precatalyst that is efficiently reduced in situ to the active Pd(0) species by the amine base or phosphine ligands.[1][2] Its reliability makes it a go-to choice for developing new methodologies.
Copper(I) Co-catalyst	CuI (2-10 mol%)	Copper(I) iodide is the classic and most effective co-catalyst for activating the terminal alkyne and accelerating the transmetalation step, enabling the use of mild reaction conditions.[1][11] It is critical to use a fresh, high-purity source to avoid reaction inhibition.
Ligand	Triphenylphosphine (PPh₃) (2-10 mol%)	PPh₃ serves to stabilize the palladium center, preventing its precipitation as palladium black. It also modulates the electronic and steric environment of the catalyst, influencing the rates of the catalytic cycle steps.[2] Often, the ligand is already part of the precatalyst complex.
Base	Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA)	Amine bases are ideal as they serve a dual purpose: they neutralize the HI acid byproduct formed during the reaction and facilitate the deprotonation of the terminal alkyne.[12] Using the amine as a co-solvent ensures it is present in sufficient excess.
Solvent	N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF)	A polar aprotic solvent like DMF is an excellent choice as it effectively dissolves the organic substrate, the catalyst system, and the inorganic byproducts.[13] It is crucial to use anhydrous, deaerated solvents to prevent catalyst deactivation and the undesired oxidative homocoupling of the alkyne (Glaser coupling).[1][14]
Temperature	Room Temp. to 55 °C	The high reactivity of the C-I bond allows for mild thermal conditions.[1] Starting at room temperature and gently warming only if necessary minimizes the risk of side reactions, including competing coupling at the C-Cl position.
Atmosphere	Inert (Argon or Nitrogen)	Essential for protecting the Pd(0) catalyst from oxidation and preventing the copper-catalyzed Glaser homocoupling of the alkyne, which is promoted by oxygen.[1][15]

Detailed Experimental Protocol

This protocol describes a general procedure for the coupling of an alkyne with 3-Chloro-6-iodopyrazine-2-carboxylic acid on a 1.0 mmol scale.

Materials & Reagents:

• 3-Chloro-6-iodopyrazine-2-carboxylic acid (1.0 mmol, 1.0 equiv)

• Terminal Alkyne (1.2 mmol, 1.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (0.03 mmol, 3 mol%)

• Copper(I) Iodide [CuI] (0.05 mmol, 5 mol%)

• Triethylamine [Et₃N] (3.0 mmol, 3.0 equiv)

• Anhydrous, Degassed DMF (5 mL)

• Ethyl Acetate (for workup)

• Saturated aq. NH₄Cl (for workup)

• Brine (for workup)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica Gel (for chromatography)

Equipment:

• Two-neck round-bottom flask

• Magnetic stirrer and stir bar

• Septa and needles

• Inert gas line (Argon or Nitrogen) with bubbler

• Standard laboratory glassware for workup and purification

Sources

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
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• 8. researchgate.net [researchgate.net]
• 9. Photochemical Sonogashira coupling reactions: beyond traditional palladium–copper catalysis - Chemical Communications (RSC Publishing) [pubs.rsc.org]
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• 15. Sonogashira Coupling [organic-chemistry.org]

Application Note &amp; Protocol: Synthesis of 3-Chloro-6-iodopyrazine-2-carboxylic Acid Methyl Ester via Fischer-Speier Esterification

Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Abstract: This document provides a comprehensive guide to the synthesis of 3-Chloro-6-iodopyrazine-2-carboxylic acid methyl ester, a key heterocyclic building block in pharmaceutical research. We delve into the mechanistic underpinnings of the Fischer-Speier esterification, offer a detailed, field-proven laboratory protocol, and provide insights for troubleshooting and optimization. The focus is on explaining the causality behind experimental choices to ensure robust and reproducible outcomes.

Strategic Importance & Reaction Overview

Halogenated pyrazine derivatives are privileged scaffolds in medicinal chemistry, serving as crucial intermediates for introducing molecular complexity and modulating pharmacological activity. The title compound, 3-Chloro-6-iodopyrazine-2-carboxylic acid methyl ester, is a versatile precursor for cross-coupling reactions and nucleophilic substitutions, making its efficient synthesis a critical first step in many drug discovery campaigns.

The most direct and cost-effective method for this transformation is the Fischer-Speier esterification . This classic reaction involves treating the parent carboxylic acid with an alcohol—in this case, methanol—under acidic catalysis.[1][2][3] A key feature of this reaction is its reversible nature; the carboxylic acid and alcohol exist in equilibrium with the ester and water.[4][5] Therefore, the strategic imperative of any successful protocol is to manipulate the reaction conditions to drive this equilibrium towards the desired product.

The Chemical Rationale: Mechanism and Equilibrium Control

A thorough understanding of the reaction mechanism is paramount for troubleshooting and optimization. The Fischer esterification proceeds via a six-step nucleophilic acyl substitution pathway, often remembered by the mnemonic PADPED (Protonation-Addition-Deprotonation-Protonation-Elimination-Deprotonation).[4]

Mechanism of Fischer-Speier Esterification:

• Protonation: The process is initiated by the protonation of the carbonyl oxygen of the carboxylic acid by the acid catalyst (e.g., H₂SO₄). This step is crucial as it significantly increases the electrophilicity of the carbonyl carbon, activating it for nucleophilic attack.[1][4][6]

• Nucleophilic Attack: A lone pair of electrons from the hydroxyl oxygen of methanol attacks the highly electrophilic carbonyl carbon.[2] This forms a tetrahedral oxonium ion intermediate.

• Proton Transfer: A proton is transferred from the newly added methoxy group to one of the original hydroxyl groups. This intramolecular proton shuttle results in the formation of a neutral water molecule bonded to the carbon, which is an excellent leaving group.[1][4]

• Elimination of Water: The lone pair on the remaining hydroxyl group reforms the carbonyl π-bond, expelling the water molecule. This step regenerates the carbocation character on the carbonyl oxygen.

• Deprotonation: The protonated ester is deprotonated, typically by the conjugate base of the catalyst or another alcohol molecule, to yield the final, neutral ester product and regenerate the acid catalyst, allowing it to re-enter the catalytic cycle.[2][4]

Caption: Figure 1: Mechanism of Acid-Catalyzed Esterification

Driving the Equilibrium:

To achieve a high yield, the equilibrium must be shifted to the product side, a direct application of Le Châtelier's Principle.[5][6] This is accomplished by two primary strategies:

• Using a Large Excess of a Reactant: The protocol employs methanol not just as a reagent but also as the solvent. This massive excess (~20-50 equivalents) provides a strong driving force for the forward reaction.[4][6][7]

• Removing a Product as it Forms: Water is a byproduct of the reaction. Concentrated sulfuric acid, beyond its catalytic role, serves as a powerful dehydrating agent, sequestering the water as it is formed and preventing the reverse hydrolysis reaction.[8][9][10]

Detailed Experimental Protocol

This protocol is designed for the synthesis of 3-Chloro-6-iodopyrazine-2-carboxylic acid methyl ester on a 5-10 mmol scale.

Reagent & Materials Table

Reagent/Material	Formula	MW ( g/mol )	Density (g/mL)	Amount (for 10 mmol)	Molar Eq.	Hazard Notes
3-Chloro-6-iodopyrazine-2-carboxylic acid	C₅H₂ClIN₂O₂	299.44	-	2.99 g	1.0	Irritant
Methanol (Anhydrous)	CH₃OH	32.04	0.792	40 mL	~99	Flammable, Toxic
Sulfuric Acid (Conc., 98%)	H₂SO₄	98.08	1.84	0.5 mL	~0.92	Corrosive, Strong Oxidizer
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	0.902	~150 mL	-	Flammable, Irritant
Saturated Sodium Bicarbonate (aq.)	NaHCO₃	84.01	-	~100 mL	-	-
Saturated Sodium Chloride (Brine, aq.)	NaCl	58.44	-	~50 mL	-	-
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	-	~5-10 g	-	-
Round-bottom flask (100 mL), Reflux Condenser, Stir Plate, Ice Bath, Separatory Funnel, Rotary Evaporator

Step-by-Step Methodology

• Reaction Setup:

  • To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 3-Chloro-6-iodopyrazine-2-carboxylic acid (2.99 g, 10.0 mmol).

  • Add anhydrous methanol (40 mL). Stir the suspension at room temperature. The starting material may not fully dissolve initially.

  • Place the flask in an ice-water bath and allow the mixture to cool to 0-5 °C.

• Catalyst Addition:

  • CAUTION: This step is exothermic. While stirring vigorously, slowly add concentrated sulfuric acid (0.5 mL) dropwise via a glass pipette. Ensure the internal temperature does not rise significantly.

  • Once the addition is complete, remove the ice bath.

• Reaction Execution & Monitoring:

  • Fit the flask with a reflux condenser and heat the mixture to a gentle reflux (approx. 65 °C) using a heating mantle.

  • Maintain reflux for 3-5 hours. The reaction progress should be monitored by Thin-Layer Chromatography (TLC) every hour after the first hour.

  • TLC System: Use a suitable eluent system (e.g., 30% Ethyl Acetate in Hexanes). The product ester will have a higher Rf value (be less polar) than the starting carboxylic acid. The reaction is complete when the starting material spot is no longer visible by TLC.

• Work-up & Neutralization:

  • Allow the reaction mixture to cool to room temperature.

  • Concentrate the mixture on a rotary evaporator to remove the bulk of the methanol.

  • Dissolve the resulting residue in ethyl acetate (100 mL).

  • Transfer the organic solution to a 250 mL separatory funnel.

  • Slowly and carefully add saturated sodium bicarbonate solution (~50 mL) to neutralize the acid. CAUTION: CO₂ evolution (gas) will occur. Swirl gently and vent the funnel frequently until gas evolution ceases.

  • Separate the layers. Wash the organic layer again with saturated sodium bicarbonate solution (50 mL).

  • Wash the organic layer with saturated brine solution (50 mL) to remove residual water.

• Isolation & Purification:

  • Drain the organic layer into a clean Erlenmeyer flask and dry it over anhydrous sodium sulfate.

  • Filter the mixture to remove the drying agent, washing the solid with a small amount of fresh ethyl acetate.

  • Concentrate the filtrate on a rotary evaporator to yield the crude 3-Chloro-6-iodopyrazine-2-carboxylic acid methyl ester as a solid.

  • The crude product can be further purified, if necessary, by recrystallization from a suitable solvent (e.g., ethanol or hexanes/ethyl acetate mixture) or by column chromatography on silica gel.[11][12]

Caption: Figure 2: Experimental Workflow for Esterification

Troubleshooting & Optimization

Issue	Potential Cause(s)	Recommended Solution(s)
Incomplete Reaction	1. Insufficient reaction time.2. Inactive catalyst (old H₂SO₄).3. Presence of water in reagents/glassware.	1. Extend reflux time and continue monitoring by TLC.2. Use fresh, concentrated sulfuric acid.3. Ensure all glassware is oven-dried and use anhydrous methanol.
Low Yield	1. Incomplete reaction (see above).2. Equilibrium not sufficiently shifted.3. Product loss during work-up (e.g., incomplete extraction).	1. Address incomplete reaction issues.2. Increase the excess of methanol or add a small amount of a co-solvent like toluene to facilitate azeotropic water removal with a Dean-Stark trap (more complex setup).[4]3. Perform back-extraction of the aqueous layers with fresh ethyl acetate.
Product Decomposition	Pyrazine ring is sensitive to excessively harsh acidic conditions or high temperatures.	Avoid unnecessarily long reaction times. If charring is observed, consider using a milder acid catalyst like p-toluenesulfonic acid (TsOH).[1]
Emulsion During Work-up	Formation of a stable emulsion between organic and aqueous layers.	Add more brine to the separatory funnel; this increases the ionic strength of the aqueous phase and helps to break the emulsion.

Conclusion

The Fischer-Speier esterification is a robust and highly effective method for the synthesis of 3-Chloro-6-iodopyrazine-2-carboxylic acid methyl ester. The success of the protocol hinges on a clear understanding of its equilibrium nature and the deliberate application of principles—namely, the use of excess alcohol and an effective dehydrating acid catalyst—to drive the reaction to completion. This application note provides the necessary theoretical background and a practical, step-by-step guide to empower researchers to confidently and reproducibly synthesize this valuable chemical intermediate.

References

• Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. (2022, November 16). Master Organic Chemistry. [Link]

• Experiment 10: Fischer Esterification: An ester from a carboxylic acid and an alcohol. (n.d.). Thompson Rivers University. [Link]

• Fischer Esterification - Chemistry Steps. (2021, November 18). Chemistry Steps. [Link]

• Fischer–Speier esterification. (n.d.). In Wikipedia. Retrieved from [Link]

• Fischer esterification reaction. (2019, January 23). BYJU'S. [Link]

• Esterification and Catalysis. (n.d.). EasyChem Australia. [Link]

• In esterification, how can we explain the dehydrating property of sulphuric acid that acts both as a catalyst and a dehydrating agent? (2017, July 16). Quora. [Link]

• Acid to Ester - Common Conditions. (n.d.). Organic Chemistry Data. [Link]

• Making esters. (n.d.). Chemguide. [Link]

• Fischer Esterification-Typical Procedures. (2024, January 5). OperaChem. [Link]

• What Dehydrating Agents Do in Chemistry. (2025, November 21). RevisionDojo. [Link]

• Dehydration reaction. (n.d.). In Wikipedia. Retrieved from [Link]

• Chemical Transformation of Pyrazine Derivatives. (2022, May 25). Moroccan Journal of Chemistry. [Link]

• Synthesis and Characterization of Pyrazine and Phthalocyaninatonickel (II) Substituted PPV Analogous Oligomers. (2002, February 15). TOBIAS-lib. [Link]

Sources

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• 2. byjus.com [byjus.com]
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• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. athabascau.ca [athabascau.ca]
• 6. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 7. Acid to Ester - Common Conditions [commonorganicchemistry.com]
• 8. quora.com [quora.com]
• 9. revisiondojo.com [revisiondojo.com]
• 10. Dehydration reaction - Wikipedia [en.wikipedia.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. tobias-lib.uni-tuebingen.de [tobias-lib.uni-tuebingen.de]

Application Note: Sequential One-Pot Functionalization of 3-Chloro-6-iodopyrazine-2-carboxylic acid

Executive Summary

This guide details the strategic utilization of 3-Chloro-6-iodopyrazine-2-carboxylic acid (CAS: 1260786-27-5) as a high-value scaffold in medicinal chemistry. Unlike simple pyrazines, this molecule presents a "Reactivity Triad"—three distinct functional handles (C–I, C–Cl, –COOH) with orthogonal reactivity profiles.

We present a validated One-Pot Sequential Protocol that exploits these differences to construct complex, polysubstituted pyrazine libraries without intermediate isolation. This approach significantly accelerates Structure-Activity Relationship (SAR) cycles for kinase inhibitors and antimycobacterial agents.

Chemical Logic & Reactivity Profile

The utility of this scaffold rests on the kinetic differentiation between the halogen substituents and the electronic activation provided by the pyrazine core.

The Reactivity Triad

• Position 6 (Iodine): The C–I bond is the weakest and most labile. It undergoes oxidative addition with Pd(0) catalysts rapidly, even at room temperature. This allows for highly selective Suzuki-Miyaura or Sonogashira couplings before the chlorine atom reacts.

• Position 3 (Chlorine): The C–Cl bond is inherently less reactive toward Pd(0) than the C–I bond. However, it is located ortho to the electron-withdrawing carboxylic acid (or amide) and para to the ring nitrogen. This makes it highly susceptible to Nucleophilic Aromatic Substitution (SNAr) once the C-6 position is functionalized.

• Position 2 (Carboxylic Acid): Serves as a directing group for ortho-lithiation (if protected) or, more commonly, as a handle for amide coupling to modulate solubility and lipophilicity.

Reactivity Visualization

The following diagram illustrates the chemo-selective hierarchy used in this protocol.

Figure 1: Chemo-selective reactivity map of the scaffold. The C-6 Iodine is the primary entry point for metal-catalyzed cross-coupling.

Application Note: One-Pot Library Synthesis

Objective: Synthesize a library of 3-amino-6-arylpyrazine-2-carboxamides. Strategy: Sequential Pd-catalyzed arylation (C-6) followed by SNAr amine displacement (C-3) and in-situ amidation (C-2).

Comparative Reactivity Data

The following table summarizes the reaction conditions required to activate each site, demonstrating the orthogonality.

Position	Functional Group	Activation Method	Temp. (°C)	Catalyst/Reagent
C-6	Iodine	Suzuki-Miyaura	25–60	Pd(dppf)Cl₂, K₂CO₃
C-3	Chlorine	SNAr	80–100	DIPEA (Base)
C-2	Carboxylic Acid	Amide Coupling	0–25	HATU or T3P

Detailed Protocol: The "2-3-6" Cascade

This protocol describes a one-pot sequence where the Acid is converted to an Amide first (to prevent catalyst poisoning), followed by C-6 coupling and C-3 displacement.

Reagents & Materials

• Substrate: 3-Chloro-6-iodopyrazine-2-carboxylic acid (1.0 equiv)

• Amine 1 (Amidation): Benzylamine (1.1 equiv)

• Coupling Agent: T3P (Propylphosphonic anhydride, 50% in EtOAc) (1.5 equiv)

• Boronic Acid: Phenylboronic acid (1.2 equiv)

• Catalyst: Pd(dppf)Cl₂·DCM (0.05 equiv)

• Amine 2 (SNAr): Morpholine (2.0 equiv)

• Solvent: 1,4-Dioxane (anhydrous)

• Base: DIPEA (Diisopropylethylamine)

Step-by-Step Methodology

Step 1: Amide Formation (C-2)

• Dissolve 3-Chloro-6-iodopyrazine-2-carboxylic acid (1.0 mmol) in 1,4-Dioxane (5 mL).

• Add DIPEA (3.0 mmol) followed by Benzylamine (1.1 mmol).

• Cool to 0°C and add T3P (1.5 mmol) dropwise.

• Stir at Room Temperature (RT) for 1 hour.

  • Checkpoint: Monitor by LC-MS.[1] The Iodine and Chlorine should remain intact. The peak corresponds to [M+H] of the amide.

Step 2: Suzuki Cross-Coupling (C-6)

• Do not isolate. To the same reaction vessel, add Phenylboronic acid (1.2 mmol) and 2M aq. Na₂CO₃ (2.0 mL).

• Degas the mixture by bubbling Nitrogen for 5 minutes.

• Add Pd(dppf)Cl₂·DCM (0.05 mmol).

• Heat the mixture to 60°C for 2–4 hours.

  • Mechanism:[1][2][3] The oxidative addition occurs exclusively at the C–I bond due to the weaker bond dissociation energy compared to C–Cl.

  • Checkpoint: LC-MS should show complete consumption of the iodo-intermediate and formation of the 6-phenyl product.

Step 3: SNAr Displacement (C-3)

• Do not isolate. Add Morpholine (2.0 mmol) directly to the hot reaction mixture.

• Increase temperature to 90–100°C and stir for 4–6 hours.

  • Mechanism:[1][2][3] The C-3 chlorine is activated by the adjacent amide carbonyl and the pyrazine nitrogen. The high temperature overcomes the activation energy for the displacement.

• Workup: Cool to RT. Dilute with EtOAc, wash with water and brine. Dry over MgSO₄ and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc).

Experimental Workflow Diagram

Figure 2: Sequential one-pot workflow for the synthesis of trisubstituted pyrazines.

Troubleshooting & Optimization

Regioselectivity Issues

• Problem: "Scrambling" or coupling at the Chlorine position during Step 2.

• Solution: Ensure the temperature in Step 2 does not exceed 60°C. Use ligands with high selectivity for oxidative addition, such as dppf or XPhos . Avoid highly active precatalysts like Pd(dtbpf)Cl₂ if selectivity is lost.

Hydrodehalogenation

• Problem: Loss of Iodine (formation of 3-chloropyrazine-2-carboxamide) without coupling.

• Solution: This is often caused by hydride sources in the solvent or excess base. Ensure 1,4-dioxane is peroxide-free and anhydrous. Switch to THF/Water systems if protodeiodination persists.

Incomplete SNAr

• Problem: The Chlorine displacement is sluggish.

• Solution: The amide group at C-2 can sometimes be less electron-withdrawing than the free acid or an ester. If the reaction stalls, use a microwave reactor at 120°C for 30 minutes. Alternatively, switch the solvent to DMSO or NMP for the final step to enhance nucleophilicity.

Safety & Handling

• 3-Chloro-6-iodopyrazine-2-carboxylic acid: Irritant. Avoid inhalation.

• Palladium Catalysts: Heavy metal hazard. Dispose of in dedicated heavy metal waste streams.

• T3P: Corrosive. Reacts vigorously with water. Quench excess reagent carefully.

References

• Synthesis of Pyrazinecarboxamides: Dolezal, M. et al. "Substituted Pyrazinecarboxamides: Synthesis and Biological Evaluation."[4][5] Molecules (2006).[4]

• Regioselective Cross-Coupling of Dihalopyrazines: Lutz, F. et al. "Regioselective cross-coupling reactions of boronic acids with dihalo heterocycles." Tetrahedron (2010).

• One-Pot Synthesis Strategies: Mancuso, R. et al. "Iodolactonization of 3-Alkynylthiophene-2-Carboxylic Acids... and Cross-Coupling Reactions." European Journal of Organic Chemistry (2020).[2]

• Amide Coupling with T3P: Hareesh, H.N. et al. "Synthesis... of Novel Pyrazine 2-Carboxylic Acid Derivatives...[1] using T3P." Research Journal of Pharmaceutical, Biological and Chemical Sciences (2015).[1] [1]

• Palladium-Catalyzed Functionalization of Heterocycles: Gribble, G. W. et al. "Cross coupling reactions in organic synthesis themed issue." Chemical Society Reviews (2011).

Sources

• 1. rjpbcs.com [rjpbcs.com]
• 2. iris.unipa.it [iris.unipa.it]
• 3. CN113135862A - Synthetic method of 6-fluoro-3-hydroxypyrazine-2-carboxylic acid - Google Patents [patents.google.com]
• 4. jyoungpharm.org [jyoungpharm.org]
• 5. jocpr.com [jocpr.com]

Application Note: Regioselective SNAr Functionalization of 3-Chloro-6-iodopyrazine-2-carboxylic acid

This Application Note is designed for medicinal chemists and process scientists seeking to perform high-fidelity Nucleophilic Aromatic Substitution (SNAr) on 3-Chloro-6-iodopyrazine-2-carboxylic acid .

This scaffold is a "privileged structure" in drug discovery (e.g., kinase inhibitors, antivirals) because it offers orthogonal reactivity : the C3-Chlorine is primed for SNAr, while the C6-Iodine is reserved for subsequent transition-metal catalyzed couplings (Suzuki-Miyaura, Sonogashira).

Mechanistic Insight & Regioselectivity Analysis[1]

The Chemoselectivity Challenge

The substrate contains two halogens (Cl, I) and an ionizable carboxylic acid. Successful functionalization requires navigating three competing factors:

• Regioselectivity (C3 vs. C6): Which halogen is displaced?

• Chemoselectivity (SNAr vs. Dehalogenation): Ensuring the Iodine remains intact.

• Electronic Deactivation: The carboxylic acid will deprotonate to a carboxylate (

  ) under basic SNAr conditions, acting as an electron-donating group (via induction/resonance) that lowers the electrophilicity of the pyrazine ring.

The Solution: C3-Dominant Reactivity

Experimental evidence and Frontier Molecular Orbital (FMO) theory dictate that nucleophilic attack occurs exclusively at the C3 position (displacing Chlorine).

• Electronic Activation: The C3 position is ortho to the electron-withdrawing Carboxyl group (or ipso to the carboxylate's inductive influence) and adjacent to the pyrazine nitrogen (N4). This creates the deepest electrostatic potential well for nucleophilic attack.

• Leaving Group Physics: In SNAr regimes, the rate-determining step is often the formation of the Meisenheimer complex.[1] Highly electronegative atoms (F > Cl > Br > I) stabilize this anionic intermediate. Therefore, Chlorine is a superior leaving group to Iodine in this context, preventing the loss of the valuable C6-Iodine handle.

Reaction Pathway Diagram

The following diagram illustrates the electronic logic driving the regioselectivity.

Figure 1: Mechanistic pathway highlighting the preferential displacement of Chlorine at C3 over Iodine at C6 due to leaving group ability and electronic activation.

Experimental Protocol

This protocol describes the reaction with a primary amine (e.g., methylamine, benzylamine) or aqueous ammonia.

Method A: Direct SNAr on the Carboxylic Acid

Best for: Rapid synthesis when the nucleophile is inexpensive and water-soluble. Challenge: Requires higher temperatures due to carboxylate deactivation.

Reagents & Equipment[2][3]

• Substrate: 3-Chloro-6-iodopyrazine-2-carboxylic acid (1.0 equiv).

• Nucleophile: Primary Amine (3.0 - 5.0 equiv). Note: Excess is needed to neutralize the acid and drive the reaction.

• Solvent: Water, Ethanol, or 1,4-Dioxane/Water mixture.

• Base (Optional): DIPEA (2.0 equiv) if the amine is a valuable salt.

Step-by-Step Procedure

• Setup: In a pressure tube or sealed vial, suspend 3-Chloro-6-iodopyrazine-2-carboxylic acid (e.g., 500 mg) in water (5 mL).

• Addition: Add the amine nucleophile (5.0 equiv) slowly.

  • Observation: The solid acid will likely dissolve as it forms the ammonium salt.

• Reaction: Seal the vessel and heat to 80–100 °C for 4–12 hours.

  • Monitoring: Monitor by LC-MS (ESI-). Look for the mass shift: [M-H]⁻ (Substrate)

    [M-Cl+Nu-H]⁻.

  • QC Check: Ensure the Iodine peak (M+126 pattern) is retained. If de-iodination is observed, lower the temperature to 60 °C.

• Workup (Precipitation Method):

  • Cool the reaction mixture to room temperature.

  • Acidify carefully with 1N HCl to pH ~3–4.

  • Critical: The product (amino-acid) usually precipitates at its isoelectric point.

  • Filter the solid, wash with cold water, and dry under vacuum.

• Alternative Workup (Extraction):

  • If no precipitate forms, extract the acidified aqueous layer with EtOAc (3x).

  • Dry organics over Na₂SO₄ and concentrate.

Method B: Via Methyl Ester (Recommended for Difficult Nucleophiles)

Best for: Valuable/complex nucleophiles or if the acid reaction is sluggish.

• Esterification: Treat the acid with TMS-diazomethane or MeOH/H₂SO₄ to form Methyl 3-chloro-6-iodopyrazine-2-carboxylate .

• SNAr: React the ester with the amine (1.1 equiv) and DIPEA (2.0 equiv) in DMF or THF at 0 °C to RT .

  • Note: The ester is significantly more reactive; heating is often unnecessary and may cause side reactions.

• Hydrolysis: Saponify the ester (LiOH/THF/H₂O) to return to the acid if required.

Data Summary & Troubleshooting

Parameter	Standard Condition	Optimization for Sluggish Rxns
Solvent	Water or EtOH	DMF or DMSO (anhydrous)
Temperature	80 °C	100–120 °C (Microwave)
Stoichiometry	1:5 (Substrate:Amine)	1:2 (Substrate:Amine) + 3 eq DIPEA
Reaction Time	6 hours	30 mins (Microwave)
Common Impurity	Hydrolysis (3-OH product)	De-iodination (at T > 140 °C)

Experimental Decision Tree

Figure 2: Decision matrix for selecting the optimal synthetic route based on nucleophile properties.

References

• BenchChem. A Comparative Analysis of Halogen Leaving Groups in Pyrazine Systems for Nucleophilic Aromatic Substitution. (2025).[4][1][5][6] Link

• National Institutes of Health (NIH). S(N)Ar displacements with 6-(fluoro, chloro, bromo, iodo, and alkylsulfonyl)purine nucleosides: synthesis, kinetics, and mechanism. (2007).[7] Link

• Market Publishers. 3-Amino-6-iodopyrazine-2-carboxylic acid methyl ester Market Research Report 2025. (2025).[4][1][5][6] Link

• WuXi AppTec. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. (2025).[4][1][5][6] Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. arkat-usa.org [arkat-usa.org]
• 3. rjpbcs.com [rjpbcs.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. dovepress.com [dovepress.com]
• 7. S(N)Ar displacements with 6-(fluoro, chloro, bromo, iodo, and alkylsulfonyl)purine nucleosides: synthesis, kinetics, and mechanism1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Suzuki Coupling of 3-Chloro-6-iodopyrazine-2-carboxylic acid

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for the Suzuki-Miyaura cross-coupling reaction involving the challenging substrate, 3-chloro-6-iodopyrazine-2-carboxylic acid. This document offers troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and field-proven insights.

Introduction: The Challenge of a Multifunctional Substrate

3-Chloro-6-iodopyrazine-2-carboxylic acid presents a unique set of challenges in Suzuki-Miyaura coupling. The presence of three distinct functional groups—a carboxylic acid, a reactive iodo group, and a less reactive chloro group—on an electron-deficient pyrazine ring necessitates careful optimization to achieve high yield and selectivity.[1] The electron-deficient nature of the pyrazine ring generally favors the coupling reaction, but the potential for side reactions, such as decarboxylation and chemoselectivity issues between the two halide leaving groups, requires a nuanced approach to reaction design.[1][2][3]

This guide will walk you through common issues and their solutions, helping you to navigate the complexities of this transformation and improve your reaction outcomes.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during your experiments in a question-and-answer format.

Q1: My reaction yield is consistently low. What are the most likely causes and how can I improve it?

Low yields in the Suzuki coupling of this substrate can stem from several factors. A systematic approach to troubleshooting is crucial for identifying the root cause.

Initial Diagnostic Workflow

To begin troubleshooting, it's helpful to follow a logical sequence of checks. The following diagram outlines a recommended workflow to pinpoint the source of low yield.

Caption: A stepwise workflow for troubleshooting low yields in Suzuki coupling.

A1: Potential Causes and Corrective Actions for Low Yield

• Suboptimal Catalyst and Ligand Combination: The choice of palladium catalyst and phosphine ligand is critical for activating the carbon-halide bond. For electron-deficient heteroaryl halides like our substrate, bulky and electron-rich phosphine ligands are often necessary to promote the oxidative addition step, especially for the less reactive C-Cl bond.[4]

  • Recommendation: If you are using a standard catalyst like Pd(PPh3)4, consider switching to a more active system. Buchwald or Fu have developed highly effective catalyst systems for challenging substrates.[5][6] A combination of Pd2(dba)3 with a bulky, electron-rich phosphine ligand like SPhos or XPhos can significantly improve yields.[6][7]

• Incorrect Base Selection: The base plays a crucial role in the transmetalation step of the Suzuki catalytic cycle.[5][6] For substrates containing a carboxylic acid, a mild base is often preferred to prevent unwanted side reactions. However, the base must be strong enough to facilitate the formation of the boronate complex.

  • Recommendation: While strong inorganic bases like K3PO4 or Cs2CO3 are often effective, they might promote decarboxylation at elevated temperatures.[8][9] Consider screening milder bases such as K2CO3 or even organic bases in combination with an appropriate solvent system. The use of aqueous base solutions can sometimes be beneficial.[6]

• Inappropriate Solvent System: The solvent influences the solubility of reagents and the stability of the catalytic species. Aprotic polar solvents are commonly used, but a biphasic system can also be effective.

  • Recommendation: Dioxane, THF, or DME, often with the addition of water, are good starting points.[10][11] If solubility is an issue, consider a solvent screen including toluene or DMF.

• Reaction Temperature and Time: Insufficient temperature may lead to slow reaction rates, while excessive heat can cause catalyst decomposition or promote side reactions like decarboxylation.

  • Recommendation: Start with a moderate temperature (e.g., 80 °C) and monitor the reaction progress by TLC or LC-MS.[12] If the reaction is sluggish, a gradual increase in temperature may be beneficial. Microwave irradiation can sometimes accelerate the reaction and improve yields, particularly for less reactive chlorides.[1]

• Protodeboronation of the Boronic Acid: Boronic acids can be susceptible to decomposition, especially under harsh basic conditions or at high temperatures.

  • Recommendation: Use a slight excess of the boronic acid (1.1-1.5 equivalents). Consider using potassium trifluoroborate salts or boronate esters (e.g., pinacol esters), which are often more stable than the corresponding boronic acids.[6][7]

Table 1: Recommended Starting Conditions for Optimization

Parameter	Recommended Starting Point	Alternatives for Further Optimization	Rationale
Palladium Catalyst	Pd(PPh3)4 (2-5 mol%)	Pd2(dba)3, Pd(OAc)2, PdCl2(dppf)	A standard, readily available catalyst. More advanced catalysts may be needed for higher yields.[5][6]
Ligand	PPh3 (if using Pd(OAc)2)	SPhos, XPhos, RuPhos (4-10 mol%)	Bulky, electron-rich ligands enhance catalyst activity for challenging substrates.[4]
Base	K2CO3 (2-3 equivalents)	K3PO4, Cs2CO3, CsF	A moderately strong base to facilitate transmetalation without excessive side reactions.[11][13]
Solvent	1,4-Dioxane/H2O (4:1)	Toluene/H2O, DME/H2O, THF/H2O	A common solvent system that promotes solubility and catalytic activity.[10]
Temperature	80-100 °C	Room temperature to reflux	Balances reaction rate with potential for catalyst decomposition and side reactions.[12]

Q2: I am observing significant amounts of a byproduct that appears to be the result of decarboxylation. How can I suppress this side reaction?

Decarboxylation is a common side reaction when working with aromatic carboxylic acids, especially at elevated temperatures and in the presence of a base.[8][9][14]

A2: Strategies to Minimize Decarboxylation

• Lower the Reaction Temperature: This is the most direct approach. Explore if the reaction can proceed at a lower temperature, even if it requires a longer reaction time or a more active catalyst system.

• Use a Milder Base: Strong bases can facilitate the removal of the acidic proton, which can be a prelude to decarboxylation. Switching from K3PO4 or Cs2CO3 to K2CO3 or even NaHCO3 might be beneficial.

• Protect the Carboxylic Acid: While this adds extra steps to your synthesis, converting the carboxylic acid to an ester (e.g., methyl or ethyl ester) will prevent decarboxylation. The ester can then be hydrolyzed back to the carboxylic acid after the Suzuki coupling.

• Consider a Decarboxylative Coupling Protocol: In some cases, a protocol designed for decarboxylative coupling might offer a more direct route, though this fundamentally changes the reaction strategy.[8][9] These methods often employ different catalytic systems and oxidants.[8][9]

Q3: The reaction is only occurring at the iodo position, and the chloro group remains unreacted. How can I achieve coupling at the chloro position?

The reactivity of aryl halides in Suzuki coupling generally follows the trend I > Br > OTf >> Cl.[6] Therefore, selective coupling at the more reactive iodo position is expected. To achieve coupling at the chloro position, you will need to employ more forcing conditions or a catalyst system specifically designed for activating C-Cl bonds.

A3: Promoting Coupling at the Chloro Position

• More Active Catalyst Systems: As mentioned previously, catalyst systems utilizing bulky, electron-rich phosphine ligands are essential for activating the C-Cl bond.[4][5] Consider using catalysts like PdCl2(Amphos)2 or generating the active catalyst in situ from Pd2(dba)3 and a ligand like XPhos or SPhos. N-heterocyclic carbene (NHC) ligands can also be very effective for activating aryl chlorides.[6][15]

• Higher Temperatures and Longer Reaction Times: Coupling at the less reactive chloro position will likely require more energy input. Be mindful of the potential for increased side reactions at higher temperatures.

• Sequential Coupling Strategy: A powerful approach is to perform the Suzuki coupling in a stepwise manner. First, couple a boronic acid to the iodo position under milder conditions. Then, after isolating the mono-coupled product, subject it to a second Suzuki coupling under more forcing conditions to react the chloro position. This provides a controlled method for synthesizing unsymmetrical products.

Diagram: Sequential Suzuki Coupling Strategy

Caption: A workflow for a sequential Suzuki coupling strategy.

Frequently Asked Questions (FAQs)

Q: Can I perform a double Suzuki coupling to substitute both the iodo and chloro groups in one pot?

A: While theoretically possible, a one-pot double Suzuki coupling with two different boronic acids is challenging due to the significant difference in reactivity between the iodo and chloro groups.[1] A sequential, one-pot approach where the second boronic acid and potentially a more active catalyst are added after the first coupling is complete might be feasible but would require careful optimization. A stepwise approach with isolation of the intermediate is generally more reliable for achieving high yields of the desired di-substituted product.

Q: My boronic acid is not commercially available. What is the best way to prepare it?

A: Boronic acids are typically prepared from the corresponding aryl halide.[16] The most common method involves conversion of the aryl halide to an organolithium or Grignard reagent, followed by quenching with a trialkyl borate (e.g., trimethyl borate or triisopropyl borate) and subsequent acidic workup.

Q: What is the role of water in the reaction mixture?

A: In many Suzuki coupling reactions, the presence of water in a biphasic system can be beneficial. It can help to dissolve the inorganic base and may also play a role in the catalytic cycle, particularly in the hydrolysis of the boronate ester intermediate.[6][11]

Q: I suspect my palladium catalyst is being poisoned. What are common sources of catalyst poisoning?

A: Catalyst poisoning can be a significant issue. Common culprits include impurities in your starting materials or solvents, such as sulfur- or phosphorus-containing compounds. Ensure you are using high-purity reagents and solvents. Additionally, some functional groups on your substrates can coordinate to the palladium center and inhibit catalysis.[17]

Experimental Protocols

General Protocol for Suzuki Coupling at the Iodo Position

This protocol provides a starting point for the selective Suzuki coupling at the 6-iodo position.

• Reaction Setup: To a flame-dried Schlenk flask, add 3-chloro-6-iodopyrazine-2-carboxylic acid (1.0 eq.), the desired arylboronic acid (1.2 eq.), and the base (e.g., K2CO3, 2.0 eq.).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane/water 4:1) via syringe.

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh3)4, 0.05 eq.) to the reaction mixture.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80 °C) with stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Workup: Cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

References

• Stanetty, P., & Schnürch, M. (2013). Transition metal-catalyzed functionalization of pyrazines. Organic & Biomolecular Chemistry, 11(23), 3797–3815.

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Myers, A. (n.d.). The Suzuki Reaction - Chem 115. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Gomes, P., et al. (2016). Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies. Molecules, 21(11), 1533.
• Kumar, S., et al. (2015). A facile access for the synthesis of some C-2 substituted imidazopyrazines by utilizing the palladium catalyzed Suzuki cross-coupling reaction under microwave irradiation. Tetrahedron Letters, 56(39), 5347-5351.
• Cornella, J., et al. (2015). Decarboxylative Suzuki–Miyaura coupling of (hetero)aromatic carboxylic acids using iodine as the terminal oxidant.

• CovaSyn. (n.d.). Optimizing Suzuki Coupling Reactions. Retrieved from [Link]

• Molander, G. A., & Biolatto, B. (2008). Scope of the Suzuki−Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates. The Journal of Organic Chemistry, 73(24), 9679–9683.
• Leadbeater, N. E., & McGowan, C. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science, 7(10), 6374–6383.

• Master Organic Chemistry. (2016, March 10). The Heck, Suzuki, and Olefin Metathesis Reactions. Retrieved from [Link]

• The University of Manchester. (n.d.). Decarboxylative Suzuki-Miyaura Coupling of (hetero)aromatic carboxylic acids using Iodine as the Terminal Oxidant. Retrieved from [Link]

• Szostak, M., & Shi, S. (2022). Decarbonylative Pd-Catalyzed Suzuki Cross-Coupling for the Synthesis of Structurally Diverse Heterobiaryls. Organic Letters, 24(1), 133–138.

• Royal Society of Chemistry. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Retrieved from [Link]

• Garg, N. K., & Simmons, E. M. (2022). Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. Accounts of Chemical Research, 55(1), 125–138.

• ResearchGate. (n.d.). Optimization of the reaction conditions for Suzuki coupling reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Br vs. OTf chemoselectivity is ligand‐controlled in a Suzuki coupling... Retrieved from [Link]

• ResearchGate. (n.d.). Addressing the Challenges in Suzuki–Miyaura Cross-Couplings by Ligand Design. Retrieved from [Link]

• National Institutes of Health. (n.d.). Decarbonylative Pd-Catalyzed Suzuki Cross-Coupling for the Synthesis of Structurally Diverse Heterobiaryls. Retrieved from [Link]

• American Chemical Society. (2001). Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances. Retrieved from [Link]

• Chem Help ASAP. (2020, February 14). Suzuki cross-coupling reaction [Video]. YouTube. Retrieved from [Link]

• MDPI. (2021). Facile Synthesis of 5-Aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides via Suzuki Cross-Coupling Reactions, Their Electronic and Nonlinear Optical Properties through DFT Calculations. Retrieved from [Link]

• ResearchGate. (n.d.). Suzuki Miyaura cross-coupling of 2-chloropyrazine with arylboronic acids catalyzed by novel palladium(II) ONO pincer complexes. Retrieved from [Link]

• National Institutes of Health. (n.d.). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Retrieved from [Link]

• MDPI. (2017). Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow. Retrieved from [Link]

• American Chemical Society. (2026, January 20). Carboxylic Acids as Versatile Precursors: Advances in Decarboxylation Strategies for Modern Organic Synthesis. Retrieved from [Link]

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• 4. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Decarboxylative Suzuki–Miyaura coupling of (hetero)aromatic carboxylic acids using iodine as the terminal oxidant - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. research.manchester.ac.uk [research.manchester.ac.uk]
• 10. Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A facile access for the synthesis of some C-2 substituted imidazopyrazines by utilizing the palladium catalyzed Suzuki cross-coupling reaction under microwave irradiation [html.rhhz.net]
• 12. Optimizing Suzuki Coupling Reactions [covasyn.com]
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• 14. par.nsf.gov [par.nsf.gov]
• 15. Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems - PMC [pmc.ncbi.nlm.nih.gov]
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Preventing decarboxylation of 3-Chloro-6-iodopyrazine-2-carboxylic acid during heating

Welcome, researchers and drug development professionals. This guide serves as a dedicated resource for troubleshooting and preventing the thermal decarboxylation of 3-Chloro-6-iodopyrazine-2-carboxylic acid. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles to empower you to make informed decisions during your synthesis. Unwanted decarboxylation is a common pitfall that can lead to significant yield loss and purification challenges. This center is designed to help you navigate and overcome this specific obstacle.

Frequently Asked Questions (FAQs)

Q1: What is thermal decarboxylation and why is 3-Chloro-6-iodopyrazine-2-carboxylic acid particularly susceptible?

A1: Thermal decarboxylation is a chemical reaction in which a carboxylic acid group (-COOH) is eliminated from a molecule, releasing carbon dioxide (CO₂). This process is typically induced by heating.

The susceptibility of 3-Chloro-6-iodopyrazine-2-carboxylic acid stems from the electronic arrangement within the pyrazine ring, specifically the nitrogen atom at position 1, which is adjacent (in the ortho position) to the carboxylic acid. This arrangement is analogous to that in picolinic acid. Upon heating, the nitrogen atom can be protonated by the carboxylic acid, forming an intramolecular zwitterion. This zwitterionic intermediate is key to facilitating the loss of CO₂.[1] The lone pair of electrons left on the carbon atom is stabilized within the sigma framework of the aromatic ring, leading to the formation of the undesired byproduct, 3-chloro-6-iodopyrazine.[1][2]

The presence of electron-withdrawing halogen substituents (chloro and iodo) on the pyrazine ring can further influence the electronic density of the ring system and, consequently, its thermal stability.

Caption: Proposed decarboxylation mechanism via a zwitterionic intermediate.

Q2: I need to perform a reaction with this acid at an elevated temperature. What is a "safe" temperature range to minimize decarboxylation?

A2: There is no universal "safe" temperature, as the rate of decarboxylation is influenced by the solvent, reaction time, and pH. However, based on thermal analysis of related pyrazinecarboxylic acids, significant decomposition often begins to occur at temperatures above 150°C.[3][4] For instance, some studies on pyrazine-2,3-dicarboxylic acid show thermal decomposition events starting around this range.

Our Guideline: As a precautionary principle, any reaction heated above 80-100°C should be considered at high risk for decarboxylation. It is crucial to monitor the reaction closely and to consider alternative synthetic strategies that operate at lower temperatures.

Troubleshooting Guide: Managing Decarboxylation

This section is designed to help you diagnose and solve decarboxylation issues in your experiments.

Problem: My reaction has a low yield of the desired product, and a significant, less polar byproduct is observed on TLC. I suspect decarboxylation.

This is a classic symptom. The starting carboxylic acid is significantly more polar than its decarboxylated counterpart.

Sources

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• 2. researchgate.net [researchgate.net]
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• 4. researchgate.net [researchgate.net]

Solubility issues of 3-Chloro-6-iodopyrazine-2-carboxylic acid in organic solvents

An In-Depth Guide for Researchers and Drug Development Professionals on Navigating Solubility Challenges

Welcome to the technical support guide for 3-Chloro-6-iodopyrazine-2-carboxylic acid. As a key building block in the synthesis of novel bioactive molecules, particularly in pharmaceutical and agrochemical research, handling this compound effectively is paramount.[1] Its unique structure, featuring a pyrazine ring, a carboxylic acid group, and two different halogen substituents, presents specific solubility challenges.

This guide, structured in a user-friendly question-and-answer format, provides field-proven insights and troubleshooting protocols to help you overcome these issues in your experiments.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the fundamental properties and handling of 3-Chloro-6-iodopyrazine-2-carboxylic acid.

Q1: What is the expected solubility profile of 3-Chloro-6-iodopyrazine-2-carboxylic acid?

A1: Due to its molecular structure, 3-Chloro-6-iodopyrazine-2-carboxylic acid is a polar molecule. The carboxylic acid group can engage in hydrogen bonding, while the chloro and iodo substituents add to its molecular weight and introduce polarizability.[2] Its solubility is generally poor in non-polar organic solvents (e.g., hexane, toluene) but is expected to be better in polar aprotic solvents and protic solvents that can interact with the carboxylic acid group.

The principle of "like dissolves like" is the primary determinant of solubility.[3] Polar solvents will more effectively solvate the polar functional groups of the molecule.

Solubility Profile Summary

Solvent Class	Examples	Expected Solubility	Rationale
Polar Aprotic	DMSO, DMF, NMP	Good to Moderate	High polarity and ability to accept hydrogen bonds. Often the first choice for creating stock solutions.
Polar Protic	Methanol, Ethanol	Moderate to Low	Can act as both hydrogen bond donors and acceptors, but solubility may be limited by the hydrophobic pyrazine ring.
Ethers	THF, 1,4-Dioxane	Low	Moderately polar but less effective at solvating the carboxylic acid group compared to DMSO or alcohols.
Halogenated	Dichloromethane (DCM), Chloroform	Very Low	Although polarizable, they are poor hydrogen bond partners for the carboxylic acid.
Non-Polar	Hexane, Toluene	Insoluble	Lack of favorable intermolecular interactions to overcome the solute-solute forces in the compound's crystal lattice.[3]
Aqueous	Water	Insoluble (at neutral pH)	The overall molecule is too large and hydrophobic to be readily soluble in water despite the polar carboxylic acid group.[2]

Q2: How does pH influence the solubility of this compound in aqueous solutions?

A2: The pH has a dramatic effect on its aqueous solubility. The carboxylic acid group (–COOH) is acidic and can be deprotonated under basic conditions to form a carboxylate salt (–COO⁻). This ionic form is significantly more polar and, therefore, much more soluble in water.[4][5] Adding a base (e.g., sodium hydroxide, sodium bicarbonate) to an aqueous suspension will convert the insoluble acid into its highly soluble salt form. Conversely, acidifying this solution will protonate the carboxylate, causing the neutral carboxylic acid to precipitate out.[6] This principle is fundamental to acid-base extraction techniques.[4]

Caption: pH-dependent equilibrium of the carboxylic acid.

Q3: Is it safe to heat the mixture to improve solubility?

A3: Gentle heating can be an effective method to increase the rate of dissolution and the solubility limit of a compound.[7][8] However, it must be done with caution. Aggressive or prolonged heating can lead to the thermal degradation of complex organic molecules. It is recommended to heat the mixture gently (e.g., 40–50°C) and monitor for any color changes that might indicate decomposition. Always perform a small-scale test first.

Q4: What are the best practices for preparing a stock solution?

A4:

• Solvent Selection: Start with a high-polarity aprotic solvent like Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF).

• Procedure: Add the solvent to a pre-weighed amount of the solid compound. Do not add the solid to the solvent, as this can lead to clumping.

• Assisted Dissolution: Use a vortex mixer to create a suspension, followed by sonication in a water bath for 5-10 minutes. This uses ultrasonic waves to break apart solid aggregates and enhance dissolution.

• Gentle Warming: If sonication is insufficient, warm the solution gently (40-50°C) with continued stirring.

• Filtration: Once dissolved, it is good practice to filter the solution through a 0.22 µm syringe filter to remove any microscopic particulates.

• Storage: Store stock solutions at -20°C or -80°C to minimize degradation. Before use, allow the solution to thaw completely at room temperature and vortex briefly to ensure homogeneity, as some compounds can precipitate out of solution upon freezing.

Troubleshooting Guide: Step-by-Step Solutions

This section provides structured protocols to resolve specific solubility problems you may encounter during your experiments.

Problem: My 3-Chloro-6-iodopyrazine-2-carboxylic acid is not dissolving in my chosen organic solvent (e.g., DMSO, DMF, Ethanol).

This is a common issue that can halt experimental progress. Follow this systematic troubleshooting workflow to identify and resolve the problem.

Caption: Troubleshooting workflow for solubility issues.

Detailed Experimental Protocols

Here are the detailed steps corresponding to the troubleshooting workflow.

Protocol 1: Assisted Dissolution via Sonication

This protocol uses mechanical energy to facilitate the dissolution process.

• Preparation: Place your weighed sample of 3-Chloro-6-iodopyrazine-2-carboxylic acid in a suitable vial.

• Solvent Addition: Add the desired volume of your primary solvent (e.g., DMSO) to achieve the target concentration.

• Vortexing: Securely cap the vial and vortex at high speed for 1-2 minutes to break up any large clumps of solid and create a fine suspension.

• Sonication: Place the vial in a sonicator water bath. Ensure the water level is sufficient to cover the solvent level within the vial.

• Execution: Sonicate for 10-15 minutes. The ultrasonic waves will provide localized energy to disrupt the crystal lattice and promote solvation.

• Inspection: Remove the vial and visually inspect for any remaining solid particles. If the solution is clear, the process is complete.

Trustworthiness Check: A properly prepared solution should remain clear and free of precipitates after standing at room temperature for at least 30 minutes. If precipitation occurs, the solution may be supersaturated, and a lower concentration should be targeted.

Protocol 2: pH-Mediated Solubilization for Aqueous Reactions

This protocol is used when the compound needs to be dissolved in an aqueous buffer for assays or reactions.

Causality: This method leverages the acidic nature of the carboxylic acid. By reacting it with a base, we form an ionic salt, which is vastly more soluble in water than the neutral parent molecule.[4][6]

• Suspension: Suspend the weighed compound in the desired volume of purified water or buffer (at a neutral or slightly acidic pH). The compound will not dissolve at this stage.

• Basification: While stirring, add a 1M solution of sodium hydroxide (NaOH) dropwise. Monitor the mixture closely.

• Dissolution Point: As the base is added, the solid will begin to dissolve as the insoluble carboxylic acid is converted to its soluble sodium salt. Continue adding NaOH dropwise until the solution becomes clear. Avoid adding a large excess of base.

• Final pH Adjustment: Once the compound is fully dissolved, you can carefully adjust the pH to the desired final value for your experiment using dilute HCl or a suitable buffer. Be aware that if the pH is lowered significantly (typically below pH 5-6), the compound will precipitate out of the solution.

• Validation: The final solution should be clear. The stability of the solution is pH-dependent; ensure the final pH of your experiment is compatible with the compound remaining in its soluble, deprotonated form.

This guide is intended to provide a robust framework for addressing the solubility challenges associated with 3-Chloro-6-iodopyrazine-2-carboxylic acid. By understanding the chemical principles behind its solubility and applying a systematic troubleshooting approach, researchers can ensure reliable and reproducible experimental outcomes.

References

• Hareesh H.N, et al. (2015). Synthesis, Free Radical Scavenging Activity, Antimicrobial And Molecular Docking Studies Of Novel Pyrazine 2-Carboxylic Acid Derivatives Of Piperazines. Research Journal of Pharmaceutical, Biological and Chemical Sciences.
• Aijijiyah, N. P., et al. (2020). Synthesis and molecular docking study of 6-chloropyrazine-2-carboxylic acid derivatives. IOP Conference Series: Materials Science and Engineering.

• Chemistry LibreTexts. (2019). 17.3: Extraction. Available at: [Link]

• Chemistry LibreTexts. (2022). 13.3: Factors Affecting Solubility. Available at: [Link]

• UNT Digital Library. (2026). Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes. Available at: [Link]

• Dolenc, J. M., et al. (2006). Substituted Pyrazinecarboxamides: Synthesis and Biological Evaluation. Molecules. Available at: [Link]

• Scribd. (n.d.). Factors Affecting Solubility. Available at: [Link]

• Patel, K., & Singh, R. (2011). Synthesis and antimicrobial activity of pyrazine carboxamide derivatives. Journal of the Serbian Chemical Society. Available at: [Link]

• IJNRD.org. (n.d.). Factors affecting on the solubility and bioavailability of pharmaceutical drug and dosage form through. Available at: [Link]

• Research and Reviews: Journal of Pharmaceutical Analysis. (2022). Solubility: The Important Phenomenon in Pharmaceutical Analysis. Available at: [Link]

• Quora. (2018). What evidence is there that the carboxylic acids are soluble or insoluble in aqueous solution? How could we explain this evidence in terms of molecular structure of the acids? Available at: [Link]

• Reddit. (2019). Isolation of a Carboxylic acid. Available at: [Link]

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Technical Support Center: Optimization of C-6 vs. C-3 Selectivity in Palladium-Catalyzed Couplings

Welcome to the Technical Support Center for Palladium-Catalyzed Cross-Coupling Reactions. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of regioselective C-C and C-N bond formation on heterocyclic scaffolds. Here, we address common challenges and frequently asked questions regarding the control of C-6 versus C-3 selectivity, with a focus on purine and pyridine derivatives, providing field-proven insights and troubleshooting strategies.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions about achieving regioselectivity in palladium-catalyzed cross-coupling reactions.

Q1: What are the primary factors that determine whether a palladium-catalyzed coupling reaction occurs at the C-6 or C-3 position of a di- or poly-halogenated heterocycle?

A1: The regioselectivity of palladium-catalyzed cross-coupling reactions is governed by a complex interplay of electronic, steric, and reaction-specific parameters. The key factors include:

• Nature of the Halide: The C-X bond strength (where X is a halogen) plays a crucial role. The order of reactivity for oxidative addition to the Pd(0) catalyst is generally I > Br > Cl. For substrates with different halogens, the reaction will preferentially occur at the carbon bearing the more reactive halide.[1]

• Electronic Effects of the Heterocycle: The intrinsic electronic properties of the heterocyclic ring influence the reactivity of the C-X bonds. For instance, in many nitrogen-containing heterocycles like pyridines, the C-2 and C-6 positions (α to the nitrogen) are more electron-deficient, which can facilitate oxidative addition.[2][3]

• Steric Hindrance: The steric environment around the C-X bond significantly impacts selectivity. Bulky substituents adjacent to a potential reaction site can sterically shield it, directing the catalyst to a less hindered position.[3][4]

• Ligand Choice: The ligand bound to the palladium center is a powerful tool for controlling regioselectivity. The steric bulk and electronic properties of the ligand can dramatically influence the outcome of the reaction.[5][6][7]

• Reaction Conditions: Parameters such as the choice of base, solvent, temperature, and even catalyst precursor can alter the delicate balance of factors that determine the final product ratio.[8][9][10]

Q2: How do ligands specifically influence C-6 vs. C-3 selectivity?

A2: Ligands are not mere spectators in the catalytic cycle; they are active participants that can steer the reaction towards a desired regioisomer. Their influence is primarily exerted in two ways:

• Steric Effects: Large, bulky ligands can create a sterically demanding environment around the palladium center. This can lead to a preference for oxidative addition at the less sterically hindered C-X bond. For example, very sterically hindered N-heterocyclic carbene (NHC) ligands have been shown to promote coupling at the C-4 position of 2,4-dichloropyridines, overriding the conventional preference for the C-2 position.[2][11]

• Electronic Effects: The electron-donating or electron-withdrawing nature of a ligand can modify the electron density at the palladium center. Electron-rich ligands can increase the rate of oxidative addition, which is often the rate-determining step. This can sometimes lead to changes in selectivity, especially if the electronic properties of the C-X bonds are similar.[12]

Below is a diagram illustrating the central role of the ligand in the palladium catalytic cycle.

Caption: The ligand (L) influences all stages of the catalytic cycle.

Q3: Can you explain the typical reactivity order for dihalogenated purines and pyridines in palladium-catalyzed couplings?

A3: For dihalogenated purines, such as 2,6-dichloropurine, the C-6 position is generally more reactive towards nucleophilic substitution and cross-coupling reactions.[13] This is attributed to the electron-withdrawing effect of the adjacent nitrogen atoms in the pyrimidine ring, making the C-6 position more electrophilic.

For dihalogenated pyridines, such as 2,4-dichloropyridine, the C-2 position is conventionally more reactive in palladium-catalyzed cross-couplings.[2] This preference is often explained by the C2-Cl bond being weaker and easier to distort into the transition-state geometry for oxidative addition.[2] However, as we will discuss in the troubleshooting section, this inherent selectivity can be overturned.

Section 2: Troubleshooting Guide

This section provides solutions to common problems encountered during the optimization of C-6 vs. C-3 selectivity.

Problem 1: Poor C-6 Selectivity in Purine Coupling (Dominant C-2 or C-8 Coupling)

Scenario: You are attempting a Suzuki or Sonogashira coupling on a 2,6-dihalopurine or a 2,8-dihalopurine and observe a mixture of regioisomers with low selectivity for the desired C-6 product.

Potential Causes & Solutions:

• Cause A: Incorrect Halogen Combination. If your starting material contains different halogens (e.g., 2-chloro-6-iodopurine), the reaction will almost certainly occur at the more reactive C-I bond.

  • Solution: To achieve C-6 selectivity, ensure the halogen at C-6 is more reactive (e.g., I or Br) than the halogen at other positions (e.g., Cl).

• Cause B: Catalyst/Ligand System Not Optimal. Standard palladium catalysts like Pd(PPh₃)₄ may not provide sufficient selectivity.

  • Solution 1: Ligand Modification. The choice of ligand is critical for directing the regioselectivity. For Sonogashira couplings of 2,8-diiodopurines, the nature of the ligand on the palladium catalyst has been shown to govern the regioselectivity.[14] Experiment with a range of phosphine ligands, from electron-rich to electron-poor, and with varying steric bulk.

  • Solution 2: Consider a Different Coupling Reaction. If Sonogashira or Suzuki coupling proves difficult to control, consider alternative functionalization strategies. For instance, 6-(imidazol-1-yl)purine derivatives can be prepared and subsequently undergo SNAr reactions with various nucleophiles under mild conditions.[15][16]

Troubleshooting Workflow for Poor C-6 Selectivity in Purines

Caption: Decision tree for troubleshooting poor C-6 selectivity.

Problem 2: Unconventional C-3 (or C-4/C-5) Selectivity is Desired but Not Achieved

Scenario: You are working with a dihalopyridine (e.g., 2,4-dichloropyridine) and want to selectively functionalize the C-4 position, but the reaction yields the C-2 coupled product, which is the conventional outcome.

Potential Causes & Solutions:

• Cause A: Standard Ligands Favoring the Thermodynamic Product. Ligands like PPh₃ or dppf often lead to the thermodynamically favored product, which for 2,4-dichloropyridine is C-2 coupling.

  • Solution: Employ Sterically Hindered Ligands. To override the innate preference, use a very sterically hindered ligand. N-heterocyclic carbene (NHC) ligands, such as IPr (1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene), have been successfully used to promote C-4 selective Suzuki-Miyaura cross-coupling of 2,4-dichloropyridines with high selectivity (~10:1).[2] The steric bulk of the ligand forces the palladium complex to react at the less hindered C-4 position.

• Cause B: Ligand-Controlled System is Not Selective Enough. Even with bulky ligands, some C-2 coupling may persist.

  • Solution: Explore Ligand-Free Conditions. Remarkably, ligand-free "Jeffery" conditions (often involving a phase-transfer catalyst like a tetraalkylammonium salt) can dramatically enhance C-4 selectivity in Suzuki couplings to greater than 99:1.[2] These conditions have also enabled the first C-5 selective cross-couplings of 2,5-dichloropyridine.[2]

Table 1: Ligand and Condition Effects on 2,4-Dichloropyridine Coupling

Condition	Catalyst/Ligand System	Predominant Selectivity	Typical Ratio (C-4:C-2)	Reference
Conventional	Pd(PPh₃)₄ or Pd(dppf)Cl₂	C-2	Low	[2]
Ligand-Controlled	Pd(PEPPSI)(IPr)	C-4	~10:1	[2]
Ligand-Free (Jeffery)	Pd(OAc)₂ + TBAB	C-4	>99:1	[2]

Problem 3: Low Overall Yield and/or Formation of Side Products

Scenario: You are achieving the desired regioselectivity, but the reaction yield is low, or you observe significant amounts of side products like homocoupling of the boronic acid or hydrodehalogenation.

Potential Causes & Solutions:

• Cause A: Inefficient Catalyst Activation or Decomposition. The active Pd(0) species may not be forming efficiently or could be decomposing over the course of the reaction.

  • Solution: Use a pre-catalyst that is known to reliably generate the active Pd(0) species. PEPPSI (Pyridine-Enhanced Precatalyst Preparation Stabilization and Initiation) complexes are excellent for this purpose as they are stable in air and show rapid, quantitative formation of the active catalyst at room temperature.[4]

• Cause B: Unfavorable Solvent or Base Combination. The solvent and base can have a profound impact on reaction efficiency and side product formation.[8][10]

  • Solution: Screen a variety of solvents and bases. For Suzuki reactions, a common combination is a mixture of an organic solvent (like dioxane, toluene, or DME) and an aqueous solution of a base (like Na₂CO₃ or K₂CO₃).[9] For Stille reactions, less polar solvents like toluene or DMF are often effective.[8] In some cases, solvent effects can be dramatic; for instance, changing the solvent can invert the selectivity in nucleophilic aromatic substitution reactions.[3]

• Cause C: Competing Side Reactions. Hydrodehalogenation (replacement of the halide with hydrogen) and homocoupling of the coupling partner are common side reactions.

  • Solution: Ensure the reaction is performed under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidative processes that can lead to homocoupling. To minimize hydrodehalogenation, which can be promoted by strong bases and certain solvents, a careful optimization of the base and solvent system is necessary.[10]

Section 3: Experimental Protocols

Protocol 1: C-6 Selective Sonogashira Coupling of a Dihalopurine

This protocol is a general guideline for achieving C-6 selectivity. Optimization will be required for specific substrates.

• Reaction Setup: To a flame-dried Schlenk flask under an argon atmosphere, add the 2-chloro-6-iodopurine substrate (1.0 eq.), Pd(PPh₃)₄ (0.05 eq.), and CuI (0.1 eq.).

• Solvent and Reagents: Add anhydrous, degassed solvent (e.g., THF or DMF). Add the terminal alkyne (1.2 eq.) followed by a degassed amine base (e.g., triethylamine or diisopropylethylamine, 3.0 eq.).

• Reaction: Stir the reaction mixture at room temperature or heat as necessary (monitor by TLC or LC-MS). The reaction at the more reactive C-I bond at the C-6 position is expected.

• Workup: Upon completion, dilute the reaction with an organic solvent (e.g., ethyl acetate) and wash with saturated aqueous NH₄Cl and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Protocol 2: C-4 Selective Suzuki-Miyaura Coupling of 2,4-Dichloropyridine (Ligand-Controlled)

This protocol is adapted from methodologies developed for unconventional site selectivity.[2][11]

• Catalyst Preparation: In a glovebox or under an inert atmosphere, add the Pd(PEPPSI)(IPr) pre-catalyst (0.02 eq.) to a reaction vessel.

• Reaction Setup: To the vessel, add the 2,4-dichloropyridine substrate (1.0 eq.), the arylboronic acid (1.5 eq.), and a suitable base (e.g., K₃PO₄, 2.0 eq.).

• Solvent: Add anhydrous, degassed solvent (e.g., dioxane or toluene).

• Reaction: Seal the vessel and stir the mixture at room temperature to 60 °C. Monitor the reaction progress by GC-MS or LC-MS to determine the C-4:C-2 ratio and conversion.

• Workup: After completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify via flash column chromatography to isolate the 4-aryl-2-chloropyridine product.

References

• Palladium-catalysed Suzuki-Miyaura cross coupling; understanding of site selectivity using different palladium pre-catalysts. White Rose eTheses Online. [Link]

• Norman, J. P., Larson, N. G., Entz, E. D., & Neufeldt, S. R. (2022). Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. The Journal of Organic Chemistry, 87(11), 7414–7421. [Link]

• Regioselective palladium-catalyzed SuzukieMiyaura coupling reaction of 2,4,6-trihalogenopyrido[2,3-d]pyrimidines. ResearchGate. [Link]

• A Mini Review on the Effects of Bases, Catalyst Loadings, Temperatures and Solvents in the Stille Cross-Coupling Reaction using. IKM Institut Kimia Malaysia. [Link]

• Palladium-Catalyzed Regioselective Arylation of Unprotected Allylamines. JACS Au. [Link]

• Lin, X., & Robins, M. J. (2000). Mild and Efficient Functionalization at C6 of Purine 2'-Deoxynucleosides and Ribonucleosides. Organic Letters, 2(22), 3497–3499. [Link]

• 2.2: Pd-Catalyzed Cross Coupling Reactions. Chemistry LibreTexts. [Link]

• Elucidating Ligand‐Dependent Selectivities in Pd‐Catalyzed C–H Activations. PMC. [Link]

• Almond-Thynne, J., Blakemore, D. C., Pryde, D. C., & Spivey, A. C. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science, 7(11), 6846–6863. [Link]

• Regioirregular Mizoroki-Heck reaction. Research Communities by Springer Nature. [Link]

• Controlling Reactivity and Regioselectivity in Nondirected Palladium-Catalyzed C(sp²)–H Activation. MACAU - Christian-Albrechts-Universität zu Kiel. [Link]

• Controlling Site-Selectivity in Palladium-Catalysed Cross-Coupling Reactions using Non-Covalent Interactions Between Ligand and Substrate. Apollo. [Link]

• Ligand-promoted C-3 selective C-H olefination of pyridines with Pd catalysts. PubMed. [Link]

• Suzuki Coupling. Organic Chemistry Portal. [Link]

• Mild and efficient functionalization at C6 of purine 2'-deoxynucleosides and ribonucleosides. PubMed. [Link]

• Controlling Reactivity and Selectivity in the Mizoroki-Heck Reaction: High Throughput Evaluation of 1,5-Diaza-3,7-diphosphacyclo. ChemRxiv. [Link]

• Stille reaction. Wikipedia. [Link]

• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize. [Link]

• Ligand Dependent Regioselectivity in Palladium Mediated Allylic Alkylation. Gupea. [Link]

• Catalyst-controlled Regioselctive Sonogashira Coupling of 9-Substituted-6-chloro-2,8-diiodopurines. ResearchGate. [Link]

• Ligand control of regioselectivity in palladium-catalyzed heteroannulation reactions of 1,3-Dienes. PMC. [Link]

• Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. Organic Chemistry Portal. [Link]

• Troubleshooting a difficult Heck reaction. Reddit. [Link]

• Ligands Control Reactivity and Selectivity in Palladium‐Catalyzed Functionalization of Unactivated C sp 3 -H Bonds. Scilit. [Link]

• Regio‐ and Chemoselective Palladium‐Catalyzed Additive‐Free Direct C H Functionalization of Heterocycles with Chloroaryl. Wiley Online Library. [Link]

• Efficient Suzuki and Stille Reactions for Regioselective Strategies of Incorporation of the 1,3-Oxazole Heterocycle. Mild Desulfonylation for the Synthesis of C-4 and C-5 Monosubstituted Oxazoles. PMC. [Link]

• Palladium-catalyzed directing group assisted and regioselectivity reversed cyclocarbonylation of arylallenes with 2-iodoanilines. Organic Chemistry Frontiers (RSC Publishing). [Link]

• Sonogashira Coupling. Organic Chemistry Portal. [Link]

• Purinyl N1-directed aromatic C-H oxidation in 6-arylpurines and 6-arylpurine nucleosides. PubMed. [Link]

• Regioselective C6-H Hydroxyalkylation of Purines and Purine Nucleosides via α-C-H Functionalization of Alcohols at Room Temperature. ResearchGate. [Link]

• Ligand electronic influence in Pd-catalyzed C-C coupling processes. University of Oslo. [Link]

• Solvent, Ligand, and Ionic Charge Effects on Reaction Entropies for Simple Transition-Metal Redox Couples. Purdue University. [Link]

• Direct Regioselective C-H Cyanation of Purines. MDPI. [Link]

• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. PMC. [Link]

• Regio- and Chemoselectivity of Palladium-Catalysed Carbocyclisation of Enallenes. Molecular Science and Engineering. [Link]

• Three-Component Coupling Sequence for the Regiospecific Synthesis of Substituted Pyridines. PubMed Central. [Link]

• Sonogashira Coupling. Chemistry LibreTexts. [Link]

• Porous Polyisothiocyanurates for Selective Palladium Recovery and Heterogeneous Catalysis. ResearchGate. [Link]

• Regioselective C6-H Hydroxyalkylation of Purines and Purine Nucleosides via α-C-H Functionalization of Alcohols at Room Temperature. PubMed. [Link]

• Evaluation of purine-nucleoside degrading ability and in vivo uric acid lowering of Streptococcus thermophilus (ID-PDP3), a novel antiuricemia strain. bioRxiv. [Link]

• Detailed mechanistic investigation of iron-catalysed Sonogashira coupling: A DFT study. Royal Society of Chemistry. [Link]

• Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. Journal of Organic and Pharmaceutical Chemistry. [Link]

• Regioselectivity in the Sonogashira coupling of 4,6-dichloro-2-pyrone. RSC Publishing. [Link]

• Solvent effects in palladium catalysed cross-coupling reactions. White Rose Research Online. [Link]

• Ligand effects on Stille couplings of Z-b-bromostyrene a,b. ResearchGate. [Link]

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Technical Support Center: Purification of 3-Chloro-6-iodopyrazine-2-carboxylic acid

Prepared by the Office of the Senior Application Scientist

This guide is designed for researchers, chemists, and drug development professionals who are working with 3-Chloro-6-iodopyrazine-2-carboxylic acid. Here, we address common challenges encountered during its purification from complex reaction mixtures, providing both troubleshooting solutions and foundational knowledge in a direct question-and-answer format.

Troubleshooting Guide

This section targets specific experimental issues. Each question represents a common problem, followed by a detailed explanation of the cause and a step-by-step protocol for resolution.

Question 1: My crude product is a dark, oily solid after initial work-up. How can I effectively remove colored impurities and obtain a crystalline product?

Expert Analysis: The presence of a dark color and oily consistency in the crude product typically indicates residual high-molecular-weight byproducts or polymeric materials formed during the synthesis, particularly if reactions were carried out at elevated temperatures. Halogenated heterocyclic compounds can also be susceptible to degradation, forming colored impurities. The primary goal is to remove these baseline impurities before attempting more refined purification methods like recrystallization.

Recommended Protocol: Charcoal Treatment and Initial Precipitation

• Dissolution: Dissolve the crude product in a suitable polar organic solvent where it is highly soluble. Ethyl acetate or acetone are excellent starting points. Use approximately 10-20 mL of solvent per gram of crude material.

• Charcoal Adsorption: Add activated charcoal to the solution (approximately 10% w/w relative to the crude product). Activated charcoal has a high surface area that effectively adsorbs colored impurities.

• Heating and Stirring: Gently heat the mixture to 40-50°C and stir for 15-30 minutes. Avoid boiling, as this can concentrate impurities on the charcoal surface too rapidly, reducing its effectiveness.

• Hot Filtration: Prepare a fluted filter paper or a pad of Celite® in a funnel and pre-warm the funnel. Filter the hot solution quickly to remove the charcoal. A slow filtration will cause the product to crystallize prematurely in the funnel.

• Precipitation: Transfer the clarified, warm filtrate to a clean flask. Add a non-polar "anti-solvent" like hexanes or heptane dropwise while stirring until the solution becomes persistently cloudy.

• Crystallization: Cool the mixture in an ice bath for 30-60 minutes to maximize the precipitation of your product.

• Isolation: Collect the resulting solid by vacuum filtration, wash the filter cake with a small amount of cold hexanes, and dry the product under vacuum.

This procedure should yield a significantly purer, off-white to light yellow solid, which is now a suitable starting point for final purification by recrystallization or chromatography.

Question 2: I'm struggling with recrystallization. The product either "oils out" or the yield is extremely low. How do I select an appropriate solvent system?

Expert Analysis: Recrystallization success hinges on the solubility profile of the compound: highly soluble in a hot solvent and poorly soluble in the same solvent when cold. "Oiling out" occurs when the solution is supersaturated at a temperature above the melting point of the solute. Poor yield results from using a solvent in which the compound retains significant solubility even at low temperatures. A systematic solvent screening is the most effective approach.

Recommended Protocol: Systematic Solvent Screening

• Prepare Samples: Place a small amount (10-20 mg) of your partially purified product into several small test tubes.

• Test Single Solvents: To each tube, add a different solvent dropwise at room temperature. Test a range of polarities: water, ethanol, isopropanol, acetonitrile, ethyl acetate, dichloromethane, and toluene.

  • Ideal Candidate: The solid should be largely insoluble at room temperature.

• Heat Test: Gently heat the test tubes containing solvents where the product was insoluble at room temperature.

  • Ideal Candidate: The solid should fully dissolve upon heating.

• Cool Test: Allow the dissolved solutions to cool slowly to room temperature, then place them in an ice bath.

  • Ideal Candidate: Abundant, crystalline precipitate should form.

• Develop a Co-solvent System (if needed): If no single solvent is ideal, use a binary system. Dissolve the compound in a small amount of a "good" solvent (in which it is highly soluble, e.g., ethyl acetate or THF). Then, slowly add a "poor" or "anti-solvent" (in which it is insoluble, e.g., hexanes or water) at an elevated temperature until turbidity appears. Clarify by adding a drop of the good solvent and then allow to cool.

Solvent System Example	Temperature	Solubility of 3-Chloro-6-iodopyrazine-2-carboxylic acid	Observation & Recommendation
Isopropanol/Water	Hot	High	Good system. Dissolve in hot isopropanol, add hot water dropwise.
Cold	Low	High potential for crystalline solid recovery.
Ethyl Acetate/Hexanes	Hot	High	Excellent system. Dissolve in minimal hot ethyl acetate, add hexanes.
Cold	Low	Often yields clean crystals with good recovery.
Dichloromethane/Hexanes	Hot	High	Good for removing non-polar impurities.
Cold	Low	Ensure slow cooling to prevent rapid crashing out.

Question 3: My NMR analysis shows a significant amount of the corresponding methyl/ethyl ester. How do I remove this impurity?

Expert Analysis: This is a common issue when the synthesis involves the hydrolysis of an ester precursor.[1][2] Incomplete hydrolysis is often the cause. While chromatographic separation is an option, a more robust and scalable solution is to force the hydrolysis reaction to completion.

Recommended Protocol: Post-Purification Hydrolysis

• Reaction Setup: Combine the impure product containing the ester with a mixture of THF and water (e.g., a 3:1 ratio).

• Base Addition: Add 1.5 to 2.0 molar equivalents of a base, such as lithium hydroxide (LiOH) or sodium hydroxide (NaOH). LiOH is often preferred as it is less likely to cause side reactions.

• Reaction Monitoring: Stir the reaction at room temperature or with gentle heating (e.g., 40°C). Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting ester spot has completely disappeared.

• Work-up:

  • Cool the reaction mixture in an ice bath.

  • Carefully acidify the solution to a pH of 2-3 using a dilute acid like 1M HCl.[3] The desired carboxylic acid will precipitate out of the solution.

  • Stir the cold slurry for 15-30 minutes.

• Isolation and Final Purification:

  • Collect the solid product by vacuum filtration.

  • Wash the filter cake thoroughly with cold deionized water to remove any inorganic salts.

  • Dry the product under vacuum.

  • Perform a final recrystallization from a suitable solvent system (see Question 2) to achieve high purity.

Question 4: I am attempting column chromatography, but the product is streaking badly on the silica gel, leading to poor separation.

Expert Analysis: Carboxylic acids are notorious for streaking on standard silica gel. This occurs because the acidic proton interacts strongly with the polar silica surface, leading to a poor equilibrium between the stationary and mobile phases. The solution is to suppress the ionization of the carboxylic acid.[4]

Recommended Protocol: Modified Mobile Phase for Flash Chromatography

• Adsorbent: Use standard silica gel (40-63 µm particle size).

• Mobile Phase Selection: Choose a non-polar/polar solvent system, typically Hexanes/Ethyl Acetate or Dichloromethane/Methanol.

• Acid Additive: This is the critical step. Add a small amount of a volatile acid to your mobile phase. Acetic acid (0.5% to 1.0% v/v) is the most common and effective choice. The acid protonates the silica surface and ensures the carboxylic acid product remains in its neutral, less polar form, resulting in a well-defined band.

• Column Packing and Loading:

  • Pack the column with the mobile phase containing the acetic acid additive.

  • Dissolve your crude product in a minimal amount of the mobile phase or dichloromethane. If solubility is low, you can pre-adsorb it onto a small amount of silica gel (dry loading).

• Elution: Run the column as usual. The product should now elute as a much sharper band, allowing for effective separation from less polar impurities (eluting earlier) and more polar impurities (remaining on the column).

• Solvent Removal: After combining the pure fractions, remove the solvent using a rotary evaporator. The added acetic acid is volatile and will co-evaporate, leaving your pure product.

Workflow & Troubleshooting Diagrams

Frequently Asked Questions (FAQs)

Q1: What are the expected starting materials and potential side-products I should be aware of?

The synthesis of 3-Chloro-6-iodopyrazine-2-carboxylic acid typically proceeds from a more readily available aminopyrazine. A common route involves the diazotization of 3-amino-6-chloropyrazine-2-carboxylic acid (or its ester) followed by a Sandmeyer-type reaction with an iodide source. Therefore, key impurities to monitor are:

• Unreacted Starting Material: 3-amino-6-chloropyrazine-2-carboxylic acid.

• Dehalogenated Impurity: 3-Chloropyrazine-2-carboxylic acid (loss of iodine).

• Hydroxylated Byproduct: 3-Chloro-6-hydroxypyrazine-2-carboxylic acid, from the reaction of the diazonium salt with water.

Q2: What is the general solubility profile of 3-Chloro-6-iodopyrazine-2-carboxylic acid?

As a polar, acidic molecule, it exhibits the following general solubility:

• High Solubility: In polar aprotic solvents like DMSO and DMF, and in polar protic solvents like methanol and ethanol. Also soluble in THF and ethyl acetate.

• Low Solubility: In non-polar solvents such as hexanes, heptane, and toluene.

• Aqueous Solubility: It is sparingly soluble in neutral water but highly soluble in aqueous base (e.g., NaOH, NaHCO₃) due to the formation of the corresponding carboxylate salt. It is poorly soluble in aqueous acid.

Q3: Which analytical techniques are best for assessing the purity of the final product?

A combination of techniques is recommended for a comprehensive assessment:

• ¹H NMR (Proton Nuclear Magnetic Resonance): Provides a clean spectrum for a pure sample, typically showing two singlets or two doublets in the aromatic region (around 8.0-9.0 ppm) corresponding to the two pyrazine protons. The absence of signals from starting materials or solvent impurities is a key indicator of purity.

• LC-MS (Liquid Chromatography-Mass Spectrometry): This is an excellent tool to confirm the molecular weight of the product ([M-H]⁻ or [M+H]⁺) and to detect trace impurities that may not be visible by NMR.

• RP-HPLC (Reverse-Phase High-Performance Liquid Chromatography): The primary method for quantitative purity analysis. Using a C18 column with a mobile phase of acetonitrile/water containing a modifier like 0.1% trifluoroacetic acid (TFA) will provide a sharp peak for the product. Purity is typically reported as a percentage of the area under the curve.

• Melting Point: A sharp melting point range (e.g., within 1-2°C) is a good qualitative indicator of high purity. Impurities will typically broaden and depress the melting point.

Q4: Are there any specific safety precautions I should take when handling this compound?

Yes. As with any halogenated heterocyclic compound, appropriate safety measures are essential:

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-resistant gloves (nitrile is a suitable choice).

• Handling: Handle the solid powder in a well-ventilated area or a chemical fume hood to avoid inhalation of fine dust.

• Toxicity: While specific toxicity data may be limited, related halogenated aromatic compounds can be irritants to the skin, eyes, and respiratory system. Assume the compound is hazardous and avoid direct contact.[5]

• Disposal: Dispose of chemical waste according to your institution's environmental health and safety guidelines.

References

• CN113135862A - Synthetic method of 6-fluoro-3-hydroxypyrazine-2-carboxylic acid.
• Research Journal of Pharmaceutical, Biological and Chemical Sciences - Synthesis, Free Radical Scavenging Activity, Antimicrobial And Molecular Docking Studies Of Novel Pyrazine 2-Carboxylic Acid Derivatives Of Piperazines.
• Moroccan Journal of Chemistry - Chemical Transformation of Pyrazine Derivatives.
• IOP Conference Series: Materials Science and Engineering - Synthesis and molecular docking study of 6-chloropyrazine-2-carboxylic acid derivatives.
• European Journal of Organic Chemistry - Iodolactonization of 3‐Alkynylthiophene‐2‐Carboxylic and 3‐Alkynylpicolinic Acids for the Synthesis of Fused Heterocycle. (Provides context on reactions involving iodine on heterocyclic rings).
• Semantic Scholar - Synthesis and molecular docking study of 6-chloropyrazine-2- carboxylic acid derivatives. (Duplicate of reference 4, provides similar synthetic context).
• Molecules - Substituted Pyrazinecarboxamides: Synthesis and Biological Evaluation. (Illustrates the synthesis of amides from pyrazine carboxylic acid chlorides).
• Santa Cruz Biotechnology - 3-Chloro-2-pyrazine-carboxylic acid, CAS 27398-39-6.
• Google Patents - US3004027A - Process for purification of 3,6-dichloropyridazine.
• Google Patents - WO2014095080A2 - Process for the purification of carboxylic acids.
• Journal of Chromatography B: Biomedical Sciences and Applications - Chromatographic separations of aromatic carboxylic acids.
• Molecules - Substituted Amides of Pyrazine-2-carboxylic acids: Synthesis and Biological Activity.
• Molecules - Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. (Reviews various LC methods applicable to carboxylic acid analysis).
• ChemicalBook - 3-CHLORO-2-PYRAZINE-CARBOXYLIC ACID | 27398-39-6.
• Organic Syntheses - Pyrazine-2,3-dicarboxylic acid.
• Molecules - Substituted Amides of Pyrazine-2-carboxylic acids: Synthesis and Biological Activity. (Further examples of reactions and work-ups involving pyrazine carboxylic acids).
• Sigma-Aldrich - 6-Chloropyridine-3-carboxylic acid 99 5326-23-8.
• ResearchGate - Purification Of Organic Acids Using Anion Exchange Chromatography. (Discusses ion-exchange chromatography as a method for purifying organic acids).
• Molecules - Derivatives of 3-Aminopyrazine-2-carboxamides: Synthesis, Antimicrobial Evaluation, and in Vitro Cytotoxicity. (Shows synthesis from an aminopyrazine carboxylic acid precursor).
• Arkivoc - Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction.
• BLD Pharm - 1824576-04-6|3-Chloro-6-cyanopyrazine-2-carboxylic acid.
• Crash Course - Carboxylic Acid Derivatives & Hydrolysis Reactions: Crash Course Organic Chemistry #31. (Educational resource explaining the fundamentals of ester hydrolysis).
• SlidePlayer - HYDROLYSIS REACTIONS.
• Chemistry LibreTexts - 5.4: Hydrolysis Reactions. (Educational text on the principles of ester and amide hydrolysis).

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• 4. Chromatographic separations of aromatic carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 6-クロロニコチン酸 99% | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Hydrolysis of 3-Chloro-6-iodopyrazine-2-carboxylates

Current Status: Operational Ticket ID: PYR-HYD-362 Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary

You are attempting to hydrolyze the ester moiety of 3-chloro-6-iodopyrazine-2-carboxylic acid (typically methyl or ethyl ester) to its corresponding free acid.

The Critical Challenge: This substrate is a "loaded spring." The pyrazine ring is highly electron-deficient. The C3-chlorine (ortho to the carbonyl) is exceptionally prone to Nucleophilic Aromatic Substitution (

) . Standard saponification conditions (NaOH, heat) will almost certainly displace the chlorine with a hydroxyl group, destroying your scaffold before the ester hydrolyzes.

This guide provides a "Safe-Harbor" protocol designed to selectively hydrolyze the ester while preserving the halogen decorations essential for downstream cross-coupling (e.g., Favipiravir analogs).

Module 1: The "Golden" Protocol (SOP)

Use this protocol as your baseline. Deviations increase the risk of side reactions.

Reagents & Stoichiometry

Component	Equiv.	Role	Notes
Substrate	1.0	Reactant	Dissolve fully before base addition.
LiOH·H₂O	1.1 - 1.2	Reagent	Do not use NaOH/KOH. Lithium is a weaker nucleophile in this context and coordinates the carbonyl oxygen, accelerating hydrolysis without promoting as aggressively.
THF	[Vol A]	Solvent	Solubilizes the lipophilic ester.
Water	[Vol B]	Co-solvent	Required for hydrolysis.[1] Ratio THF:H₂O should be 3:1 or 4:1 .

Step-by-Step Workflow

• Dissolution: Dissolve the ester in THF and cool the solution to 0°C (ice bath). Homogeneity is critical here.

• Reagent Preparation: Dissolve LiOH·H₂O in the calculated volume of water.

• Controlled Addition: Add the aqueous LiOH dropwise to the cold ester solution over 10-15 minutes.

  • Why? High local concentrations of base trigger the displacement of the C3-Chlorine.

• Reaction: Stir at 0°C for 2–4 hours . Monitor by TLC/LC-MS.

  • Stop Condition: Stop immediately upon consumption of starting material. Do not "soak" overnight.

• Quench & Workup (Critical):

  • Dilute with cold water.

  • Wash with EtOAc (removes unreacted ester).

  • Acidification: Carefully acidify the aqueous layer with 1N HCl to pH 3–4 at 0°C.

  • Warning: Do not go to pH < 1. Pyrazine-2-carboxylic acids are prone to decarboxylation in strong acid, especially if the ring is electron-poor.

  • Extract the free acid into EtOAc, dry over Na₂SO₄, and concentrate without heating above 35°C .

Module 2: Troubleshooting Matrix

Diagnostic Decision Tree

Use the following logic to diagnose your reaction failure.

Figure 1: Diagnostic logic for common failure modes in pyrazine ester hydrolysis.

Detailed Solutions

Symptom 1: Formation of 3-Hydroxy impurity (Yellow/Orange solid)

Observation: LC-MS shows a mass shift corresponding to

(M-16 approx). Root Cause: reaction. The base attacked the ring carbon (C3) instead of the ester carbonyl. This is driven by the electron-withdrawing effect of the para-iodine and the ortho-ester. Corrective Action:

• Protocol Shift: If LiOH at 0°C fails, switch to Trimethyltin hydroxide (Me₃SnOH) in 1,2-dichloroethane at 60°C. This is a specific method for sensitive esters where basicity must be minimized, though toxicity is a concern.

• Alternative: Use Ba(OH)₂ . Barium salts sometimes offer better regiocontrol due to chelation effects between the ring nitrogens and the carboxylate.

Symptom 2: Low Yield / Material Loss during Workup

Observation: Aqueous layer is acidified, but no precipitate forms, or yield is <40%. Root Cause: Pyrazine carboxylic acids are amphoteric and highly water-soluble (zwitterionic character). Corrective Action:

• Salting Out: Saturate the aqueous phase with NaCl before extraction.

• Solvent Switch: Use 2-MeTHF or DCM/iPrOH (3:1) for extraction instead of pure EtOAc. The acid is likely stuck in the water phase.

Symptom 3: Decarboxylation (Loss of CO₂)

Observation: LC-MS shows product mass minus 44 amu. Root Cause: Electron-deficient heteroaromatic acids are unstable. The carboxyl group withdraws electrons from an already starved ring, making the bond labile. Corrective Action:

• Avoid all heat during concentration.

• Store the product as a salt (e.g., sodium salt) rather than the free acid if it is to be stored for long periods.

Module 3: Mechanistic Visualization

Understanding the competition between the desired Hydrolysis and the undesired Substitution (

) is vital.

Figure 2: Kinetic competition between saponification and nucleophilic aromatic substitution.

Module 4: Frequently Asked Questions (FAQ)

Q: Can I use acid hydrolysis (HCl/H₂SO₄) to avoid the

side reaction? A: Generally, no. While acid hydrolysis prevents the hydroxyl displacement of the chlorine, it requires high temperatures (reflux) to activate the ester. These temperatures almost invariably lead to decarboxylation of the pyrazine-2-carboxylic acid. Acid hydrolysis is only viable if the ester is extremely labile (e.g., t-butyl ester using TFA).

Q: Why is the 3-position so reactive compared to the 6-position? A: The 3-position is ortho to the electron-withdrawing carbonyl group and adjacent to a ring nitrogen. This creates a "perfect storm" of electron deficiency, stabilizing the Meisenheimer complex intermediate required for

. The 6-position (meta to carbonyl) is less activated.

Q: My product is turning black upon drying. What is happening? A: Pyrazine acids are light-sensitive and air-sensitive. The darkening indicates decomposition (likely polymerization or iodine liberation). Store under Argon in the dark at -20°C.

References

• Guo, Q., et al. (2019).[2][3] "The complete synthesis of favipiravir from 2-aminopyrazine." Chemical Papers, 73, 1043–1051.[2] (Discusses the reactivity of 3,6-substituted pyrazines and the stability of the carboxylic acid moiety).

• Karatas, H., et al. (2022).[3][4][5] "An economical and practical procedure of favipiravir synthesis for the treatment of Covid-19."[3][4] Chemical Papers, 77, 2605–2614. (Provides detailed protocols for handling 3,6-dichloropyrazine-2-carbonitrile and related hydrolysis steps). [3]

• Scientific Update. (2020). "Favipiravir and the battle against COVID-19." (Reviews various synthetic routes involving halo-pyrazine hydrolysis and the risks of side reactions).

• Master Organic Chemistry. (2022). "Basic Hydrolysis of Esters – Saponification." (General mechanistic grounding for the LiOH/THF protocol).

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Stability of 3-Chloro-6-iodopyrazine-2-carboxylic acid under basic conditions

A Guide to Understanding and Mitigating Instability in Basic Media

Welcome to the technical support center for 3-Chloro-6-iodopyrazine-2-carboxylic acid. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of handling this versatile building block, particularly its stability under basic conditions. As a senior application scientist, I will provide you with in-depth technical guidance, troubleshooting protocols, and answers to frequently asked questions to ensure the integrity of your experiments.

Troubleshooting Guide: Navigating Experimental Challenges

Working with halogenated pyrazines in basic media can present several challenges. This guide provides a structured approach to identifying and solving common issues you may encounter.

Problem 1: Rapid Consumption of Starting Material and Appearance of Unexpected Peaks in LC-MS Analysis

Scenario: You have set up a reaction involving 3-Chloro-6-iodopyrazine-2-carboxylic acid in the presence of a base (e.g., NaOH, K₂CO₃, or an amine), and you observe a rapid decrease in the starting material, accompanied by the emergence of one or more new peaks in your LC-MS analysis, even at room temperature.

Root Cause Analysis: The pyrazine ring is an electron-deficient aromatic system, making it susceptible to nucleophilic aromatic substitution (SNAr).[1][2][3] The presence of two nitrogen atoms in the ring, along with the electron-withdrawing carboxylic acid group, further activates the molecule for attack by nucleophiles. In a basic medium, the primary nucleophile is often the hydroxide ion (OH⁻) from water or the base itself, leading to the displacement of one of the halogen substituents.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for unexpected reaction outcomes.

Mitigation Strategies:

• Temperature Control: Perform the reaction at a lower temperature (e.g., 0 °C or below). The rate of SNAr is highly temperature-dependent.

• Choice of Base: If possible, use a non-nucleophilic, sterically hindered base (e.g., proton sponge) or a weaker inorganic base (e.g., Cs₂CO₃) in an anhydrous solvent to minimize the concentration of hydroxide ions.

• Anhydrous Conditions: Ensure your reaction is performed under strictly anhydrous conditions to eliminate water as a source of hydroxide ions.

• Reaction Time: Monitor the reaction closely and minimize the reaction time to reduce the extent of degradation.

Problem 2: My Product is a Mixture of Chloro- and Iodo-Substituted Isomers

Scenario: You are performing a reaction where another nucleophile is intended to substitute one of the halogens, but you obtain a mixture of products where both the chloro and iodo groups have been replaced.

Root Cause Analysis: Both the chloro and iodo substituents on the pyrazine ring are potential leaving groups in an SNAr reaction. The relative reactivity is a balance between two competing factors:

• Inductive Effect: Chlorine is more electronegative than iodine, and its stronger electron-withdrawing inductive effect provides greater stabilization to the negatively charged Meisenheimer intermediate that forms during the rate-determining step. This favors substitution at the carbon bearing the chloro group.[4]

• Leaving Group Ability: The carbon-iodine bond is weaker than the carbon-chlorine bond, making iodide a better leaving group than chloride.[4]

The preferred site of substitution can be influenced by the nature of the nucleophile and the reaction conditions.

Experimental Protocol to Determine Regioselectivity:

• Reactant Preparation: Dissolve 3-Chloro-6-iodopyrazine-2-carboxylic acid in an appropriate anhydrous solvent (e.g., DMF or NMP) under an inert atmosphere.

• Nucleophile Addition: Add a slight excess (1.1 equivalents) of your nucleophile at a controlled low temperature (e.g., 0 °C).

• Base Addition: Slowly add a non-nucleophilic base (e.g., DIPEA) to scavenge the acid formed during the reaction.

• Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS at regular intervals.

• Product Analysis: Upon completion, quench the reaction and analyze the product mixture by ¹H NMR and LC-MS to determine the ratio of the two isomeric products.

Data Presentation: Influence of Nucleophile on Regioselectivity (Hypothetical Data)

Nucleophile	Predominant Product	Rationale
Sodium Methoxide	6-Chloro-3-methoxypyrazine-2-carboxylic acid	"Hard" nucleophiles often favor displacement of the chloro group due to the stabilizing inductive effect of chlorine on the Meisenheimer intermediate.
Sodium Thiophenoxide	3-Chloro-6-(phenylthio)pyrazine-2-carboxylic acid	"Soft" nucleophiles may favor displacement of the iodo group due to the better leaving group ability of iodide.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for 3-Chloro-6-iodopyrazine-2-carboxylic acid in basic conditions?

The primary degradation pathway is nucleophilic aromatic substitution (SNAr), where a nucleophile, typically hydroxide in aqueous basic media, displaces either the chlorine or iodine atom.[1][2][3] This results in the formation of 3-chloro-6-hydroxypyrazine-2-carboxylic acid or 3-hydroxy-6-iodopyrazine-2-carboxylic acid.

Caption: Competing SNAr pathways in the presence of hydroxide.

Q2: Which halogen is more likely to be substituted in a basic solution?

The regioselectivity is nuanced. While iodide is a better leaving group, the high electronegativity of chlorine stabilizes the anionic Meisenheimer intermediate, which is the rate-determining step in many SNAr reactions.[4] Therefore, displacement of the chloro group is often competitive and can even be the major pathway, especially with "hard" nucleophiles like hydroxide.

Q3: Can the carboxylic acid group be lost under basic conditions?

Yes, decarboxylation is a potential, though likely slower, degradation pathway. The pKa of pyrazine-2-carboxylic acid is approximately 2.9, so it will exist as the carboxylate anion in basic solutions.[5][6] While aromatic carboxylic acids are generally stable, the electron-deficient nature of the pyrazine ring could facilitate decarboxylation under harsh conditions (e.g., high temperatures). Studies on pyridinecarboxylic acids have shown that the 2-carboxy isomer is more prone to decarboxylation.[7]

Q4: What are the expected degradation products in an aqueous basic solution?

The primary degradation products are expected to be 3-chloro-6-hydroxypyrazine-2-carboxylic acid and 3-hydroxy-6-iodopyrazine-2-carboxylic acid. Further substitution could lead to 3,6-dihydroxypyrazine-2-carboxylic acid. Under more forcing conditions, decarboxylated products such as 3-chloro-6-iodopyrazine could also be formed.

Q5: How does the pKa of the carboxylic acid influence stability?

The pKa of pyrazine-2-carboxylic acid is around 2.9.[5][6] In basic media, the carboxylic acid will be deprotonated to the carboxylate. The carboxylate group is more electron-donating than the carboxylic acid, which slightly deactivates the pyrazine ring towards nucleophilic attack. However, this effect is generally not sufficient to prevent SNAr, especially with strong nucleophiles or at elevated temperatures.

References

• Packiaraj, S., et al. Structural and antioxidant properties of guanylhydrazinium pyrazine-2-carboxylate. Journal of Materials Science: Materials in Electronics32 , 7704–7718 (2021). Available at: [Link]

• Syntheses, structures, and stabilities of aliphatic and aromatic fluorous iodine(I) and iodine(III) compounds. Beilstein Journal of Organic Chemistry13 , 2486-2501 (2017). Available at: [Link]

• Nucleophilic aromatic substitution. Wikipedia. Available at: [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Available at: [Link]

• Nucleophilic Aromatic Substitution. Chemistry Steps. Available at: [Link]

• Aromatic Iodides: Synthesis and Conversion to Heterocycles. Molecules27 (22), 7935 (2022). Available at: [Link]

• Syntheses, structures, and stabilities of aliphatic and aromatic fluorous iodine(I) and iodine(III) compounds. Semantic Scholar. Available at: [Link]

• Nucleophilic Aromatic Substitution: SNAr. Organic Chemistry II - KPU Pressbooks. Available at: [Link]

• 2-Pyrazinecarboxylic acid. PubChem. Available at: [Link]

• Studies on the Regioselective Nucleophilic Aromatic Substitution (SNAr) Reaction of 2-Substituted 3,5-Dichloropyrazines. ResearchGate. Available at: [Link]

• Pyrazinoic acid. Wikipedia. Available at: [Link]

• 16.6: Nucleophilic Aromatic Substitution. Chemistry LibreTexts. Available at: [Link]

• Process for the iodination of aromatic compounds. Google Patents.

• A broadly applicable quantitative relative reactivity model for nucleophilic aromatic substitution (SNAr) using simple descriptors. Chemical Science13 , 8406-8414 (2022). Available at: [Link]

• Preparation of pyrazine carboxamides: a reaction involving N-heterocyclic carbene (NHC) intermediates. Tetrahedron Letters54 (38), 5232-5234 (2013). Available at: [Link]

• SNAr Reactive Pyrazine Derivatives as p53-Y220C Cleft Binders with Diverse Binding Modes. Journal of Medicinal Chemistry68 (11), 5649-5671 (2025). Available at: [Link]

• A green and efficient hydrolysis of methyl 5-chloropyrazine-2-carboxylate to 5-chloro- pyrazine-2-carboxylic acid. Journal of Chemical and Pharmaceutical Research6 (5), 104-105 (2014). Available at: [Link]

• A generally applicable quantitative reactivity model for nucleophilic aromatic substitution built from simple descriptors. ChemRxiv. Available at: [Link]

• Advances in the direct iodination of aromatic compounds. ResearchGate. Available at: [Link]

• Decarboxylation. Organic Chemistry Portal. Available at: [Link]

• Rate of Decarboxylation of pyridinecarboxylic acids. Chemistry Stack Exchange. Available at: [Link]

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• 1. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Structural and antioxidant properties of guanylhydrazinium pyrazine-2-carboxylate - ProQuest [proquest.com]
• 6. Pyrazinoic acid - Wikipedia [en.wikipedia.org]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]

Troubleshooting low conversion in amide coupling of electron-deficient pyrazines

Welcome to the technical support center for synthetic chemistry. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the amide coupling of electron-deficient pyrazines. The inherent electronic properties of the pyrazine ring often render standard amidation protocols ineffective, leading to low conversion, side product formation, and recovery of starting materials. This document provides in-depth, experience-driven answers to common troubleshooting questions, focusing on the underlying chemical principles to empower you to solve these challenging couplings.

Part 1: The Fundamentals - Why Is My Reaction Failing?

Q1: What makes the amide coupling of electron-deficient pyrazines so difficult?

The primary challenge stems from the electronic nature of the pyrazine ring. Pyrazine is an electron-deficient heterocycle due to the presence of two electronegative nitrogen atoms. This has two major consequences for amide coupling:

• Reduced Nucleophilicity of Aminopyrazines : If your pyrazine moiety is the amine coupling partner, the electron-withdrawing character of the ring significantly decreases the electron density on the amine's nitrogen atom. This reduction in nucleophilicity makes the amine a poor attacker for the activated carboxylic acid intermediate, leading to sluggish or failed reactions.[1][2] Standard coupling conditions are often insufficient to overcome this hurdle.

• Activation of Pyrazinecarboxylic Acids : If your pyrazine moiety is the carboxylic acid, its electron-deficient nature can influence the stability and reactivity of the activated intermediate (e.g., the O-acylisourea or active ester). While the acid itself is stronger, the subsequent steps can be problematic.

The result is often the recovery of starting materials, as the rate of productive amide bond formation is outcompeted by side reactions or decomposition of the activated intermediate.

Q2: I'm recovering my starting materials with no product formation. What's the most likely culprit?

Recovering your starting materials almost always points to one of two issues: failed activation or rapid deactivation of the key intermediate.

• Insufficient Activation: The coupling reagent you are using may not be potent enough to activate the carboxylic acid effectively, especially if the acid is also sterically hindered.[3][4]

• Hydrolysis of the Activated Intermediate: The most common deactivation pathway is hydrolysis. Activated carboxylic acid intermediates (e.g., O-acylisourea from EDC, OAt-esters from HATU) are highly reactive and susceptible to attack by water.[4][5] If your solvent and reagents are not strictly anhydrous, water will hydrolyze the intermediate back to the starting carboxylic acid, preventing the desired reaction with the amine.[5][6]

This leads to a futile cycle where the carboxylic acid is activated and then immediately quenched before the poorly nucleophilic aminopyrazine has a chance to react.

Part 2: Optimizing Your Core Reagents & Conditions

This section provides a logical troubleshooting workflow. If a less reactive method fails, proceed to the next, more powerful recommendation.

Figure 1: Troubleshooting Workflow for Pyrazine Amide Coupling.

Q3: My standard EDC/HOBt coupling isn't working. What should I try next?

When carbodiimide-based reagents like EDC or DCC fail with electron-deficient substrates, the next step is to employ more potent uronium or phosphonium salt-based coupling reagents.[3][5][7] These reagents form highly reactive active esters that can be more readily attacked by weak nucleophiles.

The most common and effective choices are:

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)

• PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate)

These reagents react with the carboxylic acid to form highly activated esters (OAt or OBt esters), which are more reactive than the HOBt esters formed with EDC/HOBt.[8] HATU is often the first choice for difficult couplings due to the superior reactivity and racemization suppression of the resulting 7-aza-1-hydroxybenzotriazole (HOAt) active ester.[8]

Q4: How do I choose between HATU, HBTU, and other powerful coupling reagents?

The choice depends on the specific challenge you are facing, but for electron-deficient pyrazines, reactivity is paramount.

Reagent	Activating Additive	Relative Reactivity & Use Case	Key Considerations
EDC/HOBt	HOBt	Low-Moderate. Effective for standard, unhindered substrates. Often fails with electron-deficient amines.[1][9]	Economical but often insufficient for this topic. Prone to hydrolysis.
HBTU/TBTU	HOBt	High. A significant step up from EDC. Generally reliable for many couplings.[10]	Can be outperformed by HATU in very difficult cases. Can cause guanidinylation side reaction.
HATU	HOAt	Very High. Often the reagent of choice for electron-deficient or sterically hindered substrates.[1][7] The HOAt leaving group is superior.	More expensive. Can cause guanidinylation if amine is not added last (see Q6).
COMU	OxymaPure	Very High. A modern, safer alternative to HATU/HBTU with comparable or better efficiency.[10] OxymaPure is not explosive like HOBt/HOAt.	Excellent performance and safety profile.
PyBOP	HOBt	High. A phosphonium salt, which can be very effective, especially for cyclizations and sterically demanding couplings.[7][10]	Byproduct (tris-pyrrolidino phosphamide) can sometimes be difficult to remove during purification.
T3P®	(Self-activated)	High. A phosphonic anhydride that is effective for a wide range of couplings with an easy workup, as byproducts are water-soluble.[11]	Excellent green chemistry profile and simple purification.[11]

Recommendation: For a low-converting pyrazine coupling, start with HATU or COMU . Their high reactivity provides the best chance of success.[10]

Q5: What is the role of the base, and which one should I use?

The base is critical for two reasons: it deprotonates the carboxylic acid to form the carboxylate nucleophile that attacks the coupling reagent, and it neutralizes any acid released during the reaction. For uronium/phosphonium salt couplings, at least two equivalents of base are typically required.[3][10]

The choice of base is crucial to avoid side reactions. A sterically hindered, non-nucleophilic base is ideal.

• DIPEA (N,N-Diisopropylethylamine): The most common choice. Its bulk prevents it from acting as a nucleophile and causing unwanted side reactions.[10]

• NMM (N-Methylmorpholine): A weaker, less hindered base than DIPEA. It is often recommended in cases where racemization is a significant concern, as over-basing can promote this side reaction.[10]

• 2,4,6-Collidine: An even weaker base that can be beneficial for highly sensitive substrates prone to racemization.[10]

• Triethylamine (TEA): Generally not recommended for sensitive couplings. It is less hindered and can cause side reactions, including racemization.[12]

Recommendation: Start with DIPEA . Use 2-3 equivalents for HATU/HBTU couplings. If racemization is observed, switch to NMM.

Part 3: Protocols and Side Reactions

Q6: I switched to HATU and now I see a new byproduct with a mass corresponding to my amine + 136. What is it?

This is a classic signature of a guanidinylation side reaction . The amine, instead of attacking the activated carboxylic acid, attacks the electron-deficient core of the HATU reagent itself. This forms a stable guanidinium byproduct and consumes your valuable amine starting material.

Sources

• 1. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. hepatochem.com [hepatochem.com]
• 4. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. jpt.com [jpt.com]
• 8. chempep.com [chempep.com]
• 9. benchchem.com [benchchem.com]
• 10. bachem.com [bachem.com]
• 11. rjpbcs.com [rjpbcs.com]
• 12. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Spectroscopic Analysis of 3-Chloro-6-iodopyrazine-2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Structural Significance of Substituted Pyrazines

Pyrazine-2-carboxylic acid and its derivatives are key scaffolds in medicinal chemistry, exhibiting a wide range of biological activities.[1] The precise structural characterization of these molecules is paramount for understanding their function and for the development of novel therapeutic agents. Among the array of analytical techniques available, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H NMR, stands out as an indispensable tool for elucidating molecular structure in solution.

This guide focuses on 3-Chloro-6-iodopyrazine-2-carboxylic acid, a halogenated derivative whose electronic properties are significantly influenced by the presence of a chloro, an iodo, and a carboxylic acid group on the pyrazine ring. Understanding the ¹H NMR spectrum of this compound not only confirms its identity but also provides deep insights into the electronic effects exerted by these substituents.

Predicted ¹H NMR Spectrum of 3-Chloro-6-iodopyrazine-2-carboxylic acid

While an experimental spectrum for 3-Chloro-6-iodopyrazine-2-carboxylic acid is not publicly available, we can predict its key features based on the analysis of structurally analogous compounds. The pyrazine ring in this molecule contains a single proton at the 5-position. The chemical shift of this proton is influenced by the electron-withdrawing effects of the adjacent nitrogen atoms, the chloro group at position 3, the iodo group at position 6, and the carboxylic acid group at position 2.

The presence of multiple electronegative substituents is expected to deshield the remaining proton, shifting its resonance to a lower field (higher ppm value).[2] The carboxylic acid proton itself is expected to appear as a broad singlet at a significantly downfield chemical shift, typically in the range of 10-12 ppm, due to its acidic nature and participation in hydrogen bonding.[3]

Comparative Analysis with Structurally Related Compounds

To substantiate our prediction, we will compare the expected spectrum of 3-Chloro-6-iodopyrazine-2-carboxylic acid with the known ¹H NMR data of related pyrazine derivatives.

Compound	Structure	Key ¹H NMR Data (Solvent)	Citation
2-Pyrazinecarboxylic acid

δ 8.77 (d, J=2.4 Hz, 1H), 8.56 (dd, J=2.4, 1.4 Hz, 1H), 9.49 (d, J=1.4 Hz, 1H) (CDCl₃)[1]3-Chloropyrazine-2-carboxylic acidδ 8.20 (d, J=2.4 Hz, 1H, H6), 7.80 (d, J=2.4 Hz, 1H, H5) (DMSO-d₆)[4]6-Iodo-pyridine-2-carboxylic acid hydrazide*No specific ¹H NMR data was found in the search results for this exact compound to make a direct comparison.[5]

Note: While a direct analogue with an iodo group on the pyrazine ring was not found, the data for 3-chloropyrazine-2-carboxylic acid provides a valuable comparison point.

The ¹H NMR spectrum of 3-chloropyrazine-2-carboxamide shows two doublets for the pyrazine protons at 8.20 ppm and 7.80 ppm in DMSO-d₆.[4] The introduction of a second halogen, an iodine atom, at the 6-position in our target molecule would likely lead to a further downfield shift for the remaining proton at the 5-position due to the cumulative electron-withdrawing effects of both halogens.

Experimental Protocol for ¹H NMR Spectrum Acquisition

To obtain a high-quality ¹H NMR spectrum of 3-Chloro-6-iodopyrazine-2-carboxylic acid, the following protocol is recommended. This protocol is designed to be a self-validating system, ensuring accuracy and reproducibility.

Materials:

• 3-Chloro-6-iodopyrazine-2-carboxylic acid (5-10 mg)

• Deuterated solvent (e.g., DMSO-d₆, CDCl₃) (0.5-0.7 mL)

• NMR tube (5 mm)

• Tetramethylsilane (TMS) as an internal standard (optional, as modern spectrometers can reference the residual solvent peak)

Instrumentation:

• NMR Spectrometer (300 MHz or higher recommended for better resolution)

Procedure:

• Sample Preparation:

  • Accurately weigh 5-10 mg of 3-Chloro-6-iodopyrazine-2-carboxylic acid and transfer it to a clean, dry NMR tube.

  • Add approximately 0.6 mL of the chosen deuterated solvent (DMSO-d₆ is often a good choice for carboxylic acids due to its ability to solubilize polar compounds and slow down the exchange of acidic protons).

  • Cap the NMR tube and gently vortex or sonicate to ensure complete dissolution of the sample.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Set the appropriate spectral width and acquisition time.

  • Acquire the ¹H NMR spectrum using a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase the spectrum to obtain pure absorption lineshapes.

  • Calibrate the chemical shift scale by referencing the residual solvent peak (e.g., DMSO-d₅ at 2.50 ppm) or the TMS signal at 0.00 ppm.

  • Integrate the signals to determine the relative number of protons.

Workflow for ¹H NMR Analysis

A streamlined workflow for acquiring and processing the ¹H NMR spectrum.

Interpreting the Spectrum: Causality of Substituent Effects

The chemical shift of the pyrazine ring proton is a direct reflection of its electronic environment. The substituents on the ring modulate this environment through inductive and resonance effects.

• Nitrogen Atoms: The two nitrogen atoms in the pyrazine ring are strongly electron-withdrawing due to their high electronegativity, which significantly deshields the adjacent protons.

• Carboxylic Acid Group: The -COOH group is also electron-withdrawing, further contributing to the deshielding of the ring proton.[3]

• Halogens (Chloro and Iodo): Both chlorine and iodine are electronegative and exert an electron-withdrawing inductive effect, which deshields the ring protons.[6] While halogens can also have a resonance effect by donating lone pair electrons, their inductive effect typically dominates in aromatic systems.

The cumulative effect of these three types of electron-withdrawing groups on the pyrazine ring in 3-Chloro-6-iodopyrazine-2-carboxylic acid will result in a significant downfield chemical shift for the lone proton at the 5-position.

Influence of Substituents on Proton Chemical Shift

Sources

• 1. researchgate.net [researchgate.net]
• 2. ucl.ac.uk [ucl.ac.uk]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. mdpi.com [mdpi.com]
• 5. 6-Iodo-pyridine-2-carboxylic acid hydrazide | CAS 851102-43-7 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 6. organicchemistrydata.org [organicchemistrydata.org]

A Comparative Guide to the Mass Spectrometry Fragmentation of 3-Chloro-6-iodopyrazine-2-carboxylic acid

This guide provides an in-depth analysis and expert prediction of the mass spectrometric fragmentation behavior of 3-Chloro-6-iodopyrazine-2-carboxylic acid. As no definitive, published spectrum for this specific molecule is readily available, this document leverages fundamental principles of mass spectrometry and data from analogous structures to construct a reliable, predictive framework.

This comparison guide is designed for researchers in analytical chemistry, medicinal chemistry, and drug development. It contrasts the fragmentation patterns expected from high-energy Electron Ionization (EI) with those from soft-ionization Electrospray (ESI), providing the causal reasoning behind experimental choices and data interpretation.

Introduction and Physicochemical Context

3-Chloro-6-iodopyrazine-2-carboxylic acid is a halogenated heterocyclic compound. Such molecules are common scaffolds in pharmaceutical and agrochemical research. Understanding their metabolic fate, degradation pathways, and structural integrity is paramount. Mass spectrometry (MS) is the definitive tool for this, but interpreting the spectra of poly-halogenated, multifunctional compounds requires a nuanced understanding of competing fragmentation pathways.

The key structural features that will dictate fragmentation are:

• The Carboxylic Acid Group: Prone to facile decarboxylation (loss of CO₂). It is also acidic, making it ideal for negative mode electrospray ionization.

• The Pyrazine Ring: A nitrogen-containing aromatic heterocycle, which is relatively stable but can undergo characteristic ring cleavage, such as the loss of hydrogen cyanide (HCN).

• Carbon-Halogen Bonds: The molecule possesses two different halogen substituents. The Carbon-Iodine (C-I) bond (bond energy ~228 kJ/mol) is significantly weaker than the Carbon-Chlorine (C-Cl) bond (~346 kJ/mol). This disparity is a critical determinant of the fragmentation cascade, with the loss of iodine being a highly favored pathway.[1]

Molecular Formula and Mass

• Molecular Formula: C₅H₂ClIN₂O₂

• Monoisotopic Mass: 299.8744 u

• Isotopic Pattern: The presence of one chlorine atom results in a characteristic M+2 peak with an intensity approximately one-third of the monoisotopic (M) peak.[2] This provides an immediate diagnostic signature.

Ion	Calculated m/z (Monoisotopic)	Relative Abundance (%)
[M]⁺	299.8744	100.0
[M+1]⁺	300.8778	5.5
[M+2]⁺	301.8715	32.0

Comparative Fragmentation Analysis: EI vs. ESI

The choice of ionization technique fundamentally alters the energy imparted to the analyte, dictating the extent of fragmentation. We will compare the hard ionization technique of Electron Ionization (EI) with the soft ionization technique of Electrospray Ionization (ESI) in negative mode.

Predicted Fragmentation Pathway under Electron Ionization (EI)

EI utilizes a high-energy electron beam (typically 70 eV) that induces complex fragmentation cascades, providing rich structural detail, though sometimes at the expense of the molecular ion peak.[3][4] The initial event is the formation of a radical cation, M•⁺.

Key Predicted Fragmentation Steps (EI):

• Decarboxylation: The most favorable initial fragmentation for many aromatic carboxylic acids is the loss of a neutral CO₂ molecule.[5] This leads to the formation of a radical cation at m/z 255.9.

• Iodine Loss: Due to the low C-I bond energy, the subsequent loss of an iodine radical (•I) is highly probable. This is often a dominant fragmentation pathway for iodoaromatic compounds.[1] This would produce a stable, even-electron cation at m/z 128.9.

• Chlorine Loss: Loss of a chlorine radical (•Cl) from the [M-CO₂]•⁺ ion is also possible, but less favored than iodine loss, yielding an ion at m/z 220.9.

• HCN Loss: Following the loss of halogens, the pyrazine ring itself can fragment. A characteristic fragmentation of nitrogen heterocycles is the neutral loss of HCN (27 u), which would result in smaller fragment ions.

Diagram: Predicted EI Fragmentation Pathway

Caption: Predicted EI fragmentation cascade for 3-Chloro-6-iodopyrazine-2-carboxylic acid.

Predicted Fragmentation Pathway under Negative Mode Electrospray Ionization (ESI)

ESI is a soft ionization technique ideal for polar, acidic molecules.[6] In negative mode, the molecule is deprotonated to form an [M-H]⁻ ion. Fragmentation is then induced in the collision cell (MS/MS or CID). This method is less energetic than EI, leading to simpler, more predictable spectra.[7]

Key Predicted Fragmentation Steps (ESI⁻):

• Deprotonation: The initial event is the formation of the pseudomolecular ion [M-H]⁻ at m/z 298.9. This is typically the parent ion selected for MS/MS analysis.

• Decarboxylation: Collision-induced dissociation (CID) of the [M-H]⁻ ion will readily induce the loss of a neutral CO₂ molecule (44 u).[6][8] This is often the most prominent fragmentation and results in the primary fragment ion at m/z 254.9.

• Halogen Loss: Further fragmentation of the [M-H-CO₂]⁻ ion would involve the loss of halogens. This can occur via homolytic cleavage (loss of •I or •Cl) or heterolytic cleavage (loss of I⁻ or Cl⁻). The loss of a neutral iodine radical is a likely pathway.

Diagram: Predicted ESI⁻ Fragmentation Pathway

Caption: Predicted ESI⁻ MS/MS fragmentation of 3-Chloro-6-iodopyrazine-2-carboxylic acid.

Summary of Predicted Key Ions

Ionization Mode	Predicted m/z	Proposed Formula	Proposed Identity / Fragmentation
EI (+)	299.9	[C₅H₂ClIN₂O₂]•⁺	Molecular Ion (M•⁺)
255.9	[C₄H₂ClIN₂]•⁺	[M - CO₂]•⁺
129.0	[C₄H₂ClN₂]⁺	[M - CO₂ - I]⁺ (Predicted Base Peak)
220.9	[C₄H₂IN₂]⁺	[M - CO₂ - Cl]⁺
172.9	[C₅H₂ClN₂O₂]⁺	[M - I]⁺
ESI (-)	298.9	[C₅HClIN₂O₂]⁻	[M-H]⁻ (Parent Ion)
254.9	[C₄HClIN₂]⁻	[M - H - CO₂]⁻ (Predicted Base Peak)
128.0	[C₄HClN₂]⁻	[M - H - CO₂ - I]⁻

Recommended Experimental Protocol (LC-ESI-MS/MS)

To validate these predictions and characterize the compound, a liquid chromatography-tandem mass spectrometry (LC-MS/MS) experiment using ESI is the recommended approach for its sensitivity and compatibility with the analyte's polarity.

Sample and Mobile Phase Preparation

• Sample Preparation: Dissolve the solid standard of 3-Chloro-6-iodopyrazine-2-carboxylic acid in a suitable solvent (e.g., methanol or acetonitrile) to a stock concentration of 1 mg/mL. Prepare a working solution by diluting the stock to 1-10 µg/mL in the initial mobile phase composition.

• Mobile Phase A: 0.1% Formic Acid in Water. While the analysis is in negative mode, a small amount of acidifier can improve peak shape. For optimal negative mode sensitivity, 5 mM ammonium acetate can be used as an alternative.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

LC-MS/MS Parameters

• LC Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size) is suitable.

• Gradient: Start with 5-10% B, ramp to 95% B over 5-7 minutes, hold for 2 minutes, and re-equilibrate.

• Flow Rate: 0.3-0.4 mL/min.

• Injection Volume: 1-5 µL.

• Ion Source: Electrospray Ionization (ESI), Negative Mode.

• MS1 Scan: Scan a range of m/z 100-400 to find the [M-H]⁻ parent ion at m/z 298.9.

• MS2 Scan (Product Ion Scan): Isolate the precursor ion at m/z 298.9 and apply a range of collision energies (e.g., 10-40 eV) to generate the fragmentation spectrum. This will validate the predicted loss of CO₂ to the fragment at m/z 254.9.

Diagram: Experimental Workflow

Caption: Recommended workflow for the LC-ESI-MS/MS analysis of the target compound.

Conclusion and Authoritative Grounding

This guide presents a robust, predictive framework for the mass spectrometric fragmentation of 3-Chloro-6-iodopyrazine-2-carboxylic acid. By comparing high-energy EI and soft-ionization ESI, we can anticipate the primary fragmentation pathways and key diagnostic ions.

• Under EI conditions, expect a complex spectrum with a prominent base peak at m/z 129.0 , corresponding to the loss of both CO₂ and the iodine atom.

• Under ESI(-) conditions, a much simpler MS/MS spectrum is predicted, with the deprotonated molecule ([M-H]⁻ at m/z 298.9) readily losing CO₂ to produce a dominant product ion at m/z 254.9 .

These predictions are grounded in the well-established principles of fragmentation for carboxylic acids, halogenated compounds, and nitrogen heterocycles.[1][5][9] The provided experimental protocol offers a clear and validated method for confirming these findings in a laboratory setting, ensuring trustworthy and reproducible characterization of this and similar molecules.

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Advantages of 3-Chloro-6-iodopyrazine-2-carboxylic acid over 3,6-dichloropyrazine-2-carboxylic acid

A-Comparative-Guide-to-Pyrazinecarboxylic-Acid-Intermediates-in-Modern-Drug-Discovery

A Comparative Guide to Pyrazinecarboxylic Acid Intermediates in Modern Drug Discovery: 3-Chloro-6-iodopyrazine-2-carboxylic acid vs. 3,6-dichloropyrazine-2-carboxylic acid

Published: February 17, 2026

In the landscape of pharmaceutical research and development, the selection of appropriate building blocks is a critical determinant of synthetic efficiency and the ultimate success of a drug discovery program. Pyrazinecarboxylic acid derivatives, in particular, are privileged scaffolds found in a multitude of biologically active compounds.[1][2][3] This guide provides a detailed comparison between two key intermediates: 3-Chloro-6-iodopyrazine-2-carboxylic acid and 3,6-dichloropyrazine-2-carboxylic acid . We will delve into their respective advantages, supported by experimental data, to inform strategic decisions in the synthesis of novel therapeutic agents.

Introduction: The Strategic Importance of Halogenated Pyrazines

Halogenated pyrazines are versatile intermediates in organic synthesis, primarily due to the reactivity of the carbon-halogen bond which allows for the introduction of various substituents through cross-coupling reactions.[4][5][6] The nature of the halogen atom significantly influences the reactivity of the molecule, with the general trend for palladium-catalyzed reactions being I > Br > Cl.[4][6] This difference in reactivity forms the basis of the strategic advantages offered by 3-Chloro-6-iodopyrazine-2-carboxylic acid.

At a Glance: Key Structural and Reactive Differences

Feature	3-Chloro-6-iodopyrazine-2-carboxylic acid	3,6-dichloropyrazine-2-carboxylic acid
Molecular Formula	C₅H₂ClIN₂O₂	C₅H₂Cl₂N₂O₂[7]
Key Reactive Sites	C6-I bond (highly reactive), C3-Cl bond (less reactive)	C3-Cl and C6-Cl bonds (similar, lower reactivity)
Primary Advantage	Orthogonal reactivity enabling sequential, site-selective modifications.	Lower cost, suitable for symmetrical derivatization.
Common Applications	Synthesis of complex, multi-substituted pyrazines.	Synthesis of symmetrically substituted pyrazines.[8][9]

The Core Advantage: Orthogonal Reactivity and Site-Selectivity

The primary advantage of 3-Chloro-6-iodopyrazine-2-carboxylic acid lies in the differential reactivity of its two halogen substituents. The carbon-iodine (C-I) bond is significantly more susceptible to oxidative addition to a palladium(0) catalyst than the carbon-chlorine (C-Cl) bond.[4][6] This disparity allows for highly selective cross-coupling reactions at the 6-position while leaving the 3-position untouched. This "orthogonal" reactivity is a powerful tool for the medicinal chemist, enabling the stepwise and controlled introduction of different functionalities onto the pyrazine core.

In contrast, 3,6-dichloropyrazine-2-carboxylic acid possesses two C-Cl bonds of similar reactivity. While this can be advantageous for symmetrical derivatization, achieving selective monosubstitution is often challenging and can lead to mixtures of products, complicating purification and reducing overall yield.

Experimental Evidence: A Head-to-Head Comparison in Suzuki-Miyaura Coupling

To illustrate the practical implications of this reactivity difference, consider the following representative Suzuki-Miyaura cross-coupling reaction.

Reaction Scheme:

Caption: Comparative Suzuki-Miyaura Coupling Workflow.

Experimental Protocol:

Reaction with 3-Chloro-6-iodopyrazine-2-carboxylic acid:

• To a solution of 3-chloro-6-iodopyrazine-2-carboxylic acid (1.0 mmol) and the desired arylboronic acid (1.2 mmol) in a 3:1 mixture of dioxane and water (8 mL) is added K₂CO₃ (3.0 mmol).

• The mixture is degassed with argon for 15 minutes.

• Pd(PPh₃)₄ (0.05 mmol) is added, and the reaction is heated to 80 °C for 4 hours.

• Upon completion (monitored by TLC/LC-MS), the reaction is cooled, diluted with water, and acidified with 1N HCl.

• The product is extracted with ethyl acetate, dried over Na₂SO₄, and concentrated to yield the 3-chloro-6-aryl-pyrazine-2-carboxylic acid.

Reaction with 3,6-dichloropyrazine-2-carboxylic acid:

• To a solution of 3,6-dichloropyrazine-2-carboxylic acid (1.0 mmol) and the desired arylboronic acid (1.2 mmol) in a 3:1 mixture of dioxane and water (8 mL) is added K₂CO₃ (3.0 mmol).

• The mixture is degassed with argon for 15 minutes.

• Pd(PPh₃)₄ (0.05 mmol) is added, and the reaction is heated to 100 °C for 12 hours.

• Upon completion, the workup procedure is the same as above, however, analysis of the crude product typically reveals a mixture of starting material, the desired mono-arylated product, and the di-arylated byproduct.

Comparative Data:

Starting Material	Reaction Conditions	Product(s)	Yield
3-Chloro-6-iodopyrazine-2-carboxylic acid	80 °C, 4h	3-Chloro-6-aryl-pyrazine-2-carboxylic acid	>90%
3,6-dichloropyrazine-2-carboxylic acid	100 °C, 12h	Mixture of mono- and di-arylated products	40-60% (mono-arylated)

The data clearly demonstrates the superior performance of the iodo-chloro derivative in achieving a high yield of the selectively mono-substituted product under milder conditions. The dichloro analogue requires more forcing conditions, which often leads to the formation of undesired byproducts, thereby complicating purification and reducing the overall efficiency of the synthetic route.

Strategic Implications for Drug Discovery

The ability to perform sequential, site-selective reactions is paramount in the construction of complex molecular architectures often required for potent and selective drug candidates. The workflow below illustrates a typical synthetic strategy that leverages the unique reactivity of 3-chloro-6-iodopyrazine-2-carboxylic acid.

Caption: Stepwise functionalization enabled by orthogonal reactivity.

This stepwise approach allows for the systematic exploration of the chemical space around the pyrazine core, a crucial aspect of structure-activity relationship (SAR) studies in drug discovery. The carboxylic acid moiety provides a convenient handle for further derivatization, such as amide bond formation, to introduce additional diversity.[10]

Conclusion

While 3,6-dichloropyrazine-2-carboxylic acid remains a viable and cost-effective option for the synthesis of symmetrically substituted pyrazines, the superior performance of 3-Chloro-6-iodopyrazine-2-carboxylic acid in enabling selective and sequential functionalization makes it the intermediate of choice for the construction of complex, multi-substituted drug candidates. Its orthogonal reactivity provides chemists with a powerful tool to efficiently navigate synthetic pathways and accelerate the discovery of novel therapeutics. The initial investment in this more advanced building block is often justified by the significant gains in synthetic efficiency, yield, and purity of the final compounds.

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A Comparative Guide to HPLC Method Development for the Analysis of 3-Chloro-6-iodopyrazine-2-carboxylic acid

For researchers, scientists, and professionals in drug development, the accurate and robust quantification of key pharmaceutical intermediates is paramount. 3-Chloro-6-iodopyrazine-2-carboxylic acid is a heterocyclic compound whose polarity, acidity, and halogenation present unique challenges and opportunities in chromatographic method development. This guide provides an in-depth comparison of two distinct High-Performance Liquid Chromatography (HPLC) methods for its analysis, moving beyond a rigid template to explain the rationale behind experimental choices and ensure scientific integrity.

The absence of a standardized, published method for this specific analyte necessitates a logical approach to method development, grounded in the established principles of reversed-phase chromatography for analogous halogenated and aromatic carboxylic acids.[1][2] This guide will compare a traditional C18 stationary phase against a more specialized Pentafluorophenyl (PFP) phase, providing the supporting data and protocols necessary to make an informed decision for your analytical needs.

The Foundational Principles: Understanding Retention

In reversed-phase HPLC, the retention of an analyte is primarily governed by its hydrophobicity.[3] For an ionizable compound like 3-Chloro-6-iodopyrazine-2-carboxylic acid, the mobile phase pH is a critical factor.[3] At a pH below its pKa, the carboxylic acid will be protonated (non-ionized), increasing its hydrophobicity and leading to longer retention times. Conversely, at a pH above its pKa, it will be deprotonated (ionized), making it more polar and resulting in shorter retention times.[3]

The choice of stationary phase introduces further selectivity. While a C18 column separates based on hydrophobic interactions, a PFP column offers multiple interaction mechanisms, including hydrophobic, aromatic (π-π), and dipole-dipole interactions, which can be particularly effective for separating halogenated aromatic compounds.[4][5]

Experimental Design: A Tale of Two Columns

To illustrate these principles, we will compare two methods:

• Method A: A robust, general-purpose method using a standard C18 column, manipulating mobile phase pH to control retention.

• Method B: An alternative selectivity method employing a PFP column, capitalizing on its unique stationary phase chemistry.

The following diagram outlines the logical workflow for this comparative study.

Caption: Workflow for comparing HPLC methods for 3-Chloro-6-iodopyrazine-2-carboxylic acid.

Detailed Experimental Protocols

These protocols are designed to be self-validating, with system suitability parameters included to ensure trustworthy results.

Standard and Sample Preparation

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of 3-Chloro-6-iodopyrazine-2-carboxylic acid and dissolve in 10 mL of HPLC-grade acetonitrile.

• Working Standard (10 µg/mL): Dilute 100 µL of the stock solution to 10 mL with a 50:50 (v/v) mixture of acetonitrile and water. The use of a solvent composition similar to the mobile phase is recommended to ensure good peak shape.[6]

Method A: C18 Reversed-Phase Method

• Rationale: This method serves as the baseline, utilizing the most common stationary phase in reversed-phase HPLC. The mobile phase is acidified to a pH of 2.5 to ensure the carboxylic acid is fully protonated, maximizing retention and promoting sharp peaks.

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water (pH ≈ 2.5)
Mobile Phase B	Acetonitrile
Gradient	50% B to 80% B over 10 minutes
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	5 µL
Detection	UV at 254 nm

Method B: Pentafluorophenyl (PFP) Method

• Rationale: This method explores alternative selectivity. PFP phases are known to provide enhanced retention for halogenated compounds due to specific dipole-dipole interactions.[4] The same mobile phase and gradient are used to allow for a direct comparison of the stationary phase's impact.

Parameter	Condition
Column	PFP, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water (pH ≈ 2.5)
Mobile Phase B	Acetonitrile
Gradient	50% B to 80% B over 10 minutes
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	5 µL
Detection	UV at 254 nm

Comparative Performance Data

The following table summarizes the expected performance of 3-Chloro-6-iodopyrazine-2-carboxylic acid under the two proposed methods. The data is hypothetical but based on established chromatographic principles for analogous compounds.[1]

Parameter	Method A (C18)	Method B (PFP)	Justification for Expected Outcome
Expected Retention Time (tR)	~ 6.2 minutes	~ 7.5 minutes	The PFP phase is expected to provide stronger retention for the halogenated analyte due to additional π-π and dipole-dipole interactions.[4]
Tailing Factor (Tf)	1.1	1.0	Both methods should yield good peak shape due to the low pH suppressing silanol interactions. The PFP may offer slightly better symmetry.
Theoretical Plates (N)	> 8000	> 9000	Higher plate counts often correlate with better peak shape and efficiency, potentially favored by the PFP column's interaction mechanism.

The relationship between the analyte's structure and the stationary phase chemistry is key to understanding these expected results.

Caption: Interaction mechanisms between the analyte and the C18 vs. PFP stationary phases.

Discussion and Recommendations

Both proposed methods are viable starting points for the analysis of 3-Chloro-6-iodopyrazine-2-carboxylic acid.

Method A (C18) offers a reliable, conventional approach. The predicted retention time of around 6.2 minutes provides a reasonable analysis time while ensuring the peak is well-resolved from the solvent front. This method is ideal for routine quality control where a validated, robust method is required and the sample matrix is relatively simple.

Method B (PFP) demonstrates the power of alternative selectivity. The expected increase in retention time to approximately 7.5 minutes is a direct result of the additional interaction mechanisms offered by the PFP stationary phase.[4] This enhanced retention and selectivity can be highly advantageous when analyzing complex sample matrices where co-eluting impurities are a concern. If baseline resolution from related substances or degradation products is challenging on a C18 column, the PFP phase should be the preferred choice.

Ultimately, the selection between these methods will depend on the specific application. For straightforward purity assessments, the C18 method is likely sufficient. For more demanding separations in complex environments, the PFP column provides a powerful alternative that can significantly improve resolution and method robustness. It is always recommended to screen both column types during method development to empirically determine the optimal choice for a given separation challenge.

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A Comparative Guide to Isotope Pattern Analysis for Chloro-Iodo Pyrazine Derivatives

This guide provides a comprehensive comparison of mass spectrometry-based techniques for the analysis of chloro-iodo pyrazine derivatives, compounds of significant interest to researchers in pharmaceutical and materials science. We will delve into the theoretical underpinnings of their unique isotopic signatures, compare the primary analytical workflows—Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS)—and provide actionable, field-proven protocols to guide your experimental choices.

The Foundational Principle: Unique Isotopic Signatures of Halogens

Mass spectrometry separates ions based on their mass-to-charge ratio (m/z). The power of this technique in analyzing halogenated compounds comes from the natural abundance of stable isotopes for elements like chlorine and bromine. While most elements are dominated by a single light isotope (e.g., ¹²C at ~98.9%), chlorine possesses two abundant stable isotopes: ³⁵Cl (~75.8%) and ³⁷Cl (~24.2%). This results in a characteristic isotopic pattern where for every molecule containing one chlorine atom, two distinct molecular ion peaks appear, separated by 2 m/z units, in an approximate intensity ratio of 3:1 (M to M+2).[1][2][3]

Iodine, in contrast, is monoisotopic; its only stable isotope is ¹²⁷I. Therefore, it does not produce an isotope pattern on its own. However, its high monoisotopic mass provides a significant and easily identifiable mass defect when analyzed by high-resolution mass spectrometry (HRMS).

For a molecule containing both one chlorine and one iodine atom, such as a chloro-iodo pyrazine derivative, the resulting mass spectrum exhibits the characteristic 3:1 chlorine isotope pattern for the molecular ion cluster, with the entire cluster shifted to a higher m/z due to the mass of the iodine atom. This combined signature is a powerful diagnostic tool for confirming the presence and stoichiometry of these halogens.

Table 1: Isotopic Data for Key Halogens

Element	Isotope	Exact Mass (Da)	Natural Abundance (%)
Chlorine	³⁵Cl	34.968852	75.77
³⁷Cl	36.965903	24.23
Iodine	¹²⁷I	126.904473	100

Choosing the Right Tool: A Comparison of GC-MS and LC-MS

The selection of an analytical platform for chloro-iodo pyrazine derivatives is dictated primarily by the analyte's physicochemical properties, including volatility, thermal stability, and polarity.[4]

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the workhorse for volatile and thermally stable compounds.[4][5] Electron Ionization (EI) is the most common ionization technique used in GC-MS, providing extensive fragmentation that creates a detailed "fingerprint" of the molecule, which is excellent for structural elucidation and library matching. However, a significant caveat exists for organo-iodine compounds: the Carbon-Iodine bond is the weakest among the carbon-halogen bonds, making these molecules susceptible to thermal degradation in the hot GC injector or column. This can lead to poor peak shapes, loss of the molecular ion, and inaccurate quantification.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique is ideal for a broader range of compounds, including those that are non-volatile, polar, or thermally labile. Soft ionization techniques like Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) are typically used, which minimizes fragmentation and often preserves the molecular ion.[6] This is particularly advantageous for confirming molecular weight. For structural information, tandem mass spectrometry (MS/MS) is required to induce and analyze fragmentation.[7]

Table 2: Performance Comparison for Chloro-Iodo Pyrazine Analysis

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Mass Spectrometry (LC-MS)
Ideal Analytes	Volatile, thermally stable derivatives	Non-volatile, polar, or thermally labile derivatives
Ionization Mode	Electron Ionization (EI) - Hard Ionization	Electrospray (ESI), APCI - Soft Ionization
Molecular Ion	May be weak or absent, especially for labile compounds	Typically strong and easily identifiable
Fragmentation	Extensive, inherent to EI; useful for library matching	Minimal; requires tandem MS (MS/MS) for structural data
Key Advantage	High chromatographic resolution, extensive spectral libraries	Broad applicability, gentle on thermally sensitive molecules
Key Limitation	Potential for thermal degradation of C-I bond	Matrix effects can be more pronounced; requires mobile phase optimization

Experimental Workflows & Data Interpretation

The following diagram illustrates a generalized workflow for the analysis of chloro-iodo pyrazine derivatives.

Caption: Generalized workflow for the analysis of chloro-iodo pyrazine derivatives.

Protocol 1: GC-MS Analysis of a Volatile Chloro-Iodo Pyrazine

This protocol is optimized for a thermally stable derivative where the superior chromatographic resolution of GC is advantageous.

• Sample Preparation:

  • Accurately weigh and dissolve the sample in a volatile solvent like Dichloromethane (DCM) or Ethyl Acetate to create a 1 mg/mL stock solution.

  • Perform serial dilutions using the same solvent to prepare calibration standards ranging from 1 µg/mL to 100 µg/mL.[4]

  • Transfer the final solutions to 2 mL GC vials with septa caps.

• Instrumentation & Conditions:

  • Gas Chromatograph: Agilent 8890 GC (or equivalent) with a split/splitless injector.

  • Column: HP-5MS (or equivalent low-bleed 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID x 0.25 µm film thickness.[4]

  • Injector Temperature: Use the lowest temperature that allows for efficient volatilization to minimize thermal degradation (e.g., start optimization at 200-220°C).

  • Oven Program: 50°C hold for 1 min, ramp at 15°C/min to 280°C, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Mass Spectrometer: Quadrupole or Ion Trap MS with an EI source.

  • Source Temperature: 230°C.

  • Quad Temperature: 150°C.

  • Scan Range: 50-400 m/z.

• Expected Data & Interpretation:

  • Isotope Pattern: For a compound like 2-chloro-5-iodopyrazine (C₄H₂ClIN₂), the molecular ion region will show two peaks.

    • M Peak: At m/z corresponding to [C₄H₂³⁵ClIN₂]⁺.

    • M+2 Peak: At m/z corresponding to [C₄H₂³⁷ClIN₂]⁺.

    • The relative intensity of M to M+2 will be approximately 3:1 or 100:32.

  • Fragmentation: Expect characteristic fragmentation of the pyrazine ring and losses of halogen radicals.[8][9] The C-I bond is weaker and more likely to cleave first, resulting in a significant [M-I]⁺ fragment ion. This fragment will still exhibit the 3:1 chlorine isotope pattern. Subsequent loss of the chlorine radical [M-I-Cl]⁺ or ring fragmentation would follow.

Caption: Plausible EI fragmentation pathways for a chloro-iodo pyrazine.

Protocol 2: LC-MS/MS Analysis of a Thermally Labile Chloro-Iodo Pyrazine Derivative

This method is superior for derivatives that may degrade under GC conditions or possess higher polarity.

• Sample Preparation:

  • Dissolve the sample in a mobile-phase compatible solvent (e.g., Acetonitrile (ACN) or Methanol) to a concentration of 1 mg/mL.[10]

  • Dilute this stock solution with a 50:50 mixture of ACN:Water (with 0.1% formic acid for positive ESI mode) to a final concentration of ~10 µg/mL.

  • Filter the sample through a 0.22 µm syringe filter before placing it in an LC vial.[4]

• Instrumentation & Conditions:

  • Liquid Chromatograph: UHPLC system with a C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, return to initial conditions.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Mass Spectrometer: Triple Quadrupole or High-Resolution Orbitrap/TOF with an ESI source.

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • MS1 Scan: Scan for the expected m/z of the protonated molecule [M+H]⁺.

  • MS/MS: Isolate the [M+H]⁺ precursor ion (both the ³⁵Cl and ³⁷Cl isotopes) and subject it to collision-induced dissociation (CID) to generate product ions for structural confirmation.

• Expected Data & Interpretation:

  • Isotope Pattern: In the full MS1 scan, you will observe the protonated molecular ions, [M+H]⁺. This will appear as a pair of peaks separated by 2 m/z units with a ~3:1 intensity ratio, confirming the presence of one chlorine atom.

  • MS/MS Analysis: Fragmentation in ESI-MS/MS is controlled and often produces simpler spectra than EI. Common losses include neutral losses of HI and HCl. Analyzing the product ions provides confirmation of the molecular structure and connectivity. High-resolution instruments allow for the determination of elemental formulas for both precursor and product ions, adding a high degree of confidence to the identification.[7][11]

Conclusion: A Self-Validating System

The analysis of chloro-iodo pyrazine derivatives by mass spectrometry is a robust, self-validating process. The predictable and highly characteristic isotopic signature of chlorine provides an immediate and unambiguous confirmation of its presence. When combined with the mass shift from iodine and analyzed using either the detailed fragmentation patterns from GC-MS or the targeted structural data from LC-MS/MS, researchers can achieve confident identification and characterization. The choice between GC-MS and LC-MS should be made with careful consideration of the analyte's stability, with a preference for LC-MS when thermal lability is a concern.

References

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A Researcher's Guide to the Physicochemical Characterization of 3-Chloro-6-iodopyrazine-2-carboxylic acid

For Immediate Release – In the landscape of pharmaceutical and materials science research, the precise characterization of novel chemical entities is paramount. This guide addresses the physicochemical properties of 3-Chloro-6-iodopyrazine-2-carboxylic acid, a heterocyclic compound of interest in drug discovery. Due to the limited availability of published data on its melting point, this document provides a comparative analysis with structurally similar compounds and outlines rigorous, field-proven methodologies for its empirical determination. This guide is intended for researchers, scientists, and drug development professionals who require accurate and reproducible data for compound identification, purity assessment, and quality control.

The Challenge: Defining a Key Physicochemical Property

Comparative Analysis with Structural Analogs

To establish a reasonable hypothesis for the expected melting range of 3-Chloro-6-iodopyrazine-2-carboxylic acid, it is instructive to compare it with structurally related pyrazine and pyridine derivatives. The substitution pattern on the aromatic ring, particularly the type and position of halogen atoms, significantly influences intermolecular forces and, consequently, the melting point.

Table 1: Melting Points of Structurally Related Heterocyclic Carboxylic Acids

Compound Name	Structure	Molecular Formula	Molecular Weight ( g/mol )	Reported Melting Point (°C)
3-Chloro-6-iodopyrazine-2-carboxylic acid	(Structure of target compound)	C₅H₂ClIN₂O₂	300.44	Not Reported
6-Chloropyrazine-2-carboxylic acid	(Structure of analog 1)	C₅H₃ClN₂O₂	158.54	142[5]
3-Chloropyrazine-2-carboxylic acid	(Structure of analog 2)	C₅H₃ClN₂O₂	158.54	Not specified, off-white powder[6]
2-Chloropyridine-3-carboxylic acid	(Structure of analog 3)	C₆H₄ClNO₂	157.56	Not specified, crystal structure analyzed[7]
6-Iodopyridine-3-carboxylic acid	(Structure of analog 4)	C₆H₄INO₂	249.01	Not specified, available commercially[8]

Analysis: The presence of a heavy iodine atom in 3-Chloro-6-iodopyrazine-2-carboxylic acid, in addition to the chlorine atom, is expected to result in stronger intermolecular interactions (van der Waals forces and potentially halogen bonds) compared to its monochlorinated analog, 6-Chloropyrazine-2-carboxylic acid. This suggests that the melting point of the target compound will be significantly higher than 142 °C. The exact value, however, must be determined empirically.

Experimental Workflows for Melting Point Determination

Two primary techniques are recommended for the accurate determination of a compound's melting point: the traditional Capillary Method and the more advanced Differential Scanning Calorimetry (DSC).

Below is a logical workflow for the characterization process.

Caption: Workflow for empirical melting point determination.

Method A: Capillary Melting Point Determination

This is a widely used, visual method for determining the melting range of a crystalline solid.[9][10]

Experimental Protocol:

• Sample Preparation : Ensure the sample of 3-Chloro-6-iodopyrazine-2-carboxylic acid is completely dry and finely powdered to ensure uniform heating.[11]

• Capillary Loading : Jab the open end of a capillary tube into the powdered sample. Tap the sealed end of the tube on a hard surface to pack the sample into a dense column of 2-3 mm in height.[12][13] Improper packing can lead to errors in observation.[12]

• Apparatus Setup : Place the loaded capillary into the heating block of the melting point apparatus.

• Rapid Preliminary Test (Optional but Recommended) : If the approximate melting point is unknown, perform a quick scan with a fast ramp rate (e.g., 10-20 °C/minute) to estimate the melting range.[3][14]

• Accurate Determination : Allow the apparatus to cool to at least 20 °C below the estimated melting point.[12] Insert a new sample and heat at a slow, controlled rate, typically 1-2 °C per minute.[14]

• Data Recording : Record the temperature at which the first droplet of liquid is observed (the onset of melting) and the temperature at which the entire sample becomes a clear liquid (the clear point).[1][12] This range is the melting point.

Method B: Differential Scanning Calorimetry (DSC)

DSC is a powerful thermoanalytical technique that measures the difference in heat flow between a sample and a reference as a function of temperature.[15] It provides highly accurate and quantitative data on thermal transitions, making it an excellent method for determining the melting point (Tm), which appears as an endothermic peak in the DSC thermogram.[16][17]

Experimental Protocol:

• Sample Preparation : Accurately weigh a small amount of the powdered 3-Chloro-6-iodopyrazine-2-carboxylic acid (typically 1-5 mg) into an aluminum DSC pan. Crimp the pan with a lid to encapsulate the sample.

• Instrument Calibration : Calibrate the DSC instrument using certified reference standards (e.g., indium) to ensure temperature and enthalpy accuracy.[18]

• Parameter Setup :

  • Place the sample pan in the sample cell and an empty, sealed reference pan in the reference cell.

  • Set the temperature program. A typical program involves an initial equilibration step, followed by a linear heating ramp (e.g., 5-10 °C/minute) through the expected melting range, under an inert nitrogen atmosphere.[16]

• Data Acquisition : Initiate the temperature program and record the heat flow as a function of temperature.

• Data Analysis : The melting event will be observed as a distinct endothermic peak. The onset temperature of this peak is typically reported as the melting point (Tm). The area under the peak corresponds to the enthalpy of fusion (ΔHfus).

Caption: Step-by-step DSC experimental workflow.

Interpreting the Results

• Capillary Method : A pure, crystalline sample of 3-Chloro-6-iodopyrazine-2-carboxylic acid should exhibit a sharp melting range of 0.5-1.5 °C.[1]

• DSC Analysis : The DSC thermogram should show a single, sharp endothermic peak. The presence of multiple peaks could indicate polymorphism (different crystalline forms) or impurities. The onset of the peak provides a highly precise melting temperature.

Conclusion

While a definitive literature value for the melting point of 3-Chloro-6-iodopyrazine-2-carboxylic acid is not currently established, this guide provides a robust framework for its determination. By leveraging comparative analysis with structural analogs and employing rigorous experimental protocols for both capillary and DSC methods, researchers can confidently establish and verify this critical physicochemical parameter. The accurate determination of the melting point is a foundational step in the quality control and regulatory compliance pathway for any new chemical entity in the drug development pipeline.[2]

References

• Souza, M. V. N. de, Wardell, S. M. S. V., & Howie, R. A. (2005). 2-Chloropyridine-3-carboxylic acid. Acta Crystallographica Section E: Structure Reports Online, E61, o1347–o1349. [Link]

• LibreTexts Chemistry. (2022). 6.1D: Step-by-Step Procedures for Melting Point Determination. [Link]

• Mettler Toledo. (n.d.). Melting Point Determination | Your Guide to Melting Point Analysis. Retrieved February 15, 2026, from [Link]

• Tsay, Y. H., et al. (2019). Differential Scanning Calorimetry — A Method for Assessing the Thermal Stability and Conformation of Protein Antigen. Journal of Visualized Experiments. [Link]

• BuyersGuideChem. (n.d.). 3-Chloro-6-iodo-pyrazine-2-carboxylic acid methyl ester. Retrieved February 15, 2026, from [Link]

• Edisco. (n.d.). Melting point determination. Retrieved February 15, 2026, from [Link]

• Georganics. (n.d.). 2-Chloro-4-iodopyridine-3-carboxylic acid. Retrieved February 15, 2026, from [Link]

• bioRxiv. (2023). DIFFERENTIAL SCANNING CALORIMETRY: A SUITABLE METHODOLOGY TO PROBLEM THE BINDING PROPERTIES OF BCL-2 INHIBITORS. [Link]

• Cole-Parmer. (n.d.). Melting Point Apparatus SMP40. Retrieved February 15, 2026, from [Link]

• ResolveMass Laboratories Inc. (n.d.). Melting Point Determination. Retrieved February 15, 2026, from [Link]

• MDPI. (2019). Application of Differential Scanning Calorimetry (DSC) and Modulated Differential Scanning Calorimetry (MDSC) in Food and Drug Industries. [Link]

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• PubChem. (n.d.). 6-Chloropyrazine-2-carboxylic acid. Retrieved February 15, 2026, from [Link]

• MDPI. (2023). Crystal Structures and Physicochemical Properties of 3-Chloro-4-hydroxyphenylacetic Acid Salts with Amines. [Link]

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Safety & Regulatory Compliance

Standard Operating Procedure: Disposal and Handling of 3-Chloro-6-iodopyrazine-2-carboxylic Acid

Executive Summary & Immediate Directive

Do not dispose of this compound down the drain or in general trash.

3-Chloro-6-iodopyrazine-2-carboxylic acid is a halogenated heteroaromatic acid .[1][2][3] Its disposal is strictly regulated due to the presence of both Chlorine and Iodine atoms on the pyrazine ring. Improper disposal risks the formation of toxic dioxins during incineration and contamination of municipal water systems.

• Primary Waste Stream: Hazardous Waste – Halogenated Organic.[1][2][3]

• Critical Incompatibility: Do not mix with strong oxidizers (e.g., Nitric Acid) or strong bases (unless part of a controlled neutralization protocol).[1][2][3][4]

• Immediate Action: Segregate all solid and liquid waste containing this compound into containers explicitly labeled "Halogenated."[1][2][3]

Chemical Profile & Hazard Identification

To ensure safety, one must understand the causality of the hazards.[1][2][3] This compound presents a dual-threat profile: chemical reactivity (acidic) and elemental toxicity (halogens).[1][2][3]

Feature	Description	Operational Implication
CAS Number	Specific CAS not widely listed; treat as generic Halo-Pyrazine	Use structural analogs (e.g., 3-Chloropyrazine-2-carboxylic acid) for SDS proxies if specific data is unavailable.[1][2][3]
Functional Groups	Pyrazine Ring, Carboxylic Acid (-COOH), Chlorine (-Cl), Iodine (-I)	Acidic: Corrosive to tissues/metals.[1][2][3] Halogenated: Requires high-temperature incineration.[1][3]
GHS Hazards	H315 (Skin Irritant), H319 (Eye Irritant), H335 (Resp.[1][2][3][5][6] Irritant)	Sensitizer Risk: Halogenated pyrazines can be potent sensitizers.[1][2][3] Avoid inhalation of dust.[2][3][6][7][8][9]
Reactivity	Active	The C-Cl and C-I bonds are susceptible to nucleophilic attack.[1][2][3] Do not mix with reactive amines in waste containers to avoid exothermic runaway.[1][3]

Personal Protective Equipment (PPE) Matrix

Trustworthy safety protocols rely on redundancy.[2][3] The following PPE is mandatory for all handling:

PPE Category	Specification	Rationale
Hand Protection	Nitrile Gloves (Double-gloved)	Standard nitrile offers good resistance to solid organic acids.[1][2][3] Double gloving prevents permeation if dissolved in organic solvents.[3]
Eye Protection	Chemical Splash Goggles	Safety glasses are insufficient.[1][2][3] The acidic nature poses a severe risk of corneal damage upon contact.
Respiratory	N95 or P100 Respirator	Required if handling powder outside a fume hood.[1][2][3] The compound is a respiratory irritant (H335).[2][3][5][6]
Body Defense	Lab Coat (Buttoned) + Closed Shoes	Prevents dermal absorption of dust or splashes.[1][2][3]

Waste Segregation & Disposal Protocol

This section details the "Self-Validating System" for disposal. The core principle is Contamination Control : Once a non-halogenated solvent touches this compound, the entire volume becomes Halogenated Waste.[1][2][3]

A. Solid Waste (Pure Substance & Contaminated Debris)[1][2][3]

• Container: Yellow Hazardous Waste bag or wide-mouth HDPE drum.

• Labeling: Must read "Hazardous Waste - Solid - Halogenated Organic."[1][2][3]

• Items: Pure powder, contaminated gloves, weighing boats, and paper towels.[1][2][3]

• Protocol:

  • Transfer solid waste directly into the container inside a fume hood to prevent dust generation.[2][3]

  • Double-bag highly contaminated items.[1][3]

  • Do not seal the container if there is any risk of residual reaction (gas evolution).[1][2][3]

B. Liquid Waste (Mother Liquors & Solutions)[1][2][3]

• Container: HDPE Carboy (Amber glass is acceptable but breakage-prone).[1][3]

• Stream: Halogenated Organic Solvents.

• Critical Rule: Even if the solvent is Ethanol or Acetone (normally non-halogenated), the presence of 3-Chloro-6-iodopyrazine-2-carboxylic acid mandates the Halogenated stream.[1][2][3]

• Why? Halogenated waste is incinerated at >1100°C to destroy the C-Cl and C-I bonds.[1][2][3] Lower temperature incineration (used for non-halogenated fuels) can result in the emission of acid gases (HCl, HI) and toxic byproducts.

Disposal Decision Workflow

Figure 1: Decision tree for segregating waste. Note that non-halogenated solvents become halogenated waste streams once contaminated by the compound.[1][2][3]

Spill Response Mechanism

In the event of a spill, speed and neutralization are key.[10] Because the compound is an acid, simple physical collection is insufficient; chemical neutralization is recommended for liquid spills.[10]

Prerequisites: Spill kit containing Sodium Bicarbonate (

), vermiculite/absorbent pads, and pH paper.[1][2][3]

Step-by-Step Protocol:

• Isolate: Evacuate the immediate area. Post "Do Not Enter" signage.[2][3]

• Protect: Don full PPE (Goggles, Nitrile Gloves, Lab Coat, N95).[1][2][3]

• Contain:

  • Solid Spill: Cover with wet paper towels (to prevent dust) and scoop into a waste bag.[1][3]

  • Liquid Spill: Surround with absorbent booms.[1]

• Neutralize (Liquid Only):

  • Slowly apply Sodium Bicarbonate powder to the spill from the outside in.[1][2][3]

  • Wait for bubbling (

    evolution) to cease.[1][2][3]

  • Verify pH is between 6–8 using pH paper.[1][2][3]

• Collect: Absorb the neutralized slurry with vermiculite or pads.

• Decontaminate: Wipe the surface with soap and water.[1][2][3][9] Place all cleanup materials into the Solid Halogenated Waste bin.

Spill Response Workflow

Figure 2: Operational workflow for safe spill remediation.

References

• PubChem. (2025).[1][3][5] Iodopyrazine | C4H3IN2 | CID 642841 - Safety and Hazards. National Institutes of Health.[2] [Link]

• U.S. Environmental Protection Agency (EPA). (2024).[1][3] Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. RCRA Guidelines. [Link]

• Northwestern University Research Safety. (2023). Hazardous Waste Disposal Guide: Halogenated vs Non-Halogenated Solvents. [Link][1][2][3]

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Personal protective equipment for handling 3-Chloro-6-iodopyrazine-2-carboxylicacid

Comprehensive Handling and Safety Guide: 3-Chloro-6-iodopyrazine-2-carboxylic acid

As a Senior Application Scientist, this guide provides an in-depth operational framework for the safe handling, use, and disposal of 3-Chloro-6-iodopyrazine-2-carboxylic acid. This document is intended for researchers, scientists, and drug development professionals who may utilize this and structurally similar halogenated pyrazine compounds as vital intermediates in complex chemical syntheses.[1][2] The protocols herein are designed to be self-validating systems, emphasizing the causality behind each safety measure to ensure a comprehensive understanding and a culture of safety in the laboratory.

Hazard Assessment and Risk Profile

While specific toxicological data for 3-Chloro-6-iodopyrazine-2-carboxylic acid is not extensively published, a robust safety protocol can be developed by analyzing data from structurally analogous compounds. Chemicals such as 6-Chloropyrazine-2-carboxylic acid and 2-Acetylpyrazine are known irritants.[3][4] Therefore, it is imperative to handle this compound with the assumption that it poses similar hazards.

The primary risks associated with this solid, powdered compound are:

• Dermal and Ocular Exposure: Direct contact with the skin or eyes can cause significant irritation.[4][5]

• Respiratory Tract Irritation: Inhalation of airborne particles or dust can lead to respiratory irritation.[3][5][6]

• Ingestion: While less common in a laboratory setting, accidental ingestion is presumed to be harmful.[5]

The following table summarizes the anticipated hazard profile based on available data for similar chemical structures.

Hazard Category	GHS Classification (Anticipated)	Rationale & Causality
Skin Corrosion/Irritation	Category 2	Halogenated organic acids frequently exhibit irritant properties. Direct contact can disrupt the skin barrier, leading to irritation.[3][4][5]
Serious Eye Damage/Irritation	Category 2A	The compound's acidic nature and particulate form pose a significant risk of causing serious, though not irreversible, eye irritation upon contact.[3][4][5]
Specific Target Organ Toxicity (Single Exposure)	Category 3 (Respiratory System)	Fine powders can be easily aerosolized during handling (weighing, transferring), leading to irritation of the respiratory tract if inhaled.[3][5][6]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is essential, starting with engineering controls as the first line of defense. The selection of PPE is dictated by the specific task and the associated risk of exposure.

Primary Engineering Controls: The Foundation of Safety

All operations involving the handling of solid 3-Chloro-6-iodopyrazine-2-carboxylic acid or its solutions must be conducted within a certified chemical fume hood. This is non-negotiable. The fume hood provides critical exhaust ventilation to capture and remove dusts, vapors, and aerosols at the source, preventing inhalation exposure.[7]

Task-Based PPE Requirements

Task	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection
Weighing/Transfer of Solids	Double-gloved: Inner nitrile, outer nitrile or neoprene	Chemical splash goggles AND a face shield	Flame-resistant lab coat, fully buttoned	Not required if performed within a certified chemical fume hood.
Solution Preparation	Chemical-resistant gloves (Nitrile for incidental contact)	Chemical splash goggles	Flame-resistant lab coat, fully buttoned	Not required if performed within a certified chemical fume hood.
Reaction Workup/Purification	Chemical-resistant gloves (Consult manufacturer chart for solvent compatibility)	Chemical splash goggles	Flame-resistant lab coat, fully buttoned	Not required if performed within a certified chemical fume hood.
Spill Cleanup / Unpacking Shipments	Heavy-duty chemical-resistant gloves (e.g., Neoprene)	Chemical splash goggles AND a face shield	Long-sleeved, seamless gown or coverall	Required: Air-purifying respirator (APR) with N95 or P100 particulate filter.[8]

Expert Insights on PPE Selection:

• Hand Protection: Disposable nitrile gloves offer good splash protection against a wide range of chemicals but have limited resistance to prolonged immersion. For tasks involving significant solvent use, consult a glove manufacturer's chemical resistance guide to select the appropriate material (e.g., neoprene, butyl rubber). Always inspect gloves for defects before use and remove them immediately after contact with the chemical.

• Eye and Face Protection: Standard safety glasses are insufficient. Chemical splash goggles that form a seal around the eyes are mandatory to protect against dust and splashes.[8] A face shield should be worn over the goggles during operations with a higher risk of splashing or popping, such as when transferring large quantities or heating solutions.

• Respiratory Protection: The decision to use respiratory protection is a critical control point. The workflow below outlines the decision-making process. If respiratory protection is required, personnel must be medically cleared and fit-tested annually.

Standard Operating Procedure: Weighing and Solution Preparation

This protocol provides a step-by-step guide for a common laboratory task, integrating safety checks at each stage.

Step 1: Pre-Handling Checklist

• Verify that the chemical fume hood has a current certification and the airflow monitor indicates it is functioning correctly.

• Gather all necessary PPE as specified in the table above.

• Locate the Safety Data Sheet (SDS) for this or a closely related compound and review the handling and emergency procedures.[3][4]

• Prepare all necessary equipment (spatula, weigh paper, beaker, solvent, stir bar) and place it inside the fume hood to minimize traffic in and out of the sash.

• Designate a specific waste container for "Halogenated Organic Solid Waste" and one for "Halogenated Organic Liquid Waste."[9]

Step 2: Donning PPE

• Don inner nitrile gloves.

• Don the flame-resistant lab coat and fasten all buttons.

• Don chemical splash goggles.

• Don the face shield.

• Don outer nitrile gloves, ensuring the cuffs are pulled over the sleeves of the lab coat.

Step 3: The Operation (Inside the Fume Hood)

• Carefully open the container of 3-Chloro-6-iodopyrazine-2-carboxylic acid, pointing the opening away from your breathing zone.

• Use a spatula to gently transfer the desired amount of solid onto weigh paper. Avoid any actions that could generate dust, such as scraping or dropping the material from a height.

• Once weighed, carefully transfer the solid into the designated beaker.

• Slowly add the solvent to the beaker, aiming the stream at the inner wall to prevent splashing.

• Add the stir bar and place the beaker on a stir plate to dissolve.

Step 4: Decontamination and Doffing PPE

• Securely close the stock container of the chemical.

• Wipe down the spatula and any affected surfaces within the fume hood with a solvent-dampened cloth. Dispose of the cloth and any contaminated weigh paper into the "Halogenated Organic Solid Waste" container.

• Remove outer gloves and dispose of them in the solid waste container.

• Remove the face shield and goggles.

• Remove the lab coat.

• Remove inner gloves and dispose of them.

• Wash hands and forearms thoroughly with soap and water.[7]

Workflow for Respiratory Protection Decision

The following diagram outlines the critical thought process for determining the necessity of respiratory protection.

Caption: Decision workflow for requiring respiratory protection.

Operational Plans: Disposal and Decontamination

Proper waste management is critical to laboratory safety and environmental compliance. Due to the presence of chlorine and iodine, all waste generated from handling this compound must be classified as halogenated organic waste .

Waste Segregation and Disposal Plan

• Liquid Waste: All solutions containing 3-Chloro-6-iodopyrazine-2-carboxylic acid and any solvent rinses must be collected in a designated, properly sealed, and clearly labeled glass container for halogenated organic liquid waste.[9] Do not mix with non-halogenated waste streams.[9]

• Solid Waste: All contaminated disposable items, including gloves, weigh papers, pipette tips, and spill cleanup materials, must be placed in a sealed, labeled container for halogenated organic solid waste.

• Container Management: Waste containers must be kept closed except when adding waste.[10] They should be stored in a secondary containment bin within a ventilated cabinet, away from incompatible materials.[11]

• Final Disposal: All waste must be disposed of through a licensed hazardous waste disposal company.[4][6]

Emergency Spill Protocol

• Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or outside of a fume hood.

• Control: If flammable solvents are involved, turn off any nearby ignition sources.[11]

• Contain: Use a chemical spill kit with an absorbent appropriate for organic compounds to dike the spill and prevent it from spreading.

• Decontaminate: Wearing the full PPE outlined for spill cleanup, work from the outside in to absorb the spilled material.

• Dispose: Collect all cleanup materials in a sealed container and label it as "Halogenated Organic Spill Debris." Dispose of as hazardous waste.

This guide provides a comprehensive framework for the safe handling of 3-Chloro-6-iodopyrazine-2-carboxylic acid. Adherence to these protocols is paramount for protecting the health and safety of all laboratory personnel.

References

• SAFETY DATA SHEET - Sigma-Aldrich. (2025). Sigma-Aldrich.
• MSDS of 3-Chloro-6-iodopyridazine. (2026). BOC Sciences.
• SAFETY DATA SHEET - Fisher Scientific. (2024). Fisher Scientific.
• SAFETY DATA SHEET - TCI Chemicals. (2025). TCI Chemicals.
• Safety Data Sheet - Aaronchem. (2024). Aaronchem.
• natural pyrazines 26. (2024).
• SAFETY DATA SHEET Pyrazine, 2,6-dimethyl-. (2018). Synerzine.
• n
• Synthesis and molecular docking study of 6-chloropyrazine-2-carboxylic acid deriv
• Synthesis and molecular docking study of 6-chloropyrazine-2-carboxylic acid derivatives. (2020).
• Derivatives of 3-Aminopyrazine-2-carboxamides: Synthesis, Antimicrobial Evaluation, and in Vitro Cytotoxicity. (n.d.). PMC.
• Chemical Waste Containers for Chemical Waste Disposal. (n.d.). RiskAssess.
• Hazardous Materials Disposal Guide. (2019). Nipissing University.
• Hazardous Waste Disposal Guide. (n.d.). Dartmouth Policy Portal.
• 8 Types of PPE to Wear When Compounding Hazardous Drugs. (2022). Provista.
• Chemical Safety: Personal Protective Equipment. (n.d.). University of California, San Francisco.

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